Ethyl-isopropyl ether

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Ethyl Isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

Ethyl isopropyl ether (also known as 2-ethoxypropane) is a colorless, volatile liquid organic compound with the chemical formula C5H12O.[1] As an ether, it consists of an oxygen atom connected to an ethyl group and an isopropyl group. Its distinct, pleasant odor, low boiling point, and moderate solubility in water make it a useful solvent in various chemical reactions and laboratory applications, including in the synthesis of pharmaceuticals.[1] This guide provides a detailed overview of its core physical properties, the experimental methods used to determine them, and the logical relationships between its molecular structure and these properties.

Core Physical Properties

The physical characteristics of ethyl isopropyl ether are crucial for its application in research and industry. Below is a compilation of its key physical properties.

Table 1: Summary of Physical Properties of Ethyl Isopropyl Ether

Property	Value	Source(s)
Molecular Formula	C5H12O	[1][2][3][4][5][6][7]
Molecular Weight	88.15 g/mol	[2][3][4][6][7][8][9]
Appearance	Colorless, clear liquid	[1][2][3][10]
Boiling Point	51-54.1 °C	[2][3][4][6][11][12][13]
Melting Point	-117.26 °C (estimate)	[2][3][4][14]
Density	0.72-0.73 g/cm³ at 20°C	[2][3][4][6][8][11][12][13][14]
Refractive Index	1.3620 - 1.3640	[2][3][4][8][12][14]
Solubility in Water	24.09 g/L (temperature not stated)	[2][3][6][10][14]
Vapor Pressure	183.2 mmHg at 25°C (Predicted)	[4][5]
Flash Point	-24 °C
CAS Number	625-54-7	[1][2][8]

Experimental Protocols for Property Determination

The accurate measurement of physical properties is fundamental in chemical research. The following sections detail standard methodologies for determining the boiling point, density, and refractive index of a liquid like ethyl isopropyl ether.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common laboratory method involves the following steps:

• Apparatus Setup: A small amount of the liquid is placed in a test tube, and a capillary tube, sealed at one end, is placed inverted inside the test tube. A thermometer is positioned so that its bulb is level with the liquid. The entire assembly is heated in a controlled manner using a heating bath (e.g., an oil bath or a heating block).

• Procedure: As the liquid is heated, the air trapped in the capillary tube expands and escapes as a stream of bubbles. The heating is continued until a continuous and rapid stream of bubbles emerges from the capillary tube. The heat source is then removed, and the liquid is allowed to cool slowly.

• Measurement: The boiling point is recorded as the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube. This indicates that the vapor pressure of the liquid is equal to the external pressure. For high precision, this process is repeated several times to obtain an average value.

2. Determination of Density

Density is the mass of a substance per unit of volume (ρ = m/V).[15] A straightforward and common method for determining the density of a liquid involves the use of a graduated cylinder and an electronic balance.[15][16]

• Apparatus: An electronic balance, a graduated cylinder (e.g., 10 mL or 25 mL for better precision with small volumes), and a thermometer.[15][17]

• Procedure:

  • The mass of a clean, dry graduated cylinder is measured and recorded.[17]

  • A specific volume of ethyl isopropyl ether is carefully added to the graduated cylinder. The volume is read from the bottom of the meniscus at eye level to avoid parallax error.[15]

  • The combined mass of the graduated cylinder and the liquid is measured and recorded.[17]

  • The temperature of the liquid is recorded as density is temperature-dependent.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty cylinder from the combined mass. The density is then calculated by dividing the mass of the liquid by its measured volume.[15] To ensure accuracy, the measurement should be repeated multiple times, and the average density calculated.[17]

3. Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light travels through it. It is a fundamental optical property. Various methods exist, including the use of refractometers and interferometers.[18] A simple and accurate method involves using a Michelson interferometer.[19]

• Apparatus: A Michelson interferometer setup, which includes a laser source, a beam splitter, two mirrors, and a detector. A transparent cell (cuvette) to hold the liquid sample is placed in one of the arms of the interferometer.[19]

• Procedure:

  • The empty cuvette is placed in one of the light paths of the interferometer, and an initial interference pattern is observed.

  • The liquid sample (ethyl isopropyl ether) is introduced into the cuvette. The change in the optical path length due to the liquid's refractive index causes a shift in the interference fringes.

  • One of the mirrors is moved by a known distance to bring the interference pattern back to its original position. The number of fringes that have shifted during this process is counted.

• Calculation: The refractive index (n) of the liquid can be calculated using the formula that relates the fringe shift, the wavelength of the laser light, and the physical path length through the sample. Modern interferometers often use digital sensors and software to automate the fringe counting and calculation, providing highly accurate results.[18]

Structure-Property Relationships

The physical properties of ethyl isopropyl ether are a direct consequence of its molecular structure. The ether linkage, the size of the alkyl groups, and the overall molecular geometry all play crucial roles.

Caption: Structure-property relationships of ethyl isopropyl ether.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. 625-54-7 CAS MSDS (ETHYL ISOPROPYL ETHER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. ETHYL ISOPROPYL ETHER price,buy ETHYL ISOPROPYL ETHER - chemicalbook [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. ethyl isopropyl ether | 625-54-7 [chemnet.com]
• 6. echemi.com [echemi.com]
• 7. plantaedb.com [plantaedb.com]
• 8. labproinc.com [labproinc.com]
• 9. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Page loading... [guidechem.com]
• 11. ethyl isopropyl ether [stenutz.eu]
• 12. ETHYL ISOPROPYL ETHER | 625-54-7 [chemicalbook.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. ETHYL ISOPROPYL ETHER CAS#: 625-54-7 [m.chemicalbook.com]
• 15. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 16. youtube.com [youtube.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. louis.uah.edu [louis.uah.edu]
• 19. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

An In-depth Technical Guide to the Williamson Ether Synthesis of Ethyl-Isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Williamson ether synthesis for producing ethyl-isopropyl ether, a valuable solvent and potential intermediate in pharmaceutical development. The document details the underlying chemical principles, preferred synthetic routes, potential side reactions, and a representative experimental protocol. Quantitative data is summarized for clarity, and a logical workflow diagram is provided for procedural illustration.

Introduction to the Williamson Ether Synthesis

The Williamson ether synthesis, a cornerstone of organic chemistry developed by Alexander Williamson in 1850, is a robust and versatile method for preparing both symmetrical and unsymmetrical ethers.[1][2] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, wherein an alkoxide ion acts as the nucleophile, displacing a halide or other suitable leaving group from an organohalide.[1][2]

Synthesis of Ethyl-Isopropyl Ether: Reaction Pathway and a Staged Approach

The synthesis of the unsymmetrical ethyl-isopropyl ether can be approached in two ways. However, due to the nature of the SN2 reaction mechanism, one pathway is significantly more favorable. The reaction is highly sensitive to steric hindrance at the electrophilic carbon.

Favorable Pathway: Isopropoxide and Ethyl Halide This approach involves the reaction of an isopropoxide (e.g., sodium isopropoxide) with a primary ethyl halide (e.g., ethyl bromide or ethyl iodide). This is the preferred route because the SN2 attack occurs at a sterically unhindered primary carbon, minimizing the competing elimination reaction.

Unfavorable Pathway: Ethoxide and Isopropyl Halide The reaction of an ethoxide (e.g., sodium ethoxide) with a secondary isopropyl halide (e.g., isopropyl chloride or bromide) is not recommended.[3][4] The ethoxide, being a strong base, will preferentially induce an E2 elimination reaction with the sterically hindered secondary halide, leading to the formation of propene as the major product.[3][4]

Reaction Mechanism

The synthesis of ethyl-isopropyl ether via the favorable Williamson pathway involves two key steps:

• Deprotonation: Isopropyl alcohol is deprotonated by a strong base, typically sodium hydride (NaH) or sodium metal, to form the sodium isopropoxide nucleophile.

• SN2 Attack: The isopropoxide ion then attacks the primary ethyl halide in a concerted SN2 fashion, leading to the formation of ethyl-isopropyl ether and a sodium halide salt as a byproduct.

Experimental Protocol: A Representative Synthesis

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)
Isopropyl Alcohol	60.10	0.786
Sodium Hydride (60% dispersion in oil)	24.00	~0.92
Ethyl Bromide	108.97	1.46
Anhydrous Diethyl Ether or THF	-	-
Saturated aqueous NH4Cl	-	-
Saturated aqueous NaCl (Brine)	-	-
Anhydrous Magnesium Sulfate	120.37	-

Equipment:

• Round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Alkoxide Formation: In a dry, inert atmosphere (e.g., under nitrogen or argon), suspend sodium hydride (1.1 equivalents) in anhydrous diethyl ether or THF in a round-bottom flask. Cool the suspension in an ice bath. Slowly add isopropyl alcohol (1.0 equivalent) dropwise from an addition funnel. After the addition is complete, allow the mixture to stir at room temperature for one hour.

• SN2 Reaction: Cool the freshly prepared sodium isopropoxide solution in an ice bath. Add ethyl bromide (1.05 equivalents) dropwise. After the addition, remove the ice bath and allow the reaction mixture to stir at room temperature for 8-12 hours or gently reflux for 2-4 hours to drive the reaction to completion.

• Work-up: Cool the reaction mixture to room temperature. Cautiously quench the reaction by the slow addition of water or saturated aqueous ammonium (B1175870) chloride solution to decompose any unreacted sodium hydride. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Wash the organic layer sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

• Purification: The crude ethyl-isopropyl ether can be purified by fractional distillation.

Quantitative Data

Theoretical Yield Calculation:

The theoretical yield is determined by the limiting reagent, which is typically the isopropyl alcohol. For a 1:1 stoichiometry, 1 mole of isopropyl alcohol will theoretically produce 1 mole of ethyl-isopropyl ether.

Expected Yield:

While a specific yield for this reaction is not cited in the provided search results, typical laboratory yields for Williamson ether syntheses range from 50% to 95%, depending on the specific substrates and reaction conditions.

Physicochemical and Spectroscopic Data of Ethyl-Isopropyl Ether:

Property	Value
Molecular Formula	C5H12O[5]
Molar Mass	88.15 g/mol [6]
Boiling Point	54 °C
Density	0.725 g/mL
CAS Number	625-54-7[6]

Spectroscopic Data	Key Features
¹H NMR	Characteristic peaks for the ethyl and isopropyl groups.[7][8]
¹³C NMR	Resonances corresponding to the five carbon atoms.[7]
IR Spectroscopy	Strong C-O stretching band characteristic of ethers.[7]
Mass Spectrometry	Molecular ion peak and fragmentation pattern consistent with the structure.[6][7]

Potential Side Reactions

The primary side reaction of concern in the synthesis of ethyl-isopropyl ether is the E2 elimination of the alkyl halide. As previously discussed, this is minimized by choosing a primary alkyl halide (ethyl bromide) over a secondary one (isopropyl bromide).

Logical Workflow and Experimental Visualization

The following diagrams illustrate the key aspects of the ethyl-isopropyl ether synthesis.

Caption: Preferred vs. Unfavorable Synthetic Routes.

Caption: Experimental Workflow for Synthesis and Purification.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. gold-chemistry.org [gold-chemistry.org]
• 3. How is ethyl iso-propyl ether prepared ? [allen.in]
• 4. sarthaks.com [sarthaks.com]
• 5. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 6. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. spectrabase.com [spectrabase.com]
• 8. spectrabase.com [spectrabase.com]

mechanism of acidic cleavage of ethyl-isopropyl ether

An In-depth Technical Guide on the Acidic Cleavage of Ethyl-Isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mechanism, influencing factors, and a representative experimental protocol for the acid-catalyzed cleavage of ethyl-isopropyl ether. This reaction is a fundamental example of ether cleavage, a crucial transformation in organic synthesis.

Core Mechanism: An SN2 Pathway

The acidic cleavage of ethyl-isopropyl ether proceeds through a bimolecular nucleophilic substitution (SN2) mechanism. This process is initiated by the protonation of the ether oxygen by a strong acid, typically hydrobromic (HBr) or hydroiodic (HI) acid.[1][2][3][4][5][6] This initial step is crucial as it transforms the alkoxy group into a good leaving group (an alcohol).[1][7]

Following protonation, a halide anion (Br⁻ or I⁻) acts as a nucleophile and attacks one of the adjacent carbon atoms. In the case of the asymmetrical ethyl-isopropyl ether, the nucleophile preferentially attacks the less sterically hindered carbon atom of the ethyl group.[1][2][3][6][8] This concerted, single-step process, characteristic of an SN2 reaction, results in the cleavage of the carbon-oxygen bond, yielding isopropyl alcohol and an ethyl halide.[1][2][3][4][5][6][9][10]

It is important to note that ethers with tertiary, benzylic, or allylic substituents tend to cleave via an SN1 mechanism due to the formation of stable carbocation intermediates.[3][5][11][12] However, for ethers with only primary and secondary alkyl groups like ethyl-isopropyl ether, the SN2 pathway is dominant.[3][4][5][9]

Figure 1. SN2 mechanism of the acidic cleavage of ethyl-isopropyl ether.

Data Presentation: Factors Influencing the Reaction

While specific kinetic data for the acidic cleavage of ethyl-isopropyl ether is not extensively available in the literature, the qualitative factors influencing the reaction are well-understood.[13] The following table summarizes these key parameters.

Factor	Influence on Reaction	Rationale
Acid Strength	Stronger acids (HBr, HI) are more effective than weaker acids (HCl).[3][4][5]	A stronger acid leads to a higher concentration of the protonated ether, which is the reactive intermediate.
Nucleophilicity of the Halide	I⁻ > Br⁻ > Cl⁻	A more powerful nucleophile will attack the protonated ether more readily, increasing the reaction rate.
Steric Hindrance	Attack occurs at the less sterically hindered carbon (ethyl vs. isopropyl).[1][2][3][6][8]	The SN2 mechanism is sensitive to steric bulk around the reaction center.
Temperature	Higher temperatures generally increase the reaction rate.	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Solvent	Polar protic solvents can solvate the leaving group, but may also solvate the nucleophile, slightly decreasing its reactivity.	The choice of solvent can influence the rates of both the protonation and nucleophilic attack steps.

Experimental Protocols: A Representative Procedure

The following is a detailed methodology for the acidic cleavage of ethyl-isopropyl ether, adapted from established procedures for similar reactions.[14][15][16]

Objective: To cleave ethyl-isopropyl ether using hydrobromic acid to produce ethyl bromide and isopropyl alcohol.

Materials:

• Ethyl-isopropyl ether

• 48% Hydrobromic acid

• Anhydrous calcium chloride

• Saturated sodium bicarbonate solution

• Deionized water

• Ice

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, place ethyl-isopropyl ether and an equimolar amount of 48% hydrobromic acid. Add a few boiling chips to ensure smooth boiling.

• Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for a period determined by preliminary small-scale experiments or literature precedent for similar ether cleavages (typically 1-3 hours).

• Workup - Extraction: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Add an equal volume of cold deionized water and shake gently. Allow the layers to separate. The lower layer will be the organic phase containing ethyl bromide.

• Washing: Drain the organic layer into a clean flask. Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize any remaining acid) and then with deionized water. After each wash, separate the organic layer.

• Drying: Dry the organic layer over anhydrous calcium chloride.

• Isolation - Distillation: Decant the dried liquid into a distillation flask. Distill the mixture, collecting the fraction that boils at the boiling point of ethyl bromide (38.4 °C). The remaining liquid in the distillation flask will be primarily isopropyl alcohol, which can be further purified by fractional distillation if desired.

• Analysis: The identity and purity of the products can be confirmed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Figure 2. A typical experimental workflow for the acidic cleavage of ethers.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 18.3 Reactions of Ethers: Acidic Cleavage – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 9.12 Reactions of Ethers: Acidic Cleavage – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 10. Solved 4. What are the products when ethyl isopropyl ether | Chegg.com [chegg.com]
• 11. fiveable.me [fiveable.me]
• 12. Ether cleavage - Wikipedia [en.wikipedia.org]
• 13. chemistry.mdma.ch [chemistry.mdma.ch]
• 14. Sciencemadness Discussion Board - Ethyl/Isopropyl Bromide preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 15. youtube.com [youtube.com]
• 16. How Is Ethyl Bromide Prepared From Ethyl Alcohol - Nanjing Chemical Material Corp. [njchm.com]

1H and 13C NMR spectral data of ethyl-isopropyl ether

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Ethyl-isopropyl Ether

This guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for ethyl-isopropyl ether (2-ethoxypropane). It is intended for researchers, scientists, and professionals in drug development and chemical analysis who utilize NMR spectroscopy for structural elucidation and characterization of organic molecules. This document presents quantitative spectral data in structured tables, details the experimental protocols for data acquisition, and includes visualizations of the molecular structure and experimental workflow.

Molecular Structure and NMR Assignments

Ethyl-isopropyl ether (C₅H₁₂O) possesses three distinct proton environments and four unique carbon environments, leading to characteristic signals in its NMR spectra. The structure and labeling for NMR signal assignment are shown below.

Figure 1. Molecular structure of ethyl-isopropyl ether with atom numbering for NMR assignments.

¹H NMR Spectral Data

The ¹H NMR spectrum of ethyl-isopropyl ether is characterized by three distinct signals corresponding to the ethyl and isopropyl moieties. The chemical shifts (δ) are influenced by the electronegativity of the adjacent oxygen atom.

Signal Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
H-1 (CH₃ of ethyl)	~1.15	Triplet (t)	3H	~7.0
H-2 (CH₂ of ethyl)	~3.45	Quartet (q)	2H	~7.0
H-3 (CH of isopropyl)	~3.60	Septet (sept)	1H	~6.1
H-4 (CH₃ of isopropyl)	~1.10	Doublet (d)	6H	~6.1

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of ethyl-isopropyl ether displays four signals, corresponding to the four chemically non-equivalent carbon atoms in the molecule. Carbons directly bonded to the oxygen atom are shifted downfield.[1][2][3]

Signal Assignment	Chemical Shift (δ) ppm
C-1 (CH₃ of ethyl)	~15.5
C-2 (CH₂ of ethyl)	~63.9
C-3 (CH of isopropyl)	~71.8
C-4 (CH₃ of isopropyl)	~22.3

Experimental Protocols

The following section outlines a general methodology for acquiring high-quality ¹H and ¹³C NMR spectra of ethyl-isopropyl ether.

Sample Preparation

• Sample Purity : Ensure the ethyl-isopropyl ether sample is of high purity to avoid signals from contaminants.

• Solvent Selection : Dissolve approximately 5-20 mg of ethyl-isopropyl ether in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds and its single residual proton peak at ~7.26 ppm.

• Internal Standard : Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern spectrometers can also reference the residual solvent peak.[4]

• Transfer : Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

Spectra are typically recorded on a 400 MHz or higher field NMR spectrometer.[5]

For ¹H NMR Spectroscopy:

• Experiment : A standard one-dimensional proton experiment is performed.

• Acquisition Parameters :

  • Pulse Angle : 30-90 degrees.

  • Acquisition Time : 2-4 seconds.

  • Relaxation Delay : 1-5 seconds. A longer delay is necessary for accurate integration in quantitative analysis.[6]

  • Number of Scans : 8-16 scans are typically sufficient for a concentrated sample.

  • Temperature : Spectra are usually recorded at room temperature (e.g., 25 °C).[5]

For ¹³C NMR Spectroscopy:

• Experiment : A standard one-dimensional carbon experiment with proton decoupling is used to simplify the spectrum to single lines for each carbon.

• Acquisition Parameters :

  • Pulse Angle : 30-45 degrees.

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 2-5 seconds. Quaternary carbons, though not present in this molecule, often require longer delays.

  • Number of Scans : A higher number of scans (e.g., 128-1024 or more) is required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Data Processing

• Fourier Transform : The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum via Fourier transformation.

• Phasing : The spectrum is manually or automatically phased to ensure all peaks are in the positive absorptive mode.

• Baseline Correction : The baseline of the spectrum is corrected to be flat.

• Referencing : The chemical shift axis is referenced to the TMS signal (0.00 ppm) or the residual solvent peak.

• Integration : The relative areas of the peaks in the ¹H NMR spectrum are integrated to determine the proton ratios.

Experimental Workflow Visualization

The logical flow from sample preparation to final data analysis in an NMR experiment is depicted below.

Figure 2. General workflow for NMR spectroscopic analysis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. books.rsc.org [books.rsc.org]

An In-depth Technical Guide to the Solubility of Organic Compounds in Ethyl-Isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of organic compounds in ethyl-isopropyl ether, a solvent of growing interest in organic synthesis and pharmaceutical sciences. This document details the theoretical and practical aspects of solubility in this ether, presents a compilation of available solubility data, and offers a detailed experimental protocol for determining the solubility of organic compounds.

Introduction to Ethyl-Isopropyl Ether as a Solvent

Ethyl-isopropyl ether (EIPE), with the chemical formula C5H12O, is a colorless, volatile liquid known for its utility as a solvent in various chemical applications.[1] Its moderate polarity and ability to act as a hydrogen bond acceptor make it a suitable solvent for a range of organic compounds. In the pharmaceutical industry, ethyl-isopropyl ether is utilized in the synthesis of active pharmaceutical ingredients (APIs) and as an extraction solvent.[1] Understanding the solubility of different organic compounds in EIPE is crucial for process optimization, reaction kinetics, and the development of purification strategies.

Principles of Solubility in Ethyl-Isopropyl Ether

The solubility of an organic compound in ethyl-isopropyl ether is governed by the principle of "like dissolves like." This means that compounds with similar intermolecular forces to EIPE are more likely to be soluble. Ethyl-isopropyl ether is a polar aprotic solvent. It possesses a dipole moment due to the C-O-C ether linkage, but it lacks the ability to donate hydrogen bonds. Therefore, it readily dissolves compounds that are non-polar or moderately polar.

Key factors influencing the solubility of organic compounds in ethyl-isopropyl ether include:

• Polarity: Non-polar and weakly polar compounds generally exhibit higher solubility.

• Hydrogen Bonding: While EIPE can accept hydrogen bonds, its inability to donate them can limit its ability to dissolve highly polar compounds with strong hydrogen-bonding networks.

• Molecular Size and Shape: Larger molecules may have lower solubility due to the increased energy required to disrupt the crystal lattice.

• Temperature: For most solid solutes, solubility in ethyl-isopropyl ether increases with temperature.

Quantitative Solubility Data

Precise quantitative solubility data for a wide range of organic compounds specifically in ethyl-isopropyl ether is not extensively available in publicly accessible literature. However, based on general principles of solubility and data for similar ether solvents, a representative table of expected solubility for common organic compounds is presented below. Note: These values should be considered as illustrative examples and experimental verification is highly recommended.

Organic Compound	Chemical Structure	Molecular Weight ( g/mol )	Temperature (°C)	Solubility ( g/100 mL of Ethyl-Isopropyl Ether)
Naphthalene	C10H8	128.17	25	~ 30
Benzoic Acid	C7H6O2	122.12	25	~ 15
Phenol	C6H6O	94.11	25	~ 50
Ibuprofen	C13H18O2	206.29	25	~ 20
Testosterone	C19H28O2	288.42	25	~ 5

Experimental Protocol for Determining Solubility

The following is a detailed protocol for determining the equilibrium solubility of an organic compound in ethyl-isopropyl ether using the shake-flask method. This method is considered the gold standard for reliable solubility measurements.[2]

4.1. Materials and Equipment

• Ethyl-isopropyl ether (analytical grade, >99% purity)

• Organic compound of interest (solute)

• Scintillation vials or sealed glass ampoules with PTFE-lined caps

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector.

4.2. Experimental Workflow

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. dissolutiontech.com [dissolutiontech.com]

Ethyl-Isopropyl Ether: A Technical Guide to a Non-Polar Aprotic Solvent

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl-isopropyl ether, focusing on its properties and applications as a non-polar aprotic solvent in research and development.

Introduction

Ethyl-isopropyl ether (EIPE), also known as 2-ethoxypropane, is an aliphatic ether characterized by an ethyl group and an isopropyl group linked by an oxygen atom. Like other simple ethers, its molecular structure dictates its physical and chemical properties, rendering it a useful non-polar aprotic solvent for a variety of chemical transformations. Its aprotic nature, meaning it does not have a hydrogen atom bonded to an oxygen or nitrogen atom, prevents it from participating in hydrogen bonding as a donor. This characteristic is crucial in reactions involving strong bases or nucleophiles that would otherwise be solvated and deactivated by protic solvents.

Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₅H₁₂O	[1][2]
Molecular Weight	88.15 g/mol	[1]
Boiling Point	54 °C	[3]
Melting Point	-112 °C	[4]
Density	0.725 g/mL at 20 °C	[4]
Refractive Index (n_D)	1.367 at 20 °C	[4]
Water Solubility	1.2 g/100 mL at 20 °C	[4]
Dielectric Constant (ε)	~ 4 (Estimated)	[5][6]
Dipole Moment (μ)	~ 1.1 - 1.3 D (Estimated)	[5][7]
Flash Point	-29 °C	[4]
Autoignition Temperature	180 °C	[4]

Ethers like ethyl-isopropyl ether are characterized by a bent C-O-C bond, which results in a net dipole moment, making them weakly polar.[8] However, their low dielectric constants classify them as non-polar solvents.

Classification as a Non-Polar Aprotic Solvent

The classification of a solvent is critical for predicting its effect on chemical reactivity. Ethyl-isopropyl ether's lack of a hydroxyl or amine group makes it aprotic. Its low estimated dielectric constant and dipole moment place it in the category of non-polar solvents.

Caption: Logical diagram illustrating the classification of ethyl-isopropyl ether as a non-polar aprotic solvent based on its key chemical properties.

Applications in Organic Synthesis

Due to its non-polar aprotic nature, ethyl-isopropyl ether can be employed as a solvent in various organic reactions where a non-reactive medium is required.

4.1. Nucleophilic Substitution Reactions:

In S_N2 reactions, polar aprotic solvents are generally preferred as they can solvate the cation while leaving the nucleophile relatively free and highly reactive. However, non-polar aprotic solvents like ethyl-isopropyl ether can be suitable for reactions with neutral nucleophiles or when the reactivity of the nucleophile needs to be attenuated.

4.2. Grignard Reactions:

Ethers are the hallmark solvents for the formation and reaction of Grignard reagents. The lone pairs on the oxygen atom of the ether coordinate with the magnesium atom, stabilizing the organometallic species. While diethyl ether and tetrahydrofuran (B95107) (THF) are more commonly used, ethyl-isopropyl ether could serve as an alternative. However, studies on the closely related di-isopropyl ether have shown it to be a less effective solvent for Grignard reactions compared to diethyl ether, potentially due to steric hindrance around the oxygen atom which impedes effective solvation of the magnesium center.[9]

4.3. Extractions:

Ethyl-isopropyl ether's low polarity and limited miscibility with water make it a suitable solvent for liquid-liquid extractions to isolate non-polar organic compounds from aqueous mixtures.

Experimental Protocols

As specific, detailed experimental protocols using ethyl-isopropyl ether are not widely published, a general procedure for a Williamson ether synthesis is provided below as a representative example of its application as a non-polar aprotic solvent.

Williamson Ether Synthesis of Benzyl (B1604629) Phenyl Ether

This reaction involves a phenoxide nucleophile reacting with an alkyl halide. A non-polar aprotic solvent like ethyl-isopropyl ether can be used, although a more polar aprotic solvent might lead to faster reaction rates.

Materials:

• Phenol (B47542)

• Sodium hydroxide (B78521)

• Benzyl bromide

• Ethyl-isopropyl ether (anhydrous)

• Phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide), optional

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1.0 eq) in ethyl-isopropyl ether.

• Add a solution of sodium hydroxide (1.1 eq) in water and stir vigorously. If a phase-transfer catalyst is used, add it at this stage (0.05 eq).

• To the stirring mixture, add benzyl bromide (1.05 eq) dropwise.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and add water to dissolve any salts.

• Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Caption: A generalized experimental workflow for a Williamson ether synthesis, a reaction where a non-polar aprotic solvent like ethyl-isopropyl ether could be employed.

Safety and Handling

Ethyl-isopropyl ether is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[10] Like many ethers, it has the potential to form explosive peroxides upon prolonged exposure to air and light.[4] Therefore, it should be stored in airtight containers, away from ignition sources, and tested for the presence of peroxides before use, especially before distillation.

Hazard Information:

Hazard	Description
Flammability	Highly flammable liquid and vapor.
Peroxide Formation	May form explosive peroxides on storage.
Health Hazards	May cause respiratory irritation, drowsiness, or dizziness.

Always consult the Safety Data Sheet (SDS) for detailed safety and handling information before using ethyl-isopropyl ether.

Conclusion

Ethyl-isopropyl ether is a non-polar aprotic solvent with properties that make it a viable, albeit less common, alternative to other ethers like diethyl ether and THF in specific synthetic applications. Its low polarity and inability to act as a hydrogen bond donor are its defining characteristics. While its use is not extensively documented, its properties suggest utility in reactions requiring an inert, non-polar medium, and in extraction processes. Researchers and drug development professionals should consider its specific physicochemical properties and safety profile when selecting it as a solvent for their chemical processes.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. ilacadofsci.com [ilacadofsci.com]
• 3. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 4. quora.com [quora.com]
• 5. What are the products when ethyl isopropyl ether is class 12 chemistry CBSE [vedantu.com]
• 6. Dielectric Constant [macro.lsu.edu]
• 7. Dipole Moment [macro.lsu.edu]
• 8. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. proprep.com [proprep.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Synthesis of Ethyl-Isopropyl Ether and Its Potential Side Products

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes to ethyl-isopropyl ether, with a detailed focus on the formation of potential side products. The information presented herein is intended to assist researchers and professionals in the fields of chemistry and drug development in optimizing reaction conditions to maximize the yield of the desired ether while minimizing impurities.

Introduction

Ethyl-isopropyl ether is a valuable solvent and potential intermediate in various chemical processes. Its synthesis is typically achieved through two principal methods: the Williamson ether synthesis and acid-catalyzed dehydration of alcohols. Both methodologies, while effective, are susceptible to competing reactions that lead to the formation of undesirable side products. A thorough understanding of these side reactions is crucial for the development of efficient and clean synthetic protocols.

Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for the preparation of ethers and proceeds via an S(_N)2 (bimolecular nucleophilic substitution) mechanism.[1][2] The reaction involves an alkoxide ion acting as a nucleophile and an alkyl halide. For the synthesis of the unsymmetrical ethyl-isopropyl ether, two combinations of reactants are possible:

• Route A: Sodium isopropoxide and an ethyl halide (e.g., ethyl iodide, ethyl bromide).

• Route B: Sodium ethoxide and an isopropyl halide (e.g., 2-chloropropane, 2-bromopropane).

Main Reaction and Side Products

The primary competing reaction in the Williamson ether synthesis is the E2 (bimolecular elimination) reaction, which leads to the formation of an alkene.[3] The choice between the S(_N)2 and E2 pathways is heavily influenced by the structure of the alkyl halide.

• Primary alkyl halides , such as ethyl halides, are less sterically hindered and therefore favor the S(_N)2 mechanism, leading to a higher yield of the desired ether.[1][4]

• Secondary alkyl halides , such as isopropyl halides, are more prone to the E2 reaction, especially in the presence of a strong, sterically unhindered base like ethoxide, resulting in the formation of propene as a significant side product.[5]

Therefore, Route A is the preferred method for the synthesis of ethyl-isopropyl ether to minimize the formation of propene.[4]

Another potential side reaction is the hydrolysis of the alkyl halide by any residual water in the reaction mixture, which would produce ethanol (B145695).[6]

Factors Influencing Side Product Formation in Williamson Synthesis

Factor	Condition Favoring Ethyl-Isopropyl Ether (S(_N)2)	Condition Favoring Side Products (E2)	Primary Side Product(s)
Alkyl Halide	Primary (e.g., ethyl iodide)[1]	Secondary (e.g., 2-chloropropane)[5]	Propene
Alkoxide	Secondary (isopropoxide) with a primary halide[4]	Primary (ethoxide) with a secondary halide[5]	Propene
Temperature	Lower temperatures[3]	Higher temperatures[7]	Propene
Solvent	Polar aprotic (e.g., DMF, DMSO)[3]	Protic solvents can decrease nucleophilicity[7]	(Slower reaction)
Base for alkoxide formation	Strong, non-nucleophilic (e.g., NaH)[1]	Incomplete deprotonation with weaker bases	(Lower yield)

Experimental Protocol: Williamson Synthesis of Ethyl-Isopropyl Ether (Preferred Route)

This protocol is a general guideline and may require optimization.

Materials:

• Isopropanol (B130326)

• Sodium hydride (NaH) or sodium metal

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Ethyl iodide or ethyl bromide

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous isopropanol and an anhydrous solvent (e.g., THF).

• Carefully add sodium hydride (or sodium metal) portion-wise to the stirred solution under a nitrogen atmosphere. The reaction is exothermic and will produce hydrogen gas. Continue stirring until the evolution of gas ceases, indicating the complete formation of sodium isopropoxide.

• Ether Synthesis: Cool the alkoxide solution in an ice bath. Slowly add ethyl iodide (or ethyl bromide) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. The mixture may then be heated to reflux for 1-8 hours to ensure the reaction goes to completion.[2] The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and add diethyl ether and water. Shake the funnel and separate the layers.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude ethyl-isopropyl ether can be purified by fractional distillation.

Acid-Catalyzed Dehydration of Alcohols

Ethyl-isopropyl ether can also be synthesized by the acid-catalyzed dehydration of a mixture of ethanol and isopropanol. This method is generally less preferred for unsymmetrical ethers due to the formation of a mixture of products.[8]

Main Reaction and Side Products

When a mixture of ethanol and isopropanol is heated in the presence of a strong acid catalyst (e.g., sulfuric acid or phosphoric acid), a statistical distribution of three ether products is expected:

• Ethyl-isopropyl ether (desired product)

• Diethyl ether (symmetrical side product)

• Diisopropyl ether (symmetrical side product)[9]

Furthermore, each alcohol can undergo intramolecular dehydration to form alkenes:

• Ethene from ethanol[10]

• Propene from isopropanol[11]

The formation of diisopropyl ether is particularly favored when using isopropanol due to the stability of the secondary carbocation intermediate.[12]

Factors Influencing Side Product Formation in Acid-Catalyzed Dehydration

Factor	Condition Favoring Ethyl-Isopropyl Ether	Condition Favoring Side Products	Primary Side Product(s)
Temperature	Lower temperatures (e.g., ~130-140°C) favor etherification[13]	Higher temperatures (e.g., >170°C) favor alkene formation[10]	Ethene, Propene
Reactant Ratio	Using a large excess of one alcohol can favor the unsymmetrical ether to some extent.	Equimolar amounts of alcohols will lead to a statistical mixture.	Diethyl ether, Diisopropyl ether
Catalyst	Solid acid catalysts (e.g., zeolites) can offer better selectivity.[11]	Concentrated sulfuric acid can cause charring and oxidation.	Alkenes, CO(_2), SO(_2)

Experimental Protocol: Acid-Catalyzed Dehydration

This protocol is a general guideline and will produce a mixture of products requiring careful separation.

Materials:

• Ethanol

• Isopropanol

• Concentrated sulfuric acid or phosphoric(V) acid

• Sodium hydroxide (B78521) solution (for neutralization)

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous calcium chloride

Procedure:

• In a round-bottom flask, prepare a mixture of ethanol and isopropanol.

• Slowly and carefully add concentrated sulfuric acid to the alcohol mixture while cooling the flask in an ice bath.

• Set up a distillation apparatus with the flask. Heat the mixture to a temperature range of 130-140°C.[13] The ether products will distill over as they are formed.

• Purification: Collect the distillate, which will contain the three ethers, unreacted alcohols, and acidic components.

• Wash the distillate in a separatory funnel with a dilute sodium hydroxide solution to neutralize any acid.

• Wash with a saturated sodium chloride solution to remove any remaining ethanol.

• Dry the ether mixture over anhydrous calcium chloride.

• Separate the mixture of ethers by careful fractional distillation.

Analytical Characterization

Gas chromatography-mass spectrometry (GC-MS) is the ideal technique for the identification and quantification of ethyl-isopropyl ether and its potential side products in the reaction mixture. The different boiling points and mass fragmentation patterns of the ethers and alkenes allow for their effective separation and identification.

Visualizing Reaction Pathways and Workflows

Williamson Ether Synthesis Pathways

Caption: Williamson synthesis pathways for ethyl-isopropyl ether.

Acid-Catalyzed Dehydration Pathways

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. How is ethyl iso-propyl ether prepared ? [allen.in]
• 6. Sciencemadness Discussion Board - Ethyl Isopropyl Ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chegg.com [chegg.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. echemi.com [echemi.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Understanding and Managing Peroxide Formation in Ethyl-Isopropyl Ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ethyl-isopropyl ether (EIPE), a commonly utilized solvent in laboratory and pharmaceutical applications, poses a significant safety hazard due to its propensity to form explosive peroxides upon storage and handling. This technical guide provides an in-depth analysis of the core principles of peroxide formation in EIPE, offering detailed experimental protocols for detection and removal, and presenting critical safety information to mitigate risks in a research and development setting.

The Chemistry of Peroxide Formation

Peroxide formation in ethers like EIPE is an insidious process known as autoxidation.[1] This free-radical chain reaction occurs when the ether is exposed to atmospheric oxygen, with the rate of formation accelerated by factors such as light, heat, and the presence of contaminants.[2] Isopropyl ether is classified as a Class A peroxide former, meaning it can form explosive levels of peroxides without concentration and presents a severe peroxide hazard upon prolonged storage, especially after exposure to air.[3]

The process is initiated by the abstraction of a hydrogen atom from the carbon adjacent to the ether oxygen, forming an ether radical. This radical then reacts with molecular oxygen to create a peroxy radical. The peroxy radical can subsequently abstract a hydrogen atom from another ether molecule, propagating the chain reaction and forming a hydroperoxide. These hydroperoxides can further react and polymerize to form highly unstable and shock-sensitive crystalline peroxides.[4]

Factors Influencing Peroxide Formation

Several factors can significantly influence the rate of peroxide formation in ethyl-isopropyl ether:

• Oxygen Exposure: The presence of oxygen is the primary prerequisite for autoxidation. Containers that have been opened, even once, are at a much higher risk.[2]

• Light: Ultraviolet light can catalyze the initiation of the free-radical chain reaction, accelerating peroxide formation.[2]

• Heat: Elevated temperatures increase the rate of chemical reactions, including the formation of peroxides.[2]

• Contaminants: The presence of metal contaminants can catalyze the decomposition of hydroperoxides, which can lead to explosive reactions.[2]

• Absence of Stabilizers: Many commercial ethers are supplied with stabilizers, such as butylated hydroxytoluene (BHT), which act as free-radical scavengers to inhibit the autoxidation process. Distillation of the ether will remove these protective inhibitors.[5][6]

Quantitative Data on Peroxide Formation and Hazard Levels

The following table summarizes generally accepted hazardous concentration levels of peroxides in ethers and the recommended actions.

Peroxide Concentration (ppm)	Hazard Level & Recommended Action
< 3	Reasonably safe for most laboratory procedures.[8]
3 - 30	Moderate hazard; avoid concentration. Disposal is recommended if the ether is not to be used immediately.[8]
> 30	Unacceptable; may pose a serious hazard. Dispose of the ether or remove peroxides before use.[8]
> 80 - 100	Widely used as a control point for immediate disposal.[2][3]
Visible Crystals/Precipitate	Extremely dangerous. Do not handle. Contact Environmental Health & Safety (EHS) immediately.[1]

Experimental Protocols

Detection of Peroxides

Regular testing for peroxides in containers of ethyl-isopropyl ether is a critical safety measure. The following are two common methods for peroxide detection.

4.1.1. Semi-Quantitative Peroxide Test Strips

This method provides a rapid and convenient way to estimate the peroxide concentration.

• Materials:

  • Sample of ethyl-isopropyl ether

  • Commercial peroxide test strips (e.g., Quantofix®)

  • Deionized water (if required by the manufacturer)

• Procedure:

  • Follow the manufacturer's specific instructions.

  • Typically, the test strip is briefly immersed in the solvent.

  • After the solvent evaporates, the test zone may need to be moistened with a drop of deionized water.

  • The color change on the strip is then compared to the provided color scale to determine the approximate peroxide concentration in ppm.

4.1.2. Potassium Iodide (KI) Test

This qualitative test indicates the presence of peroxides through a color change.

• Materials:

  • Sample of ethyl-isopropyl ether

  • Potassium iodide (KI), solid

  • Glacial acetic acid

  • Test tube

• Procedure:

  • In a clean test tube, add approximately 1 mL of the ethyl-isopropyl ether to be tested.

  • Add an equal volume of glacial acetic acid.

  • Add about 100 mg of potassium iodide crystals.

  • Stopper the test tube and shake well.

  • A yellow to brown color indicates the presence of peroxides. A faint yellow suggests a low concentration, while a brown color indicates a high and dangerous concentration.[3]

Removal of Peroxides

If peroxides are detected at a concentration that is deemed unsafe for the intended application but below the immediate disposal threshold, they can be removed. These procedures should only be performed by trained personnel in a controlled environment, such as a fume hood, with appropriate personal protective equipment.

4.2.1. Treatment with Activated Alumina (B75360)

This method is effective for removing hydroperoxides.

• Materials:

  • Peroxide-containing ethyl-isopropyl ether

  • Basic activated alumina (80-mesh)

  • Chromatography column

  • Glass wool or fritted disc

  • Receiving flask

  • Dilute acidic solution of ferrous sulfate (B86663) (for alumina quenching)

• Procedure:

  • Set up a chromatography column with a glass wool plug or fritted disc at the bottom.

  • Fill the column with basic activated alumina. A general guideline is to use approximately 80 g of alumina for every 100-400 mL of solvent.[9]

  • Carefully pour the ethyl-isopropyl ether onto the top of the alumina column and allow it to percolate through by gravity.

  • Collect the purified ether in a receiving flask.

  • Crucially, test the eluted ether for the presence of peroxides to ensure their successful removal.

  • Safety Note: The alumina column will retain the peroxides. Before disposal, the alumina should be safely quenched by slurrying it with a dilute acidic solution of ferrous sulfate.[9]

4.2.2. Treatment with Ferrous Sulfate

This method reduces hydroperoxides to the corresponding alcohols.

• Materials:

  • Peroxide-containing ethyl-isopropyl ether

  • Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

  • Concentrated sulfuric acid

  • Distilled water

  • Separatory funnel

• Procedure:

  • Prepare a fresh solution of ferrous sulfate by dissolving 6 g of FeSO₄·7H₂O in 11 mL of water and carefully adding 6 mL of concentrated sulfuric acid.[10]

  • In a separatory funnel, shake the peroxide-containing ethyl-isopropyl ether with the freshly prepared ferrous sulfate solution. For 1 L of ether, the prepared solution is typically sufficient.

  • Allow the layers to separate and discard the aqueous (bottom) layer.

  • Repeat the washing process until the ether tests negative for peroxides.

  • Wash the ether with water to remove any residual acid and iron salts.

  • Dry the ether over a suitable drying agent (e.g., anhydrous magnesium sulfate).

Visualization of Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the peroxide formation mechanism, a typical workflow for managing peroxide-forming ethers, and the logical relationship of contributing factors.

Caption: Mechanism of peroxide formation in ethyl-isopropyl ether.

References

• 1. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 2. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. ehs.washington.edu [ehs.washington.edu]
• 5. Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxidation of a thioether drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 9. uwyo.edu [uwyo.edu]
• 10. my.alfred.edu [my.alfred.edu]

An In-Depth Technical Guide to Ethyl-Isopropyl Ether: Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl-isopropyl ether, a valuable solvent and synthetic intermediate. This document details its chemical and physical properties, provides a detailed experimental protocol for its synthesis via the Williamson ether synthesis, and outlines standard analytical procedures for its characterization using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction

Ethyl-isopropyl ether, also known as 2-ethoxypropane, is an organic compound with the chemical formula C5H12O. It is a colorless, volatile liquid with a characteristic ether-like odor. Due to its solvent properties and its utility as a reactant in organic synthesis, it finds applications in various research and industrial settings, including potential uses in pharmaceutical development as a solvent or intermediate.

Chemical and Physical Properties

A summary of the key quantitative data for ethyl-isopropyl ether is presented in Table 1. This information is crucial for its handling, application in experimental setups, and for the interpretation of analytical data.

Property	Value	Reference
CAS Number	625-54-7
Molecular Formula	C5H12O
Molecular Weight	88.15 g/mol
Boiling Point	54 °C
Density	0.725 g/mL at 25 °C
Flash Point	-29 °C
Refractive Index	1.367 at 20 °C

Synthesis of Ethyl-Isopropyl Ether via Williamson Ether Synthesis

The most common and effective method for the laboratory preparation of unsymmetrical ethers like ethyl-isopropyl ether is the Williamson ether synthesis. This reaction proceeds via an SN2 mechanism, involving the reaction of an alkoxide with a primary alkyl halide. For the synthesis of ethyl-isopropyl ether, there are two possible routes. The preferred route involves the reaction of sodium isopropoxide with a primary ethyl halide (e.g., ethyl bromide) to minimize the competing elimination reaction.

The overall reaction is as follows:

(CH₃)₂CHONa + CH₃CH₂Br → (CH₃)₂CHOCH₂CH₃ + NaBr

Materials:

• Isopropanol (anhydrous)

• Sodium metal

• Ethyl bromide

• Diethyl ether (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with a reflux condenser and a dropping funnel

• Heating mantle

• Stirring apparatus

• Separatory funnel

• Distillation apparatus

Procedure:

• Preparation of Sodium Isopropoxide: In a dry 250 mL three-necked round-bottom flask equipped with a reflux condenser and a mechanical stirrer, place 50 mL of anhydrous isopropanol. Carefully add 2.3 g (0.1 mol) of sodium metal in small pieces. The reaction is exothermic and will produce hydrogen gas, so it should be performed in a well-ventilated fume hood. Stir the mixture until all the sodium has reacted to form sodium isopropoxide.

• Reaction with Ethyl Bromide: To the freshly prepared solution of sodium isopropoxide, add 10.9 g (0.1 mol) of ethyl bromide dropwise from the dropping funnel over a period of 30 minutes while stirring.

• Reflux: After the addition is complete, heat the reaction mixture to a gentle reflux for 2 hours using a heating mantle.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into 100 mL of water and transfer it to a separatory funnel. Extract the aqueous layer with two 50 mL portions of diethyl ether.

• Washing: Combine the organic extracts and wash them with 50 mL of a saturated aqueous sodium bicarbonate solution, followed by 50 mL of water.

• Drying and Solvent Removal: Dry the ether layer over anhydrous magnesium sulfate. Filter the drying agent and remove the diethyl ether by simple distillation.

• Purification: Purify the crude ethyl-isopropyl ether by fractional distillation, collecting the fraction boiling at 53-55 °C.

Caption: Workflow for the synthesis of ethyl-isopropyl ether.

Analytical Characterization

The identity and purity of the synthesized ethyl-isopropyl ether can be confirmed using various analytical techniques. Below are detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

GC-MS is a powerful technique for separating and identifying volatile organic compounds.

Experimental Protocol:

• Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Sample Preparation: Prepare a 1% (v/v) solution of the synthesized ethyl-isopropyl ether in a volatile solvent such as dichloromethane (B109758) or diethyl ether.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 40 °C for 2 minutes, then ramp to 150 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL (splitless injection).

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-200.

  • Source Temperature: 230 °C.

• Expected Results: The chromatogram should show a major peak corresponding to ethyl-isopropyl ether. The mass spectrum of this peak will exhibit a characteristic fragmentation pattern, including the molecular ion peak (m/z 88) and major fragments.

Caption: Workflow for GC-MS analysis of ethyl-isopropyl ether.

¹H NMR and ¹³C NMR spectroscopy are essential for confirming the structure of the synthesized molecule.

Experimental Protocol:

• Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

• Sample Preparation: Dissolve approximately 10-20 mg of the purified ethyl-isopropyl ether in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Expected Chemical Shifts (δ) and Multiplicities:

    • ~1.1 ppm (triplet, 3H, -OCH₂CH₃ )

    • ~1.2 ppm (doublet, 6H, -OCH(CH₃ )₂)

    • ~3.4 ppm (quartet, 2H, -OCH₂ CH₃)

    • ~3.6 ppm (septet, 1H, -OCH (CH₃)₂)

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Expected Chemical Shifts (δ):

    • ~15 ppm (-OCH₂C H₃)

    • ~22 ppm (-OCH(C H₃)₂)

    • ~63 ppm (-OC H₂CH₃)

    • ~71 ppm (-OC H(CH₃)₂)

Biological Significance and Applications in Drug Development

While ethyl-isopropyl ether itself is not known to be directly involved in specific signaling pathways, its role as a solvent is significant in the pharmaceutical industry. Its physical properties, such as its moderate boiling point and miscibility with many organic solvents, make it a suitable medium for various chemical reactions during the synthesis of active pharmaceutical ingredients (APIs). Furthermore, understanding the metabolism of simple ethers is important for toxicological assessments of new drug candidates that may contain ether functionalities. The metabolic pathways of related ether compounds often involve cytochrome P450-mediated oxidation, which can be a consideration in drug design and development.

Safety and Handling

Ethyl-isopropyl ether is a highly flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood. It can form explosive peroxides upon prolonged exposure to air and light, so it should be stored in a cool, dark, and tightly sealed container. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times when handling this chemical.

Technical Guide: Physicochemical Properties of Ethyl Isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of ethyl isopropyl ether, specifically its boiling point and density. The information is presented to support research, development, and application activities where this compound is utilized.

Core Physical Properties

Ethyl isopropyl ether, also known as 2-ethoxypropane, is a colorless, volatile liquid with the chemical formula C5H12O.[1] Its physical characteristics are crucial for its handling, application as a solvent, and in the synthesis of pharmaceuticals.[1]

Data Summary

The boiling point and density of ethyl isopropyl ether have been reported with some variability across different sources. This can be attributed to differences in experimental conditions, such as pressure for boiling point measurements and temperature for density readings, as well as the purity of the sample. A summary of the reported values is presented below for comparative analysis.

Physical Property	Reported Value(s)	Source(s)
Boiling Point	51 °C	ChemicalBook[2][3]
54 °C	Stenutz[4][5]
63.5 °C at 760 mmHg	ChemNet[6]
Density	0.73 g/cm³	ChemicalBook[2][3]
0.720 g/mL	Stenutz[4][5]
0.748 g/cm³	ChemNet[6]
0.7211 g/cm³ at 20 °C	Echemi[7]

Experimental Protocols

Standardized methods are employed to determine the boiling point and density of organic liquids like ethyl isopropyl ether. While specific experimental reports for this compound are not detailed in readily available literature, the following represents a generalized, standard methodology.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For accurate determination, especially for comparative purposes, it is essential to record the atmospheric pressure at the time of measurement.

Micro-Boiling Point Method (Thiele Tube Method):

This method is suitable for small sample volumes.

• Sample Preparation: A small amount (approximately 0.5 mL) of ethyl isopropyl ether is placed in a small test tube or a Durham tube.

• Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed within the sample tube.

• Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil), ensuring the rubber band securing the sample tube is above the oil level.

• Heating: The Thiele tube is gently heated, which promotes even heat distribution through convection.

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube. Heating is then discontinued.

• Boiling Point Reading: The liquid will begin to cool, and the rate of bubbling will slow down. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.[8]

Determination of Density

The density of a liquid is its mass per unit volume and is typically measured at a specific temperature.

Method using a Volumetric Flask:

• Mass of Empty Flask: A clean and dry volumetric flask of a known volume (e.g., 10 mL or 25 mL) is accurately weighed on an analytical balance.

• Filling the Flask: The flask is filled with ethyl isopropyl ether up to the calibration mark. Care should be taken to ensure the bottom of the meniscus is on the mark.

• Mass of Filled Flask: The flask containing the ethyl isopropyl ether is reweighed.

• Calculation: The mass of the ethyl isopropyl ether is determined by subtracting the mass of the empty flask from the mass of the filled flask. The density is then calculated by dividing the mass of the ether by the volume of the flask.

Method using a Graduated Cylinder:

For less precise measurements, a graduated cylinder can be used.

• Mass of Empty Cylinder: A dry, empty graduated cylinder is weighed.

• Volume Measurement: A specific volume of ethyl isopropyl ether is added to the graduated cylinder.

• Mass of Filled Cylinder: The graduated cylinder with the ether is reweighed.

• Calculation: The mass of the ether is found by subtraction, and the density is calculated by dividing the mass by the measured volume.[9]

Structure-Property Relationship

The molecular structure of ethyl isopropyl ether dictates its physical properties through intermolecular forces. The following diagram illustrates this relationship.

Caption: Relationship between molecular structure and physical properties.

The ether linkage in ethyl isopropyl ether creates a bent molecular geometry, resulting in a net dipole moment. This leads to dipole-dipole interactions between molecules, in addition to the ever-present van der Waals forces. However, the absence of a hydroxyl (-OH) group means that, unlike alcohols of similar molecular weight, ethyl isopropyl ether cannot engage in hydrogen bonding. The weaker nature of its intermolecular forces results in a relatively low boiling point. Its density, being less than that of water, is a reflection of its molecular mass and the efficiency of its molecular packing in the liquid state.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. Propane, 2-ethoxy- [webbook.nist.gov]
• 3. Propane, 2-ethoxy-2-methyl- [webbook.nist.gov]
• 4. 2-ethoxypropane [stenutz.eu]
• 5. ethyl isopropyl ether [stenutz.eu]
• 6. Propane, 2-ethoxy- [webbook.nist.gov]
• 7. Ethyl-isopropyl ether | C10H22O | CID 11457832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for Using Ethyl-Isopropyl Ether as a Solvent in Grignard Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental tool in organic synthesis for the formation of carbon-carbon bonds. The choice of solvent is critical for the successful formation and reaction of the Grignard reagent (RMgX). Ethereal solvents are standard due to their ability to solvate and stabilize the organomagnesium species. While diethyl ether (Et₂O) and tetrahydrofuran (B95107) (THF) are the most common solvents, alternatives are often sought to optimize reaction conditions, improve safety, or facilitate downstream processing. Ethyl-isopropyl ether (EIPE) is one such alternative. This document provides detailed application notes and protocols for the use of ethyl-isopropyl ether as a solvent in Grignard reactions, including comparative data, experimental procedures, and safety guidelines.

Properties of Ethyl-Isopropyl Ether

Ethyl-isopropyl ether is an asymmetric ether with properties that make it a viable, though less common, solvent for Grignard reactions. Its physical and chemical characteristics are summarized below.

Property	Value	Reference
CAS Number	625-54-7	[1]
Molecular Formula	C₅H₁₂O	[1]
Molecular Weight	88.15 g/mol	[1]
Boiling Point	54 °C	[1]
Density	0.725 g/mL	[1]
Appearance	Colorless liquid	[1]
Solubility in Water	Slightly soluble

Comparative Performance of Ethereal Solvents in Grignard Reactions

While specific yield data for Grignard reactions in ethyl-isopropyl ether is not extensively reported in the literature, data for its structural isomer, di-isopropyl ether, provides valuable insight into the expected performance. The steric hindrance of the isopropyl group can influence the rate of Grignard reagent formation and subsequent reactions. The following table compares the yield of ethylmagnesium bromide formation in different ethereal solvents.

Solvent	Alkyl Halide	Yield of RMgX (%)	Reference
Diethyl Ether	Ethyl Bromide	86	[2]
Di-n-butyl Ether	Ethyl Bromide	75	[2]
Di-isopropyl Ether *	Ethyl Bromide	22.5	[2]

*Note: Data is for di-isopropyl ether, a structural isomer of ethyl-isopropyl ether. The steric hindrance in di-isopropyl ether is greater, which may account for the lower yield.

The reduced yield in di-isopropyl ether compared to diethyl ether suggests that the increased steric bulk around the ether oxygen may hinder the stabilization of the Grignard reagent.[2] It is plausible that ethyl-isopropyl ether, having slightly less steric hindrance than di-isopropyl ether, would offer intermediate performance.

Experimental Protocols

The following are representative protocols for the formation of a Grignard reagent and its subsequent reaction with a carbonyl compound using ethyl-isopropyl ether as the solvent. These protocols are adapted from standard procedures for Grignard reactions in other ethereal solvents.[3][4]

Protocol 1: Preparation of Phenylmagnesium Bromide in Ethyl-Isopropyl Ether

Objective: To prepare a solution of phenylmagnesium bromide in ethyl-isopropyl ether.

Materials:

• Magnesium turnings

• Bromobenzene (B47551)

• Anhydrous ethyl-isopropyl ether

• Iodine crystal (as initiator)

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Nitrogen or argon gas inlet

Procedure:

• Apparatus Setup: Assemble a dry three-necked flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, a dropping funnel, and a nitrogen or argon inlet. Flame-dry all glassware under a stream of inert gas and allow to cool to room temperature.

• Reagent Preparation: Place magnesium turnings in the flask. In the dropping funnel, prepare a solution of bromobenzene in anhydrous ethyl-isopropyl ether.

• Initiation: Add a small crystal of iodine to the magnesium turnings. Add a small portion of the bromobenzene solution from the dropping funnel to the magnesium. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle warming with a heat gun may be necessary to start the reaction.

• Formation of Grignard Reagent: Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. The reaction mixture will become cloudy and grayish.

• Completion: After the addition is complete, continue to stir the mixture and reflux gently for an additional 30-60 minutes to ensure complete reaction of the magnesium. The resulting solution of phenylmagnesium bromide is now ready for use in subsequent reactions.

Protocol 2: Reaction of Phenylmagnesium Bromide with an Aldehyde

Objective: To synthesize a secondary alcohol by reacting phenylmagnesium bromide with an aldehyde in ethyl-isopropyl ether.

Materials:

• Phenylmagnesium bromide solution in ethyl-isopropyl ether (from Protocol 1)

• Aldehyde (e.g., benzaldehyde)

• Anhydrous ethyl-isopropyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: Cool the freshly prepared phenylmagnesium bromide solution in an ice bath.

• Addition of Aldehyde: Prepare a solution of the aldehyde in anhydrous ethyl-isopropyl ether in a dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent. Maintain the reaction temperature below 10 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Workup: Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution. This will hydrolyze the magnesium alkoxide intermediate.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

• Washing and Drying: Combine the organic layers and wash with brine (saturated NaCl solution). Dry the organic layer over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and remove the solvent from the filtrate under reduced pressure to yield the crude secondary alcohol. The product can be further purified by recrystallization or column chromatography.

Safety and Handling

Ethyl-isopropyl ether is a flammable liquid and should be handled with care in a well-ventilated fume hood.[1]

• Flammability: Highly flammable. Keep away from heat, sparks, and open flames.

• Peroxide Formation: Like many ethers, ethyl-isopropyl ether can form explosive peroxides upon exposure to air and light. Store in a tightly sealed, opaque container under an inert atmosphere. Test for the presence of peroxides before use, especially before distillation.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, flame-resistant lab coat, and chemical-resistant gloves.

• Handling: Use in a well-ventilated area. Avoid inhalation of vapors. In case of skin contact, wash immediately with soap and water.

Visualizations

Below are diagrams illustrating the key chemical and logical processes involved in using ethyl-isopropyl ether for Grignard reactions.

Caption: General mechanism of a Grignard reaction.

Caption: Experimental workflow for a Grignard reaction.

Conclusion

Ethyl-isopropyl ether can serve as an alternative solvent for Grignard reactions, although its use is not as widely documented as that of diethyl ether or THF. Its physical properties, such as a boiling point intermediate between diethyl ether and THF, may offer advantages in certain applications. However, the potential for lower yields due to steric hindrance, as suggested by data from its isomer di-isopropyl ether, should be a key consideration in its selection. The provided protocols offer a starting point for researchers wishing to explore the use of ethyl-isopropyl ether in their synthetic endeavors. As with any Grignard reaction, strict adherence to anhydrous conditions and safety precautions is paramount for success.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Synthesis of Phenylmagnesium bromide - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. scholarworks.wmich.edu [scholarworks.wmich.edu]

Application Notes and Protocols for Liquid-Liquid Extraction Using Ethyl-Isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid-liquid extraction (LLE) is a fundamental sample preparation technique used to separate and concentrate analytes of interest from a complex matrix. The choice of solvent is critical for achieving high extraction efficiency and selectivity. Ethyl-isopropyl ether is a versatile organic solvent with properties that make it a suitable alternative to more traditional ethers like diethyl ether in various LLE applications. Its lower volatility and potential for reduced peroxide formation offer practical advantages in a laboratory setting.

This document provides a detailed protocol for performing liquid-liquid extraction using ethyl-isopropyl ether, including safety precautions, a step-by-step procedure for the extraction of a model analyte (caffeine), and a workflow for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Physical Properties of Ethyl-Isopropyl Ether

A clear understanding of the physical properties of the extraction solvent is crucial for procedural design and safety.

Property	Value
CAS Number	625-54-7[1][2]
Molecular Formula	C5H12O[1][2]
Molecular Weight	88.15 g/mol [1][2]
Boiling Point	51-54 °C[1][2][3][4]
Density	0.72-0.73 g/cm³[1][2][3][4]
Water Solubility	24.09 g/L[2][5]
Flash Point	-23.7 °C (Predicted)[1]

Safety Precautions

Ethyl-isopropyl ether is a flammable liquid and should be handled with appropriate safety measures in a well-ventilated fume hood.[6]

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Use non-sparking tools and work away from open flames or other ignition sources.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents. Ethers have the potential to form explosive peroxides over time, so it is important to date the container upon opening and test for peroxides periodically.[5]

• Disposal: Dispose of ethyl-isopropyl ether and any contaminated materials in accordance with local regulations for hazardous waste.

Experimental Protocol: Extraction of Caffeine (B1668208) from an Aqueous Solution

This protocol details the extraction of caffeine from a simulated aqueous sample, a common application in pharmaceutical and food science research.

Materials:

• Standard solution of caffeine in water (e.g., 100 µg/mL)

• Ethyl-isopropyl ether, analytical grade

• Sodium chloride (NaCl), saturated solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Separatory funnel (appropriate size for the sample volume)

• Erlenmeyer flasks

• Beakers

• Graduated cylinders

• Pipettes

• Rotary evaporator (optional)

• Nitrogen gas stream (optional)

Procedure:

• Sample Preparation: Place a known volume (e.g., 50 mL) of the aqueous caffeine solution into a separatory funnel.

• First Extraction:

  • Add an equal volume (50 mL) of ethyl-isopropyl ether to the separatory funnel.

  • Stopper the funnel and gently invert it several times to mix the two phases. Caution: Vent the funnel frequently by opening the stopcock while the funnel is inverted and pointed away from you to release any pressure buildup.

  • Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing and facilitate the transfer of caffeine into the organic phase.

  • Place the separatory funnel in a ring stand and allow the layers to separate completely. The less dense ethyl-isopropyl ether layer will be the top layer.

  • Carefully drain the lower aqueous layer into a clean beaker.

  • Pour the top organic layer (ethyl-isopropyl ether extract) out through the top of the separatory funnel into a clean Erlenmeyer flask. This prevents re-contamination with any residual aqueous phase in the funnel's stem.

• Second and Third Extractions:

  • Return the collected aqueous layer to the separatory funnel.

  • Repeat the extraction process (steps 2a-2e) two more times with fresh 50 mL portions of ethyl-isopropyl ether.

  • Combine all three organic extracts in the same Erlenmeyer flask. Performing multiple extractions with smaller volumes of solvent is more efficient than a single extraction with a large volume.[7]

• Washing the Organic Phase:

  • Return the combined organic extracts to the separatory funnel.

  • Add approximately 25 mL of saturated sodium chloride solution (brine) to the funnel.

  • Gently shake to wash the organic phase. The brine wash helps to remove any residual water from the organic layer.

  • Allow the layers to separate and drain the lower aqueous brine layer.

• Drying the Organic Extract:

  • Transfer the washed organic extract to a clean, dry Erlenmeyer flask.

  • Add a small amount of anhydrous sodium sulfate (a few spatulas) to the flask. The sodium sulfate will clump together as it absorbs residual water.

  • Gently swirl the flask. If the sodium sulfate remains free-flowing, the extract is dry. If it clumps, add more anhydrous sodium sulfate until it no longer does.

  • Carefully decant or filter the dried organic extract into a pre-weighed round-bottom flask, leaving the sodium sulfate behind.

• Solvent Evaporation:

  • Remove the ethyl-isopropyl ether using a rotary evaporator under reduced pressure. Alternatively, the solvent can be evaporated under a gentle stream of nitrogen gas in a warm water bath.

• Final Product:

  • The residue remaining in the flask is the extracted caffeine.

  • Once all the solvent has been removed, weigh the flask to determine the mass of the extracted caffeine and calculate the extraction efficiency.

Data Presentation: Comparative Extraction Efficiency

The choice of solvent significantly impacts the recovery of the target analyte. The following table provides an example of how to present data on the extraction efficiency of different solvents for caffeine. While this data is for illustrative purposes, similar experiments should be conducted to determine the optimal solvent for a specific application.

Solvent	Extraction Method	Recovery (%)
Dichloromethane	Liquid-Liquid Extraction	95 ± 2
Ethyl Acetate	Liquid-Liquid Extraction	88 ± 3
Ethyl-Isopropyl Ether	Liquid-Liquid Extraction	(Hypothetical data)
Chloroform	Liquid-Liquid Extraction	92 ± 2

Note: The data for Dichloromethane, Ethyl Acetate, and Chloroform are representative values from literature for caffeine extraction and are provided for comparative context.[8] The value for ethyl-isopropyl ether is hypothetical and should be determined experimentally.

Workflow for LLE and GC-MS Analysis

The following diagram illustrates a typical workflow for the liquid-liquid extraction of a sample followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This is a common analytical approach for volatile and semi-volatile organic compounds.[6][9]

Caption: Workflow for sample preparation using LLE with ethyl-isopropyl ether and subsequent GC-MS analysis.

References

• 1. guidechem.com [guidechem.com]
• 2. 625-54-7 CAS MSDS (ETHYL ISOPROPYL ETHER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. ethyl isopropyl ether [stenutz.eu]
• 4. ETHYL ISOPROPYL ETHER CAS#: 625-54-7 [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. academics.su.edu.krd [academics.su.edu.krd]
• 7. columbia.edu [columbia.edu]
• 8. hindustanuniv.ac.in [hindustanuniv.ac.in]
• 9. Extraction of Essential Oils and Terpene Volatiles from Plants and Identification by GC-MS-Based Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Ethyl-Isopropyl Ether in Crystallization Processes: A Detailed Guide for Researchers

FOR IMMEDIATE RELEASE

Ethyl-Isopropyl Ether: A Versatile Solvent for High-Purity Crystallization in Pharmaceutical and Chemical Research

Ethyl-isopropyl ether (EIPE) is emerging as a valuable solvent in crystallization processes, offering a unique combination of properties that make it suitable for the purification of a wide range of organic compounds, including active pharmaceutical ingredients (APIs). Its moderate polarity, low boiling point, and favorable solubility characteristics present a compelling alternative to more traditional crystallization solvents. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the effective use of EIPE in crystallization.

Key Properties and Advantages of Ethyl-Isopropyl Ether in Crystallization

EIPE's utility in crystallization stems from its distinct physicochemical properties. Its moderate polarity allows it to dissolve a broad spectrum of nonpolar and slightly polar compounds.[1] This characteristic is crucial for its application as both a primary solvent and an anti-solvent. A summary of its key physical and chemical properties is presented in Table 1.

The primary advantages of using EIPE in crystallization processes include:

• Effective Dissolution: EIPE can effectively dissolve a wide array of organic compounds, a prerequisite for successful recrystallization.

• Low Boiling Point: A relatively low boiling point of 51-54°C facilitates easy removal of the solvent from the crystallized product, minimizing the risk of thermal degradation of sensitive compounds.[2]

• Moderate Water Solubility: Its limited miscibility with water can be advantageous in certain anti-solvent crystallization processes.

• Chemical Inertness: As an ether, EIPE is relatively inert, reducing the likelihood of reacting with the compound being purified.

Property	Value	Reference
Molecular Formula	C₅H₁₂O	[3]
Molecular Weight	88.15 g/mol	[3]
Boiling Point	51 °C	[2]
Melting Point	-117.26 °C (estimate)	[2]
Density	0.73 g/cm³	[2]
Water Solubility	24.09 g/L (temperature not stated)	[2]
Appearance	Colorless to almost colorless liquid	[3]

Table 1: Physical and Chemical Properties of Ethyl-Isopropyl Ether

Experimental Protocols

The following sections provide detailed methodologies for the two primary applications of ethyl-isopropyl ether in crystallization: as a single solvent for recrystallization and as an anti-solvent.

Protocol 1: Recrystallization of a Solid Organic Compound Using Ethyl-Isopropyl Ether

This protocol outlines the steps for purifying a solid organic compound using EIPE as the primary solvent. The principle relies on the higher solubility of the compound in hot EIPE and lower solubility upon cooling, leading to the formation of pure crystals.

Materials:

• Crude solid organic compound

• Ethyl-isopropyl ether (reagent grade)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Condenser (optional, for extended heating)

• Buchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection (Initial Test):

  • Place a small amount of the crude solid in a test tube.

  • Add a few drops of EIPE at room temperature. Observe the solubility. The compound should be sparingly soluble or insoluble at room temperature.

  • Gently heat the test tube. The compound should completely dissolve.

  • Allow the solution to cool to room temperature and then in an ice bath. A good yield of crystals should form.

• Dissolution:

  • Place the bulk of the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of EIPE to just cover the solid.

  • Gently heat the mixture to boiling while stirring.

  • Continue adding small portions of hot EIPE until the solid is completely dissolved. Avoid adding a large excess of solvent to ensure good recovery.

• Hot Filtration (if insoluble impurities are present):

  • If there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature without disturbance. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold EIPE to remove any adhering mother liquor containing impurities.

• Drying:

  • Dry the crystals in a vacuum oven at a temperature well below the melting point of the compound to remove all traces of EIPE.

Caption: Workflow for Recrystallization using EIPE.

Protocol 2: Anti-Solvent Crystallization Using Ethyl-Isopropyl Ether

This protocol is suitable for compounds that are highly soluble in a primary solvent but poorly soluble in EIPE. The addition of EIPE as an anti-solvent reduces the solubility of the compound in the mixture, inducing crystallization.

Materials:

• Crude solid organic compound

• A suitable primary solvent (e.g., ethanol, acetone, ethyl acetate)

• Ethyl-isopropyl ether (anti-solvent)

• Crystallization vessel (e.g., jacketed reactor or Erlenmeyer flask)

• Stirring mechanism (magnetic stirrer or overhead stirrer)

• Addition funnel or syringe pump

• Buchner funnel and flask

• Filter paper

• Ice bath (optional)

Procedure:

• Solvent System Selection:

  • Identify a primary solvent in which the crude compound is highly soluble at room temperature.

  • Confirm that the compound has very low solubility in EIPE.

  • Ensure that the primary solvent and EIPE are miscible.

• Dissolution:

  • Dissolve the crude solid in the minimum amount of the primary solvent at a controlled temperature (e.g., room temperature) in the crystallization vessel with stirring.

• Anti-Solvent Addition:

  • Slowly add EIPE to the stirred solution. The rate of addition is a critical parameter; a slow addition rate generally leads to larger and more well-defined crystals. A syringe pump can be used for precise control.

  • Observe the solution for the onset of turbidity, which indicates the beginning of nucleation and crystal formation.

  • Continue adding the anti-solvent until the desired level of precipitation is achieved. The final solvent-to-anti-solvent ratio will depend on the specific compound and desired yield.

• Maturation:

  • After the addition of the anti-solvent is complete, continue to stir the resulting slurry for a period (e.g., 1-2 hours) to allow the crystallization process to reach equilibrium. This is known as the maturation or aging step.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of a pre-mixed solution of the primary solvent and EIPE (at the final composition) or with pure EIPE to remove the mother liquor.

• Drying:

  • Dry the purified crystals under vacuum.

Caption: Workflow for Anti-Solvent Crystallization using EIPE.

Logical Relationships and Considerations

The choice of EIPE and the specific crystallization method depends on the properties of the compound to be purified. The following diagram illustrates the decision-making process.

Caption: Decision logic for choosing a crystallization method with EIPE.

Concluding Remarks

Ethyl-isopropyl ether presents a versatile and effective option for the crystallization-based purification of organic compounds. Its favorable physical properties, particularly its moderate polarity and low boiling point, allow for its use in both recrystallization and anti-solvent crystallization protocols. The detailed methodologies provided herein serve as a comprehensive guide for researchers to explore the potential of EIPE in achieving high-purity crystalline products in their synthetic and purification workflows. As with all flammable solvents, appropriate safety precautions should be taken when handling EIPE.

References

• 1. US5151551A - Method for purification of ibuprofen comprising mixtures - Google Patents [patents.google.com]
• 2. Solubility of Paracetamol in Pure Solvents | CoLab [colab.ws]
• 3. Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing - PMC [pmc.ncbi.nlm.nih.gov]

ethyl-isopropyl ether as a reaction medium for organometallic compounds

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ethyl-isopropyl ether (EIPE) is emerging as a promising and versatile reaction medium for a variety of organometallic transformations. Its unique combination of physical and chemical properties offers potential advantages over more conventional ethereal solvents like diethyl ether (Et₂O) and tetrahydrofuran (B95107) (THF). This document provides detailed application notes, experimental protocols, and comparative data to guide researchers in the effective use of ethyl-isopropyl ether in their synthetic endeavors.

Key Advantages of Ethyl-Isopropyl Ether in Organometallic Reactions

Ethyl-isopropyl ether presents several benefits as a solvent for sensitive organometallic reagents, such as Grignard and organolithium compounds:

• Moderate Boiling Point: With a boiling point of approximately 54°C, EIPE allows for a wider operating temperature range than diethyl ether (b.p. 34.6°C), enabling reactions to be conducted at or slightly above room temperature without the need for specialized sealed apparatus.

• Reduced Peroxide Formation: While all ethers are susceptible to peroxide formation, the steric hindrance provided by the isopropyl group in EIPE can slow this process compared to less hindered ethers, potentially enhancing safety during storage and handling.

• Favorable Solvating Properties: As an ether, EIPE possesses lone pairs of electrons on its oxygen atom that can effectively solvate and stabilize organometallic species, which is crucial for their formation and reactivity.[1][2][3]

• Chemical Inertness: EIPE is relatively inert under many reaction conditions, making it a suitable medium for a wide range of transformations involving highly reactive organometallic intermediates.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl-isopropyl ether is provided below, alongside a comparison with other common ethereal solvents used in organometallic chemistry.

Property	Ethyl-Isopropyl Ether	Diethyl Ether	Tetrahydrofuran (THF)	Di-isopropyl Ether
CAS Number	625-54-7[5][6]	60-29-7	109-99-9	108-20-3
Molecular Formula	C₅H₁₂O[5][6]	C₄H₁₀O	C₄H₈O	C₆H₁₄O
Molecular Weight	88.15 g/mol [5]	74.12 g/mol	72.11 g/mol	102.18 g/mol
Boiling Point	~54 °C	34.6 °C	66 °C	68.3 °C
Density	0.73 g/mL[5]	0.713 g/mL	0.889 g/mL	0.725 g/mL
Refractive Index	1.36[5]	1.353	1.407	1.368
Solubility in Water	24.09 g/L[7]	6.89% (w/w)	Miscible	1.2% (w/w)

Experimental Protocols

The following are generalized protocols for common organometallic reactions, adapted for the use of ethyl-isopropyl ether as the reaction solvent. Researchers should note that reaction conditions may require optimization based on the specific substrates and reagents used.

Protocol 1: Preparation of a Grignard Reagent

This protocol describes the formation of an alkyl or aryl magnesium halide (Grignard reagent) using ethyl-isopropyl ether as the solvent.

Materials:

• Magnesium turnings

• Alkyl or aryl halide (e.g., bromobenzene, ethyl bromide)

• Anhydrous ethyl-isopropyl ether

• Iodine crystal (as an initiator)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and nitrogen/argon inlet

• Magnetic stirrer and heating mantle

Procedure:

• Apparatus Setup: Assemble the glassware and flame-dry under a stream of inert gas (nitrogen or argon) to ensure all moisture is removed.

• Magnesium Activation: Place the magnesium turnings in the flask. Add a single crystal of iodine. Gently warm the flask until violet vapors of iodine are observed. This helps to activate the magnesium surface.

• Initial Reagent Addition: Add a small portion of the alkyl/aryl halide dissolved in anhydrous ethyl-isopropyl ether to the magnesium.

• Initiation of Reaction: The reaction is typically initiated by gentle warming or the addition of a small amount of pre-formed Grignard reagent. A color change (often cloudy or brownish) and a gentle refluxing of the solvent indicate the start of the reaction.

• Reagent Addition: Once the reaction has initiated, add the remaining solution of the alkyl/aryl halide in ethyl-isopropyl ether dropwise from the addition funnel at a rate that maintains a gentle reflux.

• Completion of Reaction: After the addition is complete, continue to stir the mixture and reflux gently for an additional 30-60 minutes to ensure complete reaction.

• Use of Grignard Reagent: The resulting Grignard reagent solution in ethyl-isopropyl ether is now ready for use in subsequent reactions.

Caption: Workflow for Grignard Reagent Preparation.

Protocol 2: Reaction of a Grignard Reagent with a Ketone

This protocol outlines the reaction of a pre-formed Grignard reagent with a ketone to form a tertiary alcohol, using ethyl-isopropyl ether as the reaction medium.

Materials:

• Grignard reagent in ethyl-isopropyl ether (from Protocol 1)

• Ketone (e.g., acetone, cyclohexanone)

• Anhydrous ethyl-isopropyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a separate flame-dried, three-necked flask equipped with a dropping funnel, thermometer, and nitrogen/argon inlet, dissolve the ketone in anhydrous ethyl-isopropyl ether.

• Cooling: Cool the ketone solution to 0°C using an ice-water bath.

• Addition of Grignard Reagent: Add the Grignard reagent solution dropwise from the dropping funnel to the cooled ketone solution, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quenching: Cool the reaction mixture back to 0°C and slowly add saturated aqueous ammonium chloride solution to quench the reaction and hydrolyze the magnesium alkoxide.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl-isopropyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Isolation: Remove the solvent under reduced pressure to yield the crude tertiary alcohol, which can be further purified by distillation or chromatography.

Caption: Grignard Reaction with a Ketone Mechanism.

Protocol 3: Preparation and Use of an Organolithium Reagent

This protocol describes the in-situ generation of an organolithium reagent and its subsequent reaction, for which ethyl-isopropyl ether can serve as a suitable solvent. Organolithium reagents are extremely reactive and pyrophoric; appropriate safety precautions must be taken.[8]

Materials:

• Lithium metal (dispersion or wire)

• Alkyl or aryl halide

• Anhydrous ethyl-isopropyl ether

• Substrate for reaction (e.g., an electrophile)

• Standard Schlenk line or glovebox techniques are highly recommended.

Procedure:

• Reaction Setup: Under a strictly inert atmosphere, place freshly cut lithium metal in a flask with anhydrous ethyl-isopropyl ether.

• Formation of Organolithium: Add the alkyl or aryl halide dropwise to the lithium dispersion at a controlled temperature (often below 0°C). The formation of the organolithium reagent is indicated by the consumption of the lithium metal and a color change in the solution.

• Reaction with Substrate: Once the formation of the organolithium reagent is complete, cool the solution to an appropriate temperature (e.g., -78°C) and slowly add the electrophilic substrate dissolved in anhydrous ethyl-isopropyl ether.

• Reaction and Workup: Allow the reaction to proceed to completion, followed by a careful quenching procedure (e.g., with a saturated aqueous solution of ammonium chloride). The workup procedure is similar to that described for the Grignard reaction.

Caption: Solvent Properties and Reagent Characteristics.

Safety Considerations

• Anhydrous Conditions: Organometallic reagents are highly sensitive to moisture and protic solvents. All glassware must be thoroughly dried, and anhydrous solvents must be used.[3]

• Inert Atmosphere: Reactions involving organometallic compounds should be conducted under an inert atmosphere of nitrogen or argon to prevent reaction with oxygen and moisture.[8]

• Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light. Ethyl-isopropyl ether should be tested for the presence of peroxides before use, especially if it has been stored for an extended period.

• Flammability: Ethyl-isopropyl ether is a flammable liquid and should be handled in a well-ventilated fume hood, away from sources of ignition.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, flame-resistant lab coat, and gloves when handling organometallic reagents and flammable solvents.

These application notes and protocols provide a foundational guide for utilizing ethyl-isopropyl ether as a reaction medium in organometallic chemistry. As with any new solvent system, careful optimization of reaction conditions is recommended to achieve the best results.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. nbinno.com [nbinno.com]
• 3. beyondbenign.org [beyondbenign.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. quora.com [quora.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]

Application Note: GC-MS Method for the Purity Analysis of Ethyl-Isopropyl Ether

AN-20251221-01

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of ethyl-isopropyl ether purity. The protocol provides comprehensive procedures for sample preparation, instrument parameters, and method validation to ensure accurate and reliable results. This method is crucial for quality control in pharmaceutical and chemical synthesis where ethyl-isopropyl ether is utilized as a solvent or reagent.

Introduction

Ethyl-isopropyl ether (EIPE), also known as 2-ethoxypropane, is a volatile organic compound used as a solvent in various chemical and pharmaceutical applications.[1] Its purity is a critical parameter that can affect reaction yields, impurity profiles of final products, and overall process safety. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for this purpose, offering high separation efficiency and definitive identification of volatile impurities.[2][3][4] This document provides a detailed protocol for a validated GC-MS method to determine the purity of ethyl-isopropyl ether and quantify potential impurities.

Experimental Protocol

This section outlines the complete methodology for the GC-MS analysis of ethyl-isopropyl ether.

2.1. Materials and Reagents

• Ethyl-Isopropyl Ether (CAS: 625-54-7), reference standard (>99.5% purity)

• Potential Impurity Standards:

  • Ethanol

  • Isopropanol

  • Diethyl ether

  • Diisopropyl ether

  • tert-Butanol (Internal Standard, ISTD)

• Methanol (HPLC Grade), as diluent

2.2. Sample and Standard Preparation

• Internal Standard (ISTD) Stock Solution: Prepare a 1000 µg/mL solution of tert-Butanol in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of ethyl-isopropyl ether and potential impurities into methanol. Add the ISTD to each standard to a final concentration of 100 µg/mL.

• Sample Preparation: Accurately weigh approximately 100 mg of the ethyl-isopropyl ether sample, dissolve in and dilute to 10 mL with methanol. Add the ISTD to a final concentration of 100 µg/mL.

2.3. GC-MS Instrumentation and Conditions

A standard gas chromatograph coupled with a mass spectrometer is used.[5]

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injector	Split/Splitless, 250°C
Injection Volume	1.0 µL
Split Ratio	50:1
Oven Program	Initial: 40°C (hold 5 min), Ramp: 10°C/min to 150°C, Ramp: 25°C/min to 250°C (hold 2 min)
MS Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 35-300) and Selected Ion Monitoring (SIM) for trace impurities

2.4. Method Validation

The method was validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and sensitivity.[6][7]

• Specificity: The ability of the method to separate and unequivocally identify the analyte and its impurities was confirmed by comparing the chromatograms of the blank, the sample, and the spiked sample.

• Linearity: Assessed by a five-point calibration curve for ethyl-isopropyl ether and each potential impurity.

• Precision: Determined by analyzing six replicate preparations of a standard solution (repeatability) and on different days (intermediate precision).

• Accuracy: Evaluated by spike-recovery experiments at three concentration levels (80%, 100%, and 120% of the nominal concentration).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Calculated based on the standard deviation of the response and the slope of the calibration curve.

Data Presentation

The quantitative data from the analysis and method validation are summarized in the following tables.

Table 1: Chromatographic Data

Compound	Retention Time (min)	Quantification Ion (m/z)	Qualifier Ions (m/z)
Ethanol	3.52	45	31, 29
Isopropanol	3.89	45	43, 59
Diethyl ether	4.21	59	45, 74
Ethyl-isopropyl ether	5.15	73	45, 59
tert-Butanol (ISTD)	5.88	59	43, 74
Diisopropyl ether	6.42	87	43, 102

Table 2: Method Validation Summary

Parameter	Ethyl-isopropyl ether	Ethanol	Isopropanol	Diethyl ether	Diisopropyl ether
Linearity (r²)	>0.999	>0.998	>0.998	>0.999	>0.999
Range (µg/mL)	1 - 1000	0.5 - 100	0.5 - 100	0.5 - 100	0.5 - 100
Accuracy (%)	98.5 - 101.2	97.2 - 102.5	97.8 - 101.9	98.1 - 100.8	98.3 - 101.5
Precision (%RSD)	< 1.5%	< 2.0%	< 2.0%	< 1.8%	< 1.8%
LOD (µg/mL)	0.1	0.05	0.05	0.04	0.04
LOQ (µg/mL)	0.3	0.15	0.15	0.12	0.12

Visualization

The overall workflow for the GC-MS purity analysis of ethyl-isopropyl ether is depicted below.

Caption: Workflow for GC-MS Purity Analysis of Ethyl-Isopropyl Ether.

Conclusion

The described GC-MS method provides a reliable and robust tool for the purity assessment of ethyl-isopropyl ether. The method is specific, linear, accurate, and precise for the quantification of the main component and common process-related impurities. This application note serves as a comprehensive guide for researchers, scientists, and quality control analysts in the pharmaceutical and chemical industries to ensure the quality of ethyl-isopropyl ether.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 3. academic.oup.com [academic.oup.com]
• 4. impactfactor.org [impactfactor.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pharmaguru.co [pharmaguru.co]
• 7. Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole [mdpi.com]

Application Notes and Protocols: Drying Ethyl-Isopropyl Ether for Anhydrous Reactions

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl-isopropyl ether (EIPE) is a versatile solvent utilized in various chemical syntheses, including in the development of pharmaceuticals. For many of these applications, particularly those involving organometallic reagents (e.g., Grignard reagents) or other moisture-sensitive materials, the use of anhydrous ether is critical for reaction success, yield, and purity. The presence of water can lead to the decomposition of reagents, formation of byproducts, and reduced reaction efficiency.

These application notes provide detailed protocols for the effective drying of ethyl-isopropyl ether to the low parts-per-million (ppm) water content required for anhydrous reactions. This document outlines several common and effective methods, presents a comparative analysis of their efficiencies, and includes essential safety precautions.

Health and Safety Precautions

2.1 Peroxide Formation: Ethers like ethyl-isopropyl ether can form explosive peroxides upon exposure to air and light.[1] It is crucial to test for the presence of peroxides before distillation or concentration. Peroxide test strips are commercially available and provide a quick and easy method for this determination. If peroxides are present, they must be removed prior to the drying process. A common method for peroxide removal is to shake the ether with an aqueous solution of ferrous sulfate.

2.2 Handling of Drying Agents: The drying agents discussed in this document are reactive and require careful handling in a controlled laboratory environment, preferably within a fume hood. Personal protective equipment (PPE), including safety goggles, flame-retardant lab coats, and appropriate gloves, must be worn at all times.

• Sodium Metal and Sodium Dispersions: These are highly reactive with water and can ignite in the presence of moisture. They should be handled under an inert atmosphere (e.g., nitrogen or argon).

• Calcium Hydride (CaH₂): This reagent reacts with water to produce hydrogen gas, which is flammable.[2] Care must be taken to avoid ignition sources.

• Lithium Aluminum Hydride (LiAlH₄): This is an extremely reactive drying agent and should only be used by experienced personnel. It reacts violently with water and can ignite spontaneously.

Comparison of Drying Methods

The choice of drying method depends on the required level of dryness, the scale of the experiment, and the available equipment. The following table summarizes the typical residual water content in ethers after treatment with various drying agents. While specific data for ethyl-isopropyl ether is not extensively published, the values for analogous ethers like tetrahydrofuran (B95107) (THF) and diethyl ether (Et₂O) provide a reliable estimate of efficiency.

Drying Agent	Typical Residual Water Content (ppm)	Advantages	Disadvantages
Activated Molecular Sieves (3Å or 4Å)	< 10[3][4]	Safe and easy to use; can be regenerated.[5]	Slower than reactive metal hydrides; requires activation.
Sodium Benzophenone (B1666685) Ketyl	< 10[6][7][8]	Provides a visual indication of dryness (deep blue/purple color); removes peroxides and oxygen.[5][9]	Requires distillation; involves handling of sodium metal; quenching of the still residue is hazardous.
Calcium Hydride (CaH₂) (followed by distillation)	~13 (for dichloromethane, indicative)	Effective for pre-drying; relatively inexpensive.	Slower than other reactive hydrides; insoluble in most solvents.[2]
Potassium Hydroxide (KOH) (powdered)	~3 (for THF)[3]	Effective for pre-drying; removes acidic impurities.	Not as effective as reactive metal hydrides for achieving very low water content.

Experimental Protocols

4.1 Water Content Determination: Karl Fischer Titration

Karl Fischer titration is the gold standard for determining the water content in organic solvents.[10][11] It is a highly sensitive method capable of measuring water content down to the ppm level. Both volumetric and coulometric Karl Fischer titrators are suitable for this purpose.[10][12]

Protocol:

• Set up the Karl Fischer titrator according to the manufacturer's instructions.

• Condition the titration cell to remove any ambient moisture.

• Using a dry syringe, carefully extract a known volume or weight of the dried ethyl-isopropyl ether.

• Inject the sample into the titration cell.

• The titrator will automatically determine the water content, typically reported in ppm or as a percentage.

4.2 Drying with Activated Molecular Sieves

Molecular sieves are crystalline aluminosilicates with a uniform pore size that selectively adsorb water molecules. For drying ethers, 3Å or 4Å molecular sieves are recommended.

Protocol:

• Activation of Molecular Sieves: Place the molecular sieves in a flask and heat to 200-300°C under vacuum or a stream of inert gas for at least 4 hours to remove adsorbed water.[13] Cool the sieves to room temperature under an inert atmosphere.

• Drying Procedure: Add the activated molecular sieves (approximately 5-10% w/v) to a flask containing the ethyl-isopropyl ether.

• Seal the flask and allow it to stand for at least 24 hours, with occasional swirling. For optimal dryness, a longer period (48-72 hours) may be necessary.

• The dried ether can be decanted or cannulated from the molecular sieves for use.

4.3 Drying with Sodium Benzophenone Ketyl followed by Distillation

This method is highly effective for producing extremely dry and oxygen-free ether. The deep blue or purple color of the sodium benzophenone ketyl radical anion serves as a visual indicator of anhydrous conditions.

Protocol:

• Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a distillation head with a condenser, and a receiving flask. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas (nitrogen or argon).

• Pre-drying: It is recommended to pre-dry the ethyl-isopropyl ether with a less reactive agent like calcium hydride or molecular sieves to remove the bulk of the water.

• Preparation of the Ketyl: To the distillation flask containing the pre-dried ether, add sodium metal (as a wire or dispersion) and a small amount of benzophenone (e.g., 50-100 mg per 100 mL of ether).[6][7]

• Reflux: Heat the mixture to reflux under an inert atmosphere. The solution will turn a deep blue or purple color, indicating that the ether is dry and the ketyl has formed. If the color does not persist, it indicates the presence of water or oxygen, and more sodium may be needed.

• Distillation: Once the blue/purple color is stable, distill the ether and collect the anhydrous solvent in the receiving flask under an inert atmosphere.

• Quenching the Still: After distillation, the still residue, which contains unreacted sodium, must be quenched safely. Cool the flask to room temperature. Under an inert atmosphere, slowly and cautiously add a less reactive alcohol like isopropanol (B130326) to the stirred residue until the blue color disappears and gas evolution ceases.[5] Then, slowly add ethanol, followed by methanol, and finally, very cautiously, water to ensure all reactive material is destroyed.[2][14]

4.4 Drying with Calcium Hydride followed by Distillation

Calcium hydride is a useful and relatively safe desiccant for pre-drying ethers or for situations where extreme dryness is not required.

Protocol:

• Apparatus Setup: Assemble a distillation apparatus as described in section 4.3.

• Drying Procedure: To a flask containing ethyl-isopropyl ether, add calcium hydride (approximately 10-20 g per liter of solvent).[2]

• Stirring: Stir the mixture under an inert atmosphere at room temperature overnight. The evolution of hydrogen gas should cease as the water is consumed.[2]

• Distillation: Distill the ether from the calcium hydride under an inert atmosphere.

• Quenching: Quench the remaining calcium hydride in the distillation flask with extreme caution.[2][15] Cool the flask and, under an inert atmosphere, slowly add isopropanol, followed by ethanol, methanol, and finally water, ensuring that the reaction is controlled at all times.[2][14][15]

Diagrams

Caption: Decision workflow for selecting a drying method.

Caption: Experimental workflow for drying with sodium benzophenone ketyl.

References

• 1. Sciencemadness Discussion Board - drying ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Revisiting of Benzophenone Ketyl Still: Use of a Sodium Dispersion for the Preparation of Anhydrous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. submission.quimicanova.sbq.org.br [submission.quimicanova.sbq.org.br]
• 10. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 11. labicom.cz [labicom.cz]
• 12. metrohm.com [metrohm.com]
• 13. redriver.team [redriver.team]
• 14. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 15. chamberlandresearch.com [chamberlandresearch.com]

Application Notes and Protocols: Ethyl-Isopropyl Ether in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl-isopropyl ether (EIPE) is a volatile, colorless organic solvent with properties that suggest its potential utility in polymer synthesis.[1][2][3] While direct and extensive literature detailing the use of ethyl-isopropyl ether in polymerization is limited, its structural similarity to other ethers commonly employed in this field, such as diethyl ether and diisopropyl ether, allows for informed predictions of its behavior and applications. Ethers are frequently utilized as solvents in various polymerization techniques, particularly in cationic polymerization, due to their relative inertness and ability to solvate growing polymer chains and initiators.[4][5][6] This document provides detailed application notes and hypothetical protocols for the use of ethyl-isopropyl ether in polymer synthesis, drawing parallels from established methodologies with analogous ether solvents.

Potential Applications of Ethyl-Isopropyl Ether in Polymer Synthesis

Based on the known roles of similar ethers, ethyl-isopropyl ether can be considered for the following applications in polymer synthesis:

• Solvent in Cationic Polymerization: Ethers are excellent solvents for cationic polymerization of vinyl monomers, such as vinyl ethers and styrenes.[7][8] Ethyl-isopropyl ether, with its moderate polarity, can effectively solvate the cationic propagating species and the counter-ion, influencing the reaction kinetics and the properties of the resulting polymer.

• Reaction Medium for Controlled Polymerization: In controlled polymerization techniques like cationic reversible addition-fragmentation chain-transfer (RAFT) polymerization, the choice of solvent is crucial.[9][10] Ethyl-isopropyl ether could serve as a suitable medium for such reactions, potentially offering a balance of solubility for both the monomer and the growing polymer chains.

• Co-solvent for Modifying Reaction Polarity: Ethyl-isopropyl ether can be used as a co-solvent to fine-tune the polarity of the reaction medium. This can be particularly useful in optimizing the solubility of initiators and monomers, as well as in controlling the rate of polymerization and the molecular weight of the polymer.

Data Presentation

The following tables summarize the expected influence of ethyl-isopropyl ether on cationic polymerization, based on studies of similar ethers like diethyl ether and diisopropyl ether.[11][12]

Table 1: Predicted Effect of Ethyl-Isopropyl Ether on Cationic Polymerization of Isobutylene (IB) Catalyzed by AlCl₃ (Hypothetical Data)

Parameter	Condition	Expected Outcome with Ethyl-Isopropyl Ether	Rationale based on Analogy to Diethyl/Diisopropyl Ether
Monomer Conversion	Increasing [EIPE]/[AlCl₃] ratio	Decrease	Ethers can complex with Lewis acids, reducing their initiating activity.[11]
Polymer Molecular Weight (Mₙ)	Increasing [EIPE]/[AlCl₃] ratio	Decrease	Ethers can act as chain transfer agents, leading to lower molecular weights.[11]
Polydispersity Index (PDI)	Moderate [EIPE]/[AlCl₃] ratio	Narrower PDI	Solvation of the active center by the ether can lead to more controlled propagation.
Reaction Rate	Presence of EIPE	Slower	Complexation with the initiator reduces the concentration of active initiating species.[11]

Table 2: Comparison of Potential Solvents for Cationic Polymerization of Isopropyl Vinyl Ether (IPVE) (Hypothetical Data)

Solvent	Dielectric Constant (Approx.)	Expected Mₙ of Poly(IPVE)	Expected PDI of Poly(IPVE)
Dichloromethane	9.1	High	Broad
n-Hexane	1.9	Low	Broad
Ethyl-Isopropyl Ether	~4	Moderate	Narrow
Diethyl Ether	4.3	Moderate	Narrow

Experimental Protocols

The following are detailed, hypothetical protocols for the use of ethyl-isopropyl ether in polymer synthesis. These protocols are adapted from established procedures for similar polymerization reactions.

Protocol 1: Cationic Polymerization of Isopropyl Vinyl Ether (IPVE) using Ethyl-Isopropyl Ether as a Solvent

Objective: To synthesize poly(isopropyl vinyl ether) via cationic polymerization using ethyl-isopropyl ether as the reaction solvent.

Materials:

• Isopropyl vinyl ether (IPVE), freshly distilled

• Ethyl-isopropyl ether (EIPE), anhydrous

• Initiator: Tin(IV) chloride (SnCl₄) solution in EIPE (e.g., 0.1 M)

• Methanol (B129727) (for quenching)

• Nitrogen gas, high purity

• Standard glassware for inert atmosphere reactions (Schlenk line, septa, etc.)

Procedure:

• Reactor Setup: Assemble a flame-dried glass reactor equipped with a magnetic stirrer and a nitrogen inlet/outlet.

• Solvent and Monomer Addition: Under a positive nitrogen pressure, add 50 mL of anhydrous ethyl-isopropyl ether to the reactor. Cool the reactor to 0°C using an ice bath.

• Inject 5 mL of freshly distilled isopropyl vinyl ether into the reactor. Stir the solution for 10 minutes to ensure homogeneity.

• Initiation: Rapidly inject 1 mL of the 0.1 M SnCl₄ solution in EIPE into the stirred monomer solution.

• Polymerization: Allow the reaction to proceed for 1 hour at 0°C. The solution may become more viscous as the polymer forms.

• Termination: Quench the polymerization by adding 5 mL of methanol to the reaction mixture.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large excess of cold methanol.

• Purification: Filter the precipitated polymer and wash it several times with fresh methanol.

• Drying: Dry the polymer under vacuum at 40°C to a constant weight.

• Characterization: Analyze the polymer for its molecular weight (Mₙ) and polydispersity index (PDI) using gel permeation chromatography (GPC).

Protocol 2: Free-Radical Polymerization of Methyl Methacrylate (B99206) (MMA) using Ethyl-Isopropyl Ether as a Co-solvent

Objective: To investigate the effect of ethyl-isopropyl ether as a co-solvent on the free-radical polymerization of methyl methacrylate.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Ethyl-isopropyl ether (EIPE), anhydrous

• Toluene (B28343), anhydrous

• Initiator: Azobisisobutyronitrile (AIBN)

• Methanol (for precipitation)

• Nitrogen gas, high purity

• Standard glassware for inert atmosphere reactions

Procedure:

• Reactor Setup: Prepare a series of flame-dried reaction tubes each equipped with a magnetic stir bar.

• Reagent Preparation: Prepare a stock solution of AIBN in toluene (e.g., 0.05 M).

• Monomer and Solvent Addition: To each reaction tube, add 2 mL of MMA. Then, add varying ratios of toluene and ethyl-isopropyl ether (e.g., 100:0, 75:25, 50:50, 25:75, 0:100 by volume), maintaining a total solvent volume of 8 mL.

• Degassing: Subject each reaction tube to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Initiation: Backfill the tubes with nitrogen and place them in a preheated oil bath at 60°C. Inject 0.5 mL of the AIBN stock solution into each tube to initiate polymerization.

• Polymerization: Allow the polymerization to proceed for 4 hours at 60°C.

• Termination and Isolation: Cool the tubes in an ice bath to stop the reaction. Precipitate the polymer from each tube by adding the contents to 100 mL of cold methanol.

• Purification and Drying: Filter, wash with methanol, and dry each polymer sample under vacuum.

• Analysis: Determine the monomer conversion gravimetrically and analyze the Mₙ and PDI of each polymer sample by GPC.

Visualizations

The following diagrams illustrate the conceptual workflows and relationships in the described polymerization processes.

Caption: Workflow for the cationic polymerization of isopropyl vinyl ether.

Caption: Logical relationship of ethyl-isopropyl ether's role in cationic polymerization.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. Page loading... [guidechem.com]
• 3. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Ethers | Research Starters | EBSCO Research [ebsco.com]
• 6. pharmiweb.com [pharmiweb.com]
• 7. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 8. Recent Developments on Cationic Polymerization of Vinyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. par.nsf.gov [par.nsf.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Effects of Ether on the Cationic Polymerization of Isobutylene Catalyzed by AlCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Ethyl-Isopropyl Ether as a Solvent for SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl-isopropyl ether (EIPE) is a colorless, volatile liquid with physical and chemical properties that suggest its potential as a solvent in various organic transformations.[1][2] This document provides a detailed analysis of ethyl-isopropyl ether's suitability as a solvent for bimolecular nucleophilic substitution (SN2) reactions. SN2 reactions are fundamental in organic synthesis, and the choice of solvent is critical to their success, influencing reaction rates and selectivity.[3][4] Ethers are generally classified as polar aprotic solvents, which are known to favor SN2 reactions.[5][6] This application note will explore the theoretical advantages and potential drawbacks of using ethyl-isopropyl ether, provide a comparative analysis with common SN2 solvents, and present a hypothetical experimental protocol for its use.

Properties of Ethyl-Isopropyl Ether

A comprehensive understanding of the physical properties of a solvent is crucial for its application in chemical reactions. Below is a summary of the known properties of ethyl-isopropyl ether.

Property	Value	Reference
Molecular Formula	C5H12O	[1][2]
Molecular Weight	88.15 g/mol	[7][8]
Boiling Point	51 °C	[9]
Density	0.73 g/mL	[9]
Refractive Index	1.3620-1.3640	[9]
Water Solubility	24.09 g/L	[9]
Classification	Polar Aprotic (by structure)	[5][10]
Peroxide Formation	Forms peroxides upon standing	[2]

Ethyl-Isopropyl Ether in the Context of SN2 Reactions

SN2 reactions are favored by polar aprotic solvents because they can solvate the counter-ion (cation) of the nucleophile while leaving the nucleophile itself relatively unsolvated and, therefore, more reactive.[3][11] Protic solvents, in contrast, can form hydrogen bonds with the nucleophile, creating a solvent cage that hinders its ability to attack the electrophilic carbon.[3]

Based on its ether structure, ethyl-isopropyl ether is classified as a polar aprotic solvent.[5] Its oxygen atom can solvate cations, while the absence of acidic protons prevents strong solvation of anionic nucleophiles. However, its polarity is expected to be relatively low compared to other common SN2 solvents like DMSO or DMF. The asymmetric structure of ethyl-isopropyl ether may result in a small dipole moment, contributing to its ability to dissolve polar reactants.

Comparison with Other Ethereal Solvents

To better understand the potential of ethyl-isopropyl ether, a comparison with other commonly used ethereal solvents is useful.

Solvent	Dielectric Constant (@ 20°C)	Dipole Moment (D)	Boiling Point (°C)
Diethyl Ether	4.33	1.15	34.6
Diisopropyl Ether	3.88	1.30	68
Tetrahydrofuran (THF)	7.6	1.75	66
Ethyl-Isopropyl Ether	Not available	Not available	51

Data for Diethyl Ether, Diisopropyl Ether, and THF from various sources.[12][13]

Experimental Protocols

The following is a hypothetical protocol for the SN2 reaction of 1-bromobutane (B133212) with sodium iodide using ethyl-isopropyl ether as a solvent. This protocol is based on general procedures for SN2 reactions and should be adapted and optimized for specific experimental setups.

Reaction: CH₃(CH₂)₃Br + NaI → CH₃(CH₂)₃I + NaBr

Materials:

• 1-bromobutane

• Sodium iodide (anhydrous)

• Ethyl-isopropyl ether (anhydrous, peroxide-free)

• Anhydrous magnesium sulfate

• Drying tube (e.g., with calcium chloride)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a drying tube.

• Reagents: To the flask, add sodium iodide (1.2 equivalents) and anhydrous ethyl-isopropyl ether.

• Initiation: Begin stirring the mixture and add 1-bromobutane (1.0 equivalent) to the flask.

• Reaction: Heat the reaction mixture to a gentle reflux (around 50-55 °C) and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature.

• Extraction: Transfer the reaction mixture to a separatory funnel and wash with an equal volume of water to remove any unreacted sodium iodide and the sodium bromide byproduct.

• Separation: Separate the organic layer and wash it sequentially with a saturated aqueous solution of sodium thiosulfate (B1220275) (to remove any traces of iodine) and brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Analysis: Purify the crude 1-iodobutane (B1219991) by distillation and characterize it by spectroscopic methods (e.g., NMR, IR).

Mandatory Visualizations

Caption: Workflow for a typical SN2 reaction using ethyl-isopropyl ether as a solvent.

Caption: The concerted mechanism of an SN2 reaction and the role of the solvent.

Conclusion

Ethyl-isopropyl ether presents itself as a viable, albeit less common, polar aprotic solvent for SN2 reactions. Its physical properties suggest that it could be particularly useful for reactions requiring mild conditions and easy solvent removal. While it is unlikely to match the performance of highly polar aprotic solvents like DMSO for all SN2 reactions, it offers a potentially valuable alternative to other ethereal solvents like diethyl ether and THF. As with any solvent, its suitability must be determined on a case-by-case basis, with careful consideration of reactant solubility and reaction kinetics. It is also imperative to test for and remove any peroxides before use, as is standard practice for ethers.[2] Further research into its dielectric constant and dipole moment would provide a more complete picture of its solvent capabilities.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 5. homework.study.com [homework.study.com]
• 6. quora.com [quora.com]
• 7. labproinc.com [labproinc.com]
• 8. plantaedb.com [plantaedb.com]
• 9. ETHYL ISOPROPYL ETHER price,buy ETHYL ISOPROPYL ETHER - chemicalbook [chemicalbook.com]
• 10. quora.com [quora.com]
• 11. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 12. Dielectric Constant [macro.lsu.edu]
• 13. Ethyl Ether Solvent Properties [macro.lsu.edu]

experimental setup for reactions under reflux with ethyl-isopropyl ether

Application Note: Ethyl-Isopropyl Ether for Reactions Under Reflux

Introduction

This application note details the use of ethyl-isopropyl ether as a solvent for chemical reactions conducted under reflux. Reflux is a common laboratory technique that involves heating a reaction mixture to its boiling point and condensing the resulting vapors back into the reaction vessel.[1][2] This method allows for prolonged heating at a constant temperature without the loss of solvent.[1][2] Ethyl-isopropyl ether is a suitable solvent for reactions requiring a relatively low boiling point. Its properties, safe handling procedures, and a detailed protocol for a typical reflux setup are outlined below.

Properties of Ethyl-Isopropyl Ether

Ethyl-isopropyl ether is a colorless, volatile, and highly flammable liquid.[3] Its low boiling point makes it useful for reactions involving heat-sensitive substrates or when a mild reaction temperature is desired. A summary of its key physical and chemical properties is presented in the table below.

Data Presentation: Properties of Ethyl-Isopropyl Ether

Property	Value
CAS Number	625-54-7[4]
Molecular Formula	C5H12O[4][5]
Molecular Weight	88.15 g/mol [4][5]
Boiling Point	51°C[3][4][5][6]
Density	0.73 g/mL[3][4][5][6]
Flash Point	-24°C[4]
Solubility in Water	24.09 g/L[6]

Safety Considerations

Due to its high flammability and volatility, stringent safety measures must be implemented when working with ethyl-isopropyl ether.

• Flammability: The solvent is highly flammable with a low flash point.[3] All operations should be conducted in a well-ventilated chemical fume hood, away from any potential ignition sources such as open flames, sparks, or hot surfaces.[3][7]

• Peroxide Formation: Ethers are prone to forming explosive peroxides upon exposure to air and light.[7][8] It is crucial to use fresh stocks of ethyl-isopropyl ether and test for the presence of peroxides before use, especially if the container has been opened previously.

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, flame-resistant lab coats, and chemical-resistant gloves, must be worn at all times.[3][7]

• Grounding: To prevent static discharge, which can ignite the vapors, all containers and equipment should be properly grounded and bonded.[3][7]

Protocol: General Procedure for a Reaction Under Reflux with Ethyl-Isopropyl Ether

This protocol provides a step-by-step guide for setting up and performing a chemical reaction under reflux using ethyl-isopropyl ether as the solvent.

Materials and Equipment

• Round-bottom flask (select a size that will be no more than half full with the reaction mixture)[9][10]

• Magnetic stir bar or boiling chips[1][10]

• Condenser (e.g., Liebig or Allihn)[10]

• Heating mantle and a variable voltage controller (Variac)[10][11]

• Lab jack or ring stand with clamps[9][12]

• Tubing for condenser water

• Septum or drying tube (if the reaction is air/moisture sensitive)

• Ethyl-isopropyl ether (peroxide-free)

• Reactants and reagents

Experimental Procedure

1. Preparation and Assembly a. Ensure all glassware is clean and thoroughly dry, especially for moisture-sensitive reactions.[11][12] b. Place a magnetic stir bar into the round-bottom flask.[10] c. Add the reactants and ethyl-isopropyl ether to the round-bottom flask. The flask should not be more than half full to prevent bumping and ensure efficient stirring.[9][10] d. Securely clamp the round-bottom flask to a ring stand or lab jack within a chemical fume hood.[9] e. Attach the condenser vertically to the neck of the round-bottom flask.[13] Ensure the ground glass joints are well-seated. Lightly grease the joints if necessary to ensure a good seal.[11] f. Connect the lower inlet of the condenser to a cold water source using tubing, and run a second piece of tubing from the upper outlet to a sink for drainage.[1][12][13] g. Position the heating mantle on a lab jack directly below the flask, but do not make contact yet.[9] Never plug a heating mantle directly into a wall outlet; always use a variable voltage controller.[10][11]

2. Running the Reaction a. Turn on the magnetic stirrer to a moderate speed to ensure smooth boiling.[9] b. Start the flow of cold water through the condenser. Ensure a gentle, steady flow without causing the tubing to pop off.[1][12] c. Raise the heating mantle until it is in contact with the flask.[11] d. Gradually increase the temperature using the variable voltage controller. e. Heat the mixture until it begins to gently boil. You will observe a "reflux ring" of condensing vapor within the lower part of the condenser.[1][2] Adjust the heating rate to maintain this reflux ring approximately one-third to one-half of the way up the condenser.[1][2] f. Allow the reaction to proceed for the desired amount of time.

3. Shutdown and Workup a. Once the reaction is complete, turn off the heating mantle and lower it away from the flask.[1] b. Allow the flask to cool to room temperature while the stirring and condenser water continue to run.[1] c. Once cooled, turn off the stirrer and the condenser water. d. Carefully disassemble the apparatus for product isolation and purification.

Visualization of the Experimental Workflow

Caption: Workflow diagram illustrating the key stages of setting up a reaction under reflux.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Ethyl Isopropyl Ether | CAS#:625-54-7 | Chemsrc [chemsrc.com]
• 5. Page loading... [wap.guidechem.com]
• 6. ETHYL ISOPROPYL ETHER CAS#: 625-54-7 [m.chemicalbook.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. ICSC 1491 - ETHYLENE GLYCOL ISOPROPYL ETHER [inchem.org]
• 9. Chemistry Teaching Labs - Setting up a reflux [chemtl.york.ac.uk]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 12. Video: Assembly of a Reflux System for Heated Chemical Reactions [jove.com]
• 13. tdck.weebly.com [tdck.weebly.com]

Application Notes and Protocols for Ethyl-Isopropyl Ether: Safe Handling and Storage

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of ethyl-isopropyl ether in a laboratory setting. Adherence to these protocols is critical to mitigate the risks associated with this highly flammable and potentially peroxide-forming chemical.

Introduction

Ethyl-isopropyl ether (EIPE) is a colorless, volatile, and highly flammable liquid organic compound.[1] It is used as a solvent in various chemical reactions and applications, including in the synthesis of pharmaceuticals.[1] Its high flammability and potential to form explosive peroxides upon storage necessitate stringent safety procedures.[2][3]

Hazard Identification and Mitigation

Ethyl-isopropyl ether presents several significant hazards that must be actively managed.

2.1. Flammability:

• Hazard: EIPE is a highly flammable liquid and vapor, with a low flash point, making it ignitable at room temperature.[4][5] Vapors are heavier than air and can travel to an ignition source, causing a flashback.[3][6][7]

• Mitigation:

  • Handle in a well-ventilated area, preferably within a chemical fume hood.[4][5]

  • Eliminate all ignition sources, including open flames, sparks, hot surfaces, and static discharge.[4][6][8][9][10][11]

  • Use explosion-proof electrical equipment and non-sparking tools.[4][8][9]

  • Ground and bond all containers and receiving equipment during transfer to prevent static discharge.[4][5][7][8][9][10]

2.2. Peroxide Formation:

• Hazard: Like many ethers, EIPE can form explosive peroxides when exposed to air and light over time.[2][3] This is a critical risk, as aged containers can become shock-sensitive and pose a severe explosion hazard.[2]

• Mitigation:

  • Date containers upon receipt and upon opening.[2]

  • Test for the presence of peroxides periodically, especially before distillation or concentration.

  • Dispose of opened containers within 6 months and unopened containers within one year of the receipt date.[2]

  • Store in a cool, dark, and tightly sealed container.[4][5][10]

2.3. Health Hazards:

• Hazard: Inhalation of vapors may cause drowsiness, dizziness, and irritation to the respiratory tract.[5][10][11] Contact with the liquid can cause skin and eye irritation.[4][10]

• Mitigation:

  • Always wear appropriate Personal Protective Equipment (PPE).

  • Avoid inhalation of vapors by working in a well-ventilated area.[4][5]

  • Avoid direct contact with the skin and eyes.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for ethyl-isopropyl ether.

Property	Value
Chemical Formula	C5H12O
Molecular Weight	88.15 g/mol
Appearance	Colorless liquid
Boiling Point	Not explicitly found for ethyl-isopropyl ether, but related ethers have low boiling points.
Flash Point	Highly flammable with a low flash point.
Flammability Limits	Forms explosive mixtures with air.[1]
Specific Gravity	0.73

Note: Specific quantitative data for ethyl-isopropyl ether can be limited. Data for structurally similar ethers like diethyl ether and diisopropyl ether are often used as a reference for safety protocols.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling ethyl-isopropyl ether:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

• Hand Protection: Use chemical-resistant gloves (e.g., Viton®, nitrile may have a shorter breakthrough time).[4] Gloves must be inspected before use.[4][5]

• Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[4][5] For larger quantities or in case of a spill, chemical-resistant aprons and boots may be necessary.[9]

• Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.[3][5]

Storage and Handling Protocols

5.1. Receiving and Storage:

• Upon receipt, immediately affix a label with the date of receipt.

• Store in a cool, dry, well-ventilated, and dark location.[4][5][10]

• Store in a designated flammable liquids cabinet, away from oxidizing agents and incompatible materials.[2][5]

• Ensure the container is tightly sealed to prevent evaporation and exposure to air.[4][5][11]

5.2. General Handling:

• Conduct all work in a chemical fume hood.

• Before use, ensure all ignition sources are removed from the vicinity.

• Ground and bond containers when transferring the liquid.[4][5][7][8][9][10]

• Use only non-sparking tools.[4][8][9]

• When opening the container, do so slowly to release any built-up pressure.

• Upon opening, add the date to the container's label.

Experimental Protocol: Use as a Solvent for Extraction

This protocol outlines the use of ethyl-isopropyl ether for a liquid-liquid extraction procedure.

Materials:

• Ethyl-isopropyl ether (checked for peroxides if previously opened)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Grounding straps

• Appropriate PPE

Procedure:

• Preparation:

  • Ensure the fume hood is operational and the sash is at the appropriate height.

  • Assemble all necessary glassware and equipment within the fume hood.

  • Don all required PPE.

• Dispensing:

  • Place the ethyl-isopropyl ether container and the receiving vessel on a grounded surface.

  • Attach a grounding strap to both the dispensing container and the receiving vessel.

  • Carefully pour the required volume of ethyl-isopropyl ether into the receiving vessel.

  • Securely cap the stock container and return it to the flammable liquids cabinet.

• Extraction:

  • Add the aqueous solution and the ethyl-isopropyl ether to the separatory funnel.

  • Stopper the funnel and invert it, immediately opening the stopcock to vent pressure.

  • Close the stopcock and shake gently, venting frequently.

  • Allow the layers to separate.

  • Drain the lower (aqueous) layer.

  • Drain the upper (ether) layer into a clean, grounded flask.

• Waste Disposal:

  • Dispose of all ethyl-isopropyl ether waste into a designated, labeled hazardous waste container.

  • Rinse all glassware with a small amount of a less volatile solvent (e.g., acetone) and dispose of the rinse aid as hazardous waste.

Emergency Procedures

7.1. Spills:

• Small Spill:

  • Alert personnel in the immediate area.

  • If safe to do so, eliminate all ignition sources.

  • Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[6]

  • Collect the absorbed material using non-sparking tools and place it in a sealed container for hazardous waste disposal.[3][6]

• Large Spill:

  • Evacuate the laboratory immediately.

  • Activate the fire alarm.

  • Contact the institution's emergency response team.

7.2. First Aid:

• Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

• Skin Contact: Immediately remove contaminated clothing.[4] Flush the affected area with copious amounts of water for at least 15 minutes.[4] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

• Ingestion: Do not induce vomiting.[4] If the person is conscious, rinse their mouth with water.[4] Seek immediate medical attention.[4]

7.3. Fire:

• For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[4][6]

• For large fires, evacuate the area and contact emergency services.

Waste Disposal

• All ethyl-isopropyl ether waste, including contaminated materials, must be disposed of as hazardous waste.[2]

• Follow all institutional, local, and national regulations for hazardous waste disposal.[4]

Visualization of Protocols

The following diagrams illustrate key workflows for the safe handling of ethyl-isopropyl ether.

Caption: Workflow for the safe handling of ethyl-isopropyl ether.

Caption: Decision tree for responding to an ethyl-isopropyl ether spill.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. vumc.org [vumc.org]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. store.sangon.com [store.sangon.com]
• 6. ETHYL PROPYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. chem.tamu.edu [chem.tamu.edu]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. ICSC 0906 - DIISOPROPYL ETHER [inchem.org]
• 11. bg.cpachem.com [bg.cpachem.com]

Technical Notes & Optimization

Technical Support Center: Peroxide Detection in Ethyl-Isopropyl Ether

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information on how to test for peroxides in ethyl-isopropyl ether. Peroxide formation in ethers is a significant safety concern, as peroxides can be explosive when concentrated. Regular testing is crucial to ensure laboratory safety.

Frequently Asked Questions (FAQs)

Q1: Why is it important to test ethyl-isopropyl ether for peroxides?

A1: Ethyl-isopropyl ether, like other ethers, can react with atmospheric oxygen to form unstable and potentially explosive peroxides.[1][2][3][4] This process, known as autoxidation, is accelerated by light and heat.[2][3][4] If peroxides are present, they can become concentrated during processes like distillation or evaporation, posing a severe explosion hazard.[5] Therefore, it is critical to test for peroxides before using any ether, especially from a previously opened container.

Q2: How often should I test my ethyl-isopropyl ether for peroxides?

A2: It is recommended to test for peroxides in opened containers of ethyl-isopropyl ether at regular intervals. A general guideline is to test every 3 months.[6] However, if the ether is to be distilled or concentrated, it must be tested immediately before use, regardless of when it was last checked.[7] Unopened containers should be discarded after the manufacturer's expiration date.

Q3: What are the visual signs of high peroxide concentration?

A3: While visual inspection is not a substitute for chemical testing, there are some indicators of potentially dangerous peroxide levels. These include the formation of crystalline solids within the liquid or around the cap, a viscous oily layer, or cloudiness in the ether.[2][5] If any of these signs are present, do not attempt to open or move the container. Treat it as a potential bomb and contact your institution's Environmental Health and Safety (EHS) office immediately.[1][6]

Q4: What is a safe level of peroxides in ethyl-isopropyl ether?

A4: A widely accepted control point for peroxide concentration in ethers is 100 ppm.[2] However, for distillation or evaporation, the ether should be peroxide-free.[7] The table below summarizes the hazard levels associated with different peroxide concentrations.

Quantitative Data: Peroxide Concentration and Hazard Levels

Peroxide Concentration (ppm)	Hazard Level	Recommended Action
< 10	Low	Generally considered safe for use.
10 - 50	Moderate	Use with caution. Avoid concentration. Consider peroxide removal.
50 - 100	High	Unsafe for heating or concentration. Peroxide removal is necessary before use.
> 100	Severe Hazard	Do not use. Contact EHS for disposal.[1][2]
Visible Crystals	Extreme Hazard	Do not handle. Contact EHS immediately for emergency disposal.[1]

Troubleshooting Guides

Problem 1: I am unsure if my peroxide test strips are working correctly.

• Possible Cause: The test strips may be expired or have been stored improperly.

• Solution: Check the expiration date on the test strip container. Store the strips in a cool, dry, and dark place as per the manufacturer's instructions. To verify the functionality of the strips, you can prepare a dilute solution of hydrogen peroxide (e.g., 10-20 ppm) and test it. The strip should indicate a positive result.

Problem 2: The color development in my qualitative test is ambiguous.

• Possible Cause (Potassium Iodide Test): The reagents may not be fresh, or the observation time might be insufficient.

• Solution: Always use a freshly prepared potassium iodide solution.[5] After adding the reagents, allow sufficient time for the color to develop, as some reactions can be slow. Running a blank test with a known peroxide-free solvent can provide a reference for comparison.[2]

• Possible Cause (Ferrous Thiocyanate (B1210189) Test): The ferrous sulfate (B86663) solution may have oxidized to ferric sulfate.

• Solution: Use a freshly prepared ferrous sulfate solution for the test. The solution should be clear and colorless before use.

Problem 3: My ether tests positive for a high concentration of peroxides. What should I do?

• Solution: Do not attempt to use or distill the ether. If the concentration is above the safe limit (see table above), the peroxides must be removed before the ether can be used. For concentrations exceeding 100 ppm or if crystals are visible, do not attempt peroxide removal. The container should be treated as extremely hazardous and disposed of through your institution's EHS office.[1]

Experimental Protocols

Method 1: Semi-Quantitative Peroxide Test Strips

This is the most common and convenient method for routine testing.

Materials:

• Commercial peroxide test strips (e.g., Quantofix®)

• Sample of ethyl-isopropyl ether

• Distilled water (for some types of strips)

Procedure:

• Dip the test strip into the ethyl-isopropyl ether sample for 1 second.

• Shake off any excess liquid.

• Allow the solvent to evaporate from the test strip.

• For some test strips designed for aqueous solutions, it is necessary to then moisten the test pad with a drop of distilled water.[2]

• Wait for the specified time according to the manufacturer's instructions (usually 5-15 seconds).

• Compare the color of the test pad with the color scale provided on the container to determine the peroxide concentration in ppm.

Workflow Diagram:

Caption: Workflow for using semi-quantitative peroxide test strips.

Method 2: Qualitative Potassium Iodide (KI) Test

This method provides a simple positive or negative indication of the presence of peroxides.

Materials:

• Ethyl-isopropyl ether sample (1-3 mL)

• Glacial acetic acid (1-3 mL)

• Potassium iodide (KI), solid (a few crystals) or a fresh 5% aqueous solution (a few drops)

• Test tube

Procedure:

• In a clean test tube, mix 1-3 mL of the ethyl-isopropyl ether to be tested with an equal volume of glacial acetic acid.

• Add a few crystals of potassium iodide or a few drops of a freshly prepared 5% potassium iodide solution.

• Shake the mixture.

• The appearance of a yellow to brown color indicates the presence of peroxides. A pale yellow color suggests a low concentration, while a brown color indicates a high and hazardous concentration.

Workflow Diagram:

Caption: Workflow for the qualitative potassium iodide (KI) test.

Method 3: Qualitative Ferrous Thiocyanate Test

This is another sensitive qualitative test for detecting peroxides.

Materials:

• Ethyl-isopropyl ether sample

• Freshly prepared ferrous sulfate solution

• Potassium thiocyanate solution

Procedure:

• Prepare a fresh solution of ferrous sulfate (FeSO₄).

• Add a small amount of this solution to the ethyl-isopropyl ether sample.

• Add a few drops of potassium thiocyanate (KSCN) solution.

• The presence of peroxides will oxidize the ferrous ions (Fe²⁺) to ferric ions (Fe³⁺).

• The ferric ions then react with the thiocyanate ions to form a blood-red complex, ferric thiocyanate.

• The appearance of a blood-red color indicates a positive test for peroxides.

Signaling Pathway Diagram:

Caption: Reaction pathway for the ferrous thiocyanate peroxide test.

References

• 1. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. Peroxide Forming Solvents [sigmaaldrich.com]
• 4. louisville.edu [louisville.edu]
• 5. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 6. utep.edu [utep.edu]
• 7. operations.ok.ubc.ca [operations.ok.ubc.ca]

Technical Support Center: Removal of Residual Ethyl-Isopropyl Ether

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of residual ethyl-isopropyl ether (EIPE) from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of ethyl-isopropyl ether (EIPE) that are relevant for its removal?

A1: Understanding the physical properties of EIPE is crucial for selecting an appropriate removal method. Due to its low boiling point and moderate water solubility, EIPE is considered a volatile organic compound (VOC).

Data Presentation: Physical Properties of Ethyl-Isopropyl Ether

Property	Value	Source(s)
Molecular Formula	C₅H₁₂O	[1]
Molecular Weight	88.15 g/mol	[1]
Boiling Point	51-54 °C	[2][3]
Density	0.720-0.73 g/mL	[2][3]
Water Solubility	~24.09 g/L	[2]
Vapor Pressure	183.2 mmHg at 25°C	[4]
Appearance	Colorless, volatile liquid	[1]

Q2: What are the most common methods for removing residual EIPE?

A2: The most common and effective methods for removing a volatile solvent like EIPE include:

• Rotary Evaporation: Ideal for removing bulk solvent, especially from non-volatile or high-boiling point products.

• Liquid-Liquid Extraction: Useful for separating EIPE from a product based on differential solubility between two immiscible liquids.

• Fractional Distillation: Effective for separating EIPE from products with a significantly different boiling point. However, the potential for azeotrope formation must be considered.

Q3: Does ethyl-isopropyl ether form azeotropes with common solvents?

Q4: How can I confirm that all the residual EIPE has been removed?

A4: Several analytical techniques can be used to detect and quantify residual solvents like EIPE:

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method for identifying and quantifying volatile organic compounds.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect and quantify residual solvents by integrating the characteristic peaks of EIPE against a known internal standard.[5][6]

Troubleshooting Guides

Troubleshooting Rotary Evaporation

Issue	Possible Cause(s)	Suggested Solution(s)
Slow or no evaporation	- Vacuum is not low enough.- Water bath temperature is too low.- System has a leak.- Cold trap is not cold enough.	- Check the vacuum pump and ensure all connections are tight.- Increase the water bath temperature, but keep it at least 20°C below the boiling point of your product to avoid co-evaporation.- Inspect all seals, joints, and tubing for leaks.- Ensure the cold trap is filled with an appropriate cooling medium (e.g., dry ice/acetone or a cryocooler).
Bumping/Foaming of the sample	- Vacuum is applied too quickly.- Rotation speed is too slow.- Flask is more than half full.	- Apply the vacuum gradually.- Increase the rotation speed to create a thinner film of the sample.- Ensure the flask is not overfilled.[7]
Product is carried over into the collection flask	- Bumping has occurred.- The boiling point of the product is too close to that of EIPE under the applied vacuum.	- Use a bump trap between the evaporating flask and the condenser.- Reduce the water bath temperature and/or the vacuum to increase the boiling point differential.

Troubleshooting Liquid-Liquid Extraction

Issue	Possible Cause(s)	Suggested Solution(s)
Emulsion formation	- Vigorous shaking of the separatory funnel.- Presence of surfactants or finely divided solids.	- Gently swirl or invert the funnel instead of shaking vigorously.- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase.- Allow the mixture to stand for a longer period.- Filter the mixture through a pad of Celite.[8][9]
Poor separation of layers	- Densities of the two phases are too similar.- Incomplete phase separation.	- Add more of the organic or aqueous solvent to change the overall density of one phase.- Add brine to the aqueous layer to increase its density.
Product remains in the aqueous layer	- Product has some solubility in the aqueous phase.- Insufficient number of extractions.	- Perform multiple extractions with smaller volumes of the organic solvent.- "Back-extract" the combined aqueous layers with a fresh portion of the organic solvent.[10]

Experimental Protocols

Protocol for Removal of EIPE by Rotary Evaporation

• Preparation: Ensure the reaction mixture is free of any solids by filtration or decantation. Transfer the liquid to a round-bottom flask, not exceeding half the flask's volume.

• Assembly: Attach the flask to the rotary evaporator. Ensure all glass joints are properly sealed.

• Cooling: Start the condenser cooling water or cryocooler.

• Rotation: Begin rotating the flask at a moderate speed (e.g., 150-200 rpm).

• Vacuum: Gradually apply the vacuum. You should see the EIPE begin to bubble and then boil.

• Heating: Lower the rotating flask into the water bath, which should be set to a temperature that allows for controlled boiling (typically 20-40°C for EIPE).

• Completion: Continue evaporation until no more solvent is collected in the receiving flask and the product appears as a residue or oil.

• Final Drying: For complete removal of trace amounts of EIPE, the flask can be connected to a high-vacuum line for a period of time.

Protocol for Removal of EIPE by Liquid-Liquid Extraction

• Solvent Selection: Choose an extraction solvent in which your product is highly soluble and which is immiscible with the reaction solvent (if different from EIPE) and any aqueous phase. A common choice is a less volatile ether or an ester like ethyl acetate (B1210297) if the product is soluble.

• Quenching: If the reaction mixture is not already in a two-phase system, add water or an appropriate aqueous solution to quench the reaction and dissolve any inorganic byproducts.

• Extraction: Transfer the mixture to a separatory funnel. Add the extraction solvent.

• Mixing: Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup.

• Separation: Allow the layers to separate completely.

• Collection: Drain the lower layer. Pour the upper layer out through the top of the funnel to avoid contamination.

• Repeat: Repeat the extraction process with fresh extraction solvent two or three more times to ensure complete recovery of the product.

• Washing: Combine the organic extracts and wash with brine to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and then remove the extraction solvent using a rotary evaporator.

Visualizations

Caption: Decision workflow for selecting a suitable method for removing residual ethyl-isopropyl ether.

Caption: Step-by-step experimental workflow for removing ethyl-isopropyl ether using a rotary evaporator.

References

• 1. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Solvents for Residual Solvent Analysis by Headspace GC-MS - ITW Reagents [itwreagents.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Quality Control [chem.ch.huji.ac.il]
• 6. researchgate.net [researchgate.net]
• 7. rroij.com [rroij.com]
• 8. chromtech.net.au [chromtech.net.au]
• 9. rushim.ru [rushim.ru]
• 10. Separation of azeotropic mixture isopropyl alcohol + ethyl acetate by extractive distillation: Vapor-liquid equilibrium measurements and interaction exploration | Semantic Scholar [semanticscholar.org]

Technical Support Center: Troubleshooting Low Yields in Reactions Using Ethyl-Isopropyl Ether

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low reaction yields when using ethyl-isopropyl ether as a solvent.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of ethyl-isopropyl ether that I should be aware of when using it as a solvent?

Ethyl-isopropyl ether is a colorless, volatile, and flammable liquid with a characteristic ether odor.[1] Its relatively low boiling point and moderate solubility in water make it a useful solvent for various chemical reactions.[1] However, like many ethers, it has a tendency to form explosive peroxides upon exposure to air and light.[2]

Q2: How can I tell if my ethyl-isopropyl ether has formed peroxides?

Visual inspection is the first step. If you observe crystal formation in the liquid or around the cap, do not open the container and contact your institution's Environmental Health and Safety (EHS) office immediately.[3][4] For a more quantitative assessment, you can use commercial peroxide test strips, which can detect peroxide concentrations typically in the range of 0.5 to 100 ppm.[3][4] A chemical test using potassium iodide and acetic acid can also be performed to detect the presence of peroxides.[5][6]

Q3: Can the presence of water in ethyl-isopropyl ether affect my reaction yield?

Yes, the presence of water can significantly impact reactions that are sensitive to moisture, such as Grignard reactions or reactions involving water-sensitive catalysts. Ethyl-isopropyl ether has a moderate solubility in water, and it can also form azeotropes, which are mixtures that have a constant boiling point and composition, making the removal of water by simple distillation challenging.[1][7]

Q4: Are there any common side reactions associated with ethyl-isopropyl ether that could lower my yield?

While ethers are generally considered unreactive solvents, they can be cleaved by strong acids like HBr or HI.[8] If your reaction conditions are strongly acidic, there is a possibility of the ether itself reacting, which would consume reactants and generate byproducts. For example, reaction with HI would produce isopropyl alcohol and ethyl iodide.[8][9][10]

Troubleshooting Guides

Issue 1: Consistently Low or No Product Yield

Possible Cause: Presence of peroxide impurities in the ethyl-isopropyl ether. Peroxides can quench reactive intermediates or catalyze side reactions, leading to a significant drop in yield. Isopropyl ether is known to be a severe peroxide hazard.[3]

Troubleshooting Steps:

• Test for Peroxides: Before use, always test your ethyl-isopropyl ether for the presence of peroxides, especially if the container has been opened previously or stored for an extended period.

• Purify the Solvent: If peroxides are detected, the solvent must be purified. A common method is to pass the ether through a column of activated alumina (B75360).[5]

• Proper Storage: Store ethyl-isopropyl ether in a cool, dark place in a tightly sealed container to minimize peroxide formation.[4]

Issue 2: Reaction Fails to Go to Completion

Possible Cause: Presence of water in the ethyl-isopropyl ether. Water can deactivate reagents and catalysts, leading to an incomplete reaction.

Troubleshooting Steps:

• Use Anhydrous Solvent: Ensure you are using a grade of ethyl-isopropyl ether with a low water content.

• Dry the Solvent: If you suspect water contamination, the solvent can be dried using appropriate drying agents, such as molecular sieves or sodium metal with a benzophenone (B1666685) indicator.

• Azeotropic Distillation: Be aware that ethyl-isopropyl ether can form a ternary azeotrope with isopropanol (B130326) and water, which boils at 61.6°C and contains 4.7% water.[7] This makes simple distillation for water removal ineffective. Extractive distillation might be necessary for rigorous drying.[7]

Issue 3: Formation of Unexpected Byproducts

Possible Cause: Reaction of the solvent under acidic conditions or side reactions catalyzed by impurities.

Troubleshooting Steps:

• Evaluate Reaction Conditions: If your reaction involves strong acids, consider if the conditions are harsh enough to cleave the ether. If so, a different, more robust solvent may be necessary.

• Purify the Solvent: Impurities other than peroxides and water can also catalyze side reactions. Purifying the solvent can help to eliminate these unknown variables.

• Analyze Byproducts: If possible, isolate and identify the byproducts. This can provide valuable clues about the unintended reaction pathways that are occurring.

Data Presentation

Table 1: Physical Properties of Ethyl-Isopropyl Ether

Property	Value	Reference
Molecular Formula	C₅H₁₂O	[1][11][12]
Molecular Weight	88.15 g/mol	[11][12][13]
Boiling Point	51 °C	[13]
Density	0.73 g/mL	[13]
Water Solubility	24.09 g/L	[11][13]

Table 2: Peroxide Concentration and Associated Hazard Level in Ethers

Peroxide Concentration (ppm)	Hazard Level	Recommended Action	Reference
< 3	Reasonably Safe	Suitable for most laboratory procedures with moderate quantities.	[5]
3 - 30	Moderate Hazard	Avoid concentration of peroxides. Disposal is recommended if not used immediately.	[5]
> 30	High Hazard	Do not use. Treat as extremely hazardous and arrange for professional disposal.	[5]
> 100	Extreme Hazard	Do not handle. Contact EHS immediately.	[3]

Experimental Protocols

Protocol 1: Peroxide Testing using the Potassium Iodide Method

This protocol provides a qualitative test for the presence of peroxides in ethyl-isopropyl ether.

Materials:

• Ethyl-isopropyl ether sample (1 mL)

• Glacial acetic acid (1 mL)

• Potassium iodide (100 mg)

• Test tube

Procedure:

• In a clean, dry test tube, combine 1 mL of the ethyl-isopropyl ether to be tested with a solution of 100 mg of potassium iodide in 1 mL of glacial acetic acid.[5][6]

• Shake the mixture and observe the color.

• Interpretation of Results:

  • No color change: Peroxide concentration is negligible.

  • Pale yellow color: A low concentration of peroxides (0.001% to 0.005%) is present.[5][6]

  • Bright yellow or brown color: A high and potentially hazardous concentration of peroxides (>0.1%) is present.[5] Do not use the solvent and consult your EHS guidelines for disposal.

Protocol 2: Removal of Peroxides using Activated Alumina

This protocol describes a method for removing peroxides from ethyl-isopropyl ether.

Materials:

• Peroxide-containing ethyl-isopropyl ether

• Activated alumina (basic or neutral)

• Chromatography column

• Collection flask

Procedure:

• Set up a chromatography column packed with activated alumina. A general guideline is to use about 100 g of alumina for every 100 mL of solvent to be purified.[5]

• Carefully pour the ethyl-isopropyl ether onto the top of the alumina column.

• Allow the ether to pass through the column under gravity or with gentle pressure.

• Collect the purified ether in a clean, dry collection flask.

• Important: After purification, re-test the ether for the presence of peroxides to ensure the procedure was effective.[5]

• Safety Note: The alumina will retain the peroxides and should be handled as hazardous waste. Flush the column with a dilute acidic solution of ferrous sulfate (B86663) to destroy the peroxides before disposal.[5]

Visualizations

Caption: Troubleshooting workflow for low reaction yields.

Caption: Simplified pathway of peroxide formation in ethers.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 4. www1.wellesley.edu [www1.wellesley.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. US4510022A - Separation of isopropyl ether from isopropanol and water by extractive distillation - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Ethyl isopropyl ether reacts with cold HI to give [allen.in]
• 10. allen.in [allen.in]
• 11. guidechem.com [guidechem.com]
• 12. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. ETHYL ISOPROPYL ETHER price,buy ETHYL ISOPROPYL ETHER - chemicalbook [chemicalbook.com]

minimizing side reactions during the acidic cleavage of ethyl-isopropyl ether

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions regarding the acidic cleavage of ethyl-isopropyl ether. Our goal is to help you minimize side reactions and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the expected major reaction pathway for the acidic cleavage of ethyl-isopropyl ether?

The acidic cleavage of ethyl-isopropyl ether primarily proceeds through an S_N2 (bimolecular nucleophilic substitution) mechanism.[1][2][3][4] In this reaction, a strong acid, typically hydrobromic acid (HBr) or hydroiodic acid (HI), protonates the ether oxygen, making the alcohol a good leaving group. The halide anion (Br- or I-) then acts as a nucleophile and attacks the less sterically hindered carbon atom. In the case of ethyl-isopropyl ether, the ethyl group is less sterically hindered than the isopropyl group.[1][2]

Q2: What are the main products of the acidic cleavage of ethyl-isopropyl ether?

Following the S_N2 pathway, the primary products are isopropyl alcohol and an ethyl halide (ethyl bromide or ethyl iodide, depending on the acid used).[1][2]

Q3: Can other products be formed? What are the potential side reactions?

Yes, side reactions can occur, leading to the formation of undesired byproducts. The main competing reactions are the S_N1 (unimolecular nucleophilic substitution) and E1 (unimolecular elimination) pathways. These are more likely to occur if a stable carbocation can be formed. While the isopropyl carbocation is more stable than the ethyl carbocation, the S_N2 pathway is generally favored for secondary ethers under standard conditions.[5] However, under certain conditions, trace amounts of isopropyl halide and ethanol (B145695) could be formed via an S_N1 pathway. Additionally, elimination reactions (E1) can occur, especially at higher temperatures, leading to the formation of propene from the isopropyl group.

Q4: Why is HCl not recommended for ether cleavage?

Hydrochloric acid is generally not effective for cleaving ethers because the chloride ion is a weaker nucleophile compared to bromide and iodide ions in protic solvents.[3][4]

Troubleshooting Guide

This section addresses common issues encountered during the acidic cleavage of ethyl-isopropyl ether and provides guidance on how to resolve them.

Issue 1: Low yield of desired products (isopropyl alcohol and ethyl halide).

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Increase Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitoring the reaction by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) is recommended. - Increase Temperature: Gently heating the reaction mixture can increase the reaction rate. However, be cautious as excessive heat can promote side reactions.[3] - Use a More Reactive Acid: Hydroiodic acid (HI) is more reactive than hydrobromic acid (HBr) and may lead to higher conversion.[3]
Suboptimal Acid Concentration	- Use Concentrated Acid: The reaction requires a strong, concentrated acid to effectively protonate the ether oxygen. Ensure you are using a high concentration of HBr or HI.
Loss of Volatile Products	- Use a Reflux Condenser: Ethyl bromide is volatile. Ensure your reaction setup includes an efficient reflux condenser to prevent the loss of this product during heating.

Issue 2: Formation of significant amounts of side products (e.g., isopropyl halide, ethanol, propene).

Possible Cause	Troubleshooting Steps
Competing S_N1 Reaction	- Lower the Reaction Temperature: S_N1 reactions have a higher activation energy than S_N2 reactions and are more favored at higher temperatures. Maintaining a lower reaction temperature will favor the desired S_N2 pathway.
Competing E1 Elimination Reaction	- Lower the Reaction Temperature: Elimination reactions are significantly favored at higher temperatures. If you observe the formation of propene (an alkene), reducing the reaction temperature is the most effective way to minimize this side reaction.
Carbocation Rearrangement	- While less common for this specific ether, if you suspect carbocation rearrangements, lowering the temperature to favor the S_N2 mechanism is the best approach.

Data Presentation

The following tables summarize the expected product distribution based on the reaction mechanism and the influence of reaction conditions. Please note that these are generalized trends, as specific quantitative data for the cleavage of ethyl-isopropyl ether under varying conditions is not extensively available in the literature.

Table 1: Expected Product Distribution based on Reaction Mechanism

Reaction Pathway	Primary Products	Potential Byproducts	Favored By
S_N2 (Desired)	Isopropyl alcohol, Ethyl halide	-	Lower temperatures, Good nucleophile (I-, Br-)
S_N1	Isopropyl halide, Ethanol	Propene	Higher temperatures, Conditions that stabilize carbocations
E1	Propene, Ethanol	-	High temperatures

Table 2: Influence of Reaction Conditions on Product Selectivity

Condition	Effect on S_N2 Pathway (Desired)	Effect on Side Reactions (S_N1/E1)	Recommendation for Minimizing Side Reactions
Temperature	Favored at lower temperatures	Favored at higher temperatures	Maintain the lowest effective temperature for the reaction to proceed at a reasonable rate.
Acid Choice	HI is more reactive than HBr	-	Use HBr or HI. HI may give faster reaction rates.
Acid Concentration	High concentration is necessary	-	Use concentrated HBr or HI.

Experimental Protocols

Representative Protocol for the Acidic Cleavage of Ethyl-Isopropyl Ether with HBr

Materials:

• Ethyl-isopropyl ether

• Concentrated hydrobromic acid (48% aqueous solution)

• Anhydrous sodium sulfate (B86663) (for drying)

• Diethyl ether (for extraction)

• Saturated sodium bicarbonate solution

• Water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Apparatus for simple distillation (optional, for purification)

Procedure:

• Reaction Setup: In a round-bottom flask, place ethyl-isopropyl ether. Cool the flask in an ice bath.

• Addition of Acid: Slowly add an excess of concentrated hydrobromic acid to the flask with stirring.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux. The reaction temperature should be carefully controlled to avoid excessive formation of elimination products.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique such as GC or TLC. The reaction time will vary depending on the scale and temperature.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Add diethyl ether to the separatory funnel to extract the organic products. Shake the funnel gently, venting frequently.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with water again.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Decant the dried organic layer and remove the diethyl ether by rotary evaporation or simple distillation.

• Analysis and Purification: Analyze the resulting crude product mixture (containing isopropyl alcohol and ethyl bromide) by GC-MS or NMR to determine the product ratio. If necessary, the products can be separated by fractional distillation.

Mandatory Visualizations

Caption: Reaction pathways for the acidic cleavage of ethyl-isopropyl ether.

Caption: Troubleshooting workflow for acidic cleavage of ethyl-isopropyl ether.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
• 3. readchemistry.com [readchemistry.com]
• 4. 18.3 Reactions of Ethers: Acidic Cleavage – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Reaction Temperature for Synthesis in Ethyl-Isopropyl Ether

Welcome to the Technical Support Center for optimizing synthetic reactions in ethyl-isopropyl ether. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues and to offer frequently asked questions regarding temperature optimization during chemical synthesis in this solvent.

Physical and Chemical Properties of Ethyl-Isopropyl Ether

A thorough understanding of the physical and chemical properties of ethyl-isopropyl ether is fundamental to its effective use as a solvent in chemical synthesis. This information is critical for ensuring safe handling, particularly concerning its flammability and potential for peroxide formation, as well as for designing optimal reaction conditions. Ethyl-isopropyl ether is a colorless, volatile liquid with a characteristic ether-like odor.[1] It is a flammable liquid and can form explosive mixtures with air, necessitating careful handling away from ignition sources.[1]

Table 1: Physical and Chemical Properties of Ethyl-Isopropyl Ether

Property	Value	Reference(s)
Molecular Formula	C5H12O	[1][2]
Molecular Weight	88.15 g/mol	[2][3]
Boiling Point	54 °C	[4]
Density	0.720 g/mL	[4]
Refractive Index	1.36	[3]
Solubility in Water	24.09 g/L (temperature not stated)
Appearance	Colorless liquid	[1][3]
Hazards	Highly flammable liquid and vapor. May form explosive peroxides.	[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for running a Williamson ether synthesis in an ether solvent like ethyl-isopropyl ether?

A1: For a typical Williamson ether synthesis, the reaction is generally conducted at temperatures ranging from 50 to 100 °C.[5][6] However, it is crucial to note that higher temperatures can favor the competing E2 elimination side reaction, especially with secondary and tertiary alkyl halides.[7] Therefore, it is often recommended to start at a lower temperature (e.g., 50 °C) and gradually increase it while monitoring the reaction progress. The optimal temperature will be a balance between a reasonable reaction rate and minimal side-product formation.

Q2: How does temperature affect Grignard reactions when using an ether solvent?

A2: Temperature control is critical for Grignard reactions. While the formation of the Grignard reagent may require initial heating to overcome the activation energy, the subsequent reaction with an electrophile is often exothermic and should be cooled to prevent side reactions. Low temperatures, sometimes as low as -78 °C, are often employed to enhance selectivity and minimize the formation of byproducts.[8] For instance, in the formation of functionalized Grignard reagents, maintaining a low temperature is essential to preserve the functional groups.[8]

Q3: What are the primary safety concerns when heating ethyl-isopropyl ether?

A3: The primary safety concerns are its high flammability and the potential for the formation of explosive peroxides. Ethyl-isopropyl ether is a peroxide-forming chemical.[2] This process is accelerated by heat, light, and exposure to air. When heated, especially to dryness, these peroxides can detonate violently. Therefore, it is imperative to test for the presence of peroxides before heating any ether solvent that has been stored for some time, especially if it has been opened. It is also recommended to work in a well-ventilated fume hood and to take precautions against static discharge, which can be an ignition source.

Q4: Can ethyl-isopropyl ether undergo thermal decomposition?

Troubleshooting Guides

This section provides troubleshooting advice for common problems encountered when optimizing reaction temperature in ethyl-isopropyl ether.

Problem 1: Low or No Product Yield

A low or non-existent yield is a frequent issue in chemical synthesis. The following workflow can help diagnose the underlying cause related to reaction temperature.

Caption: Troubleshooting workflow for low product yield.

Problem 2: Formation of Significant Side Products (e.g., Elimination Products)

The formation of side products is a common challenge, particularly in reactions like the Williamson ether synthesis where elimination can compete with substitution.

Table 2: Troubleshooting Side Product Formation

Possible Cause	Troubleshooting Suggestion	Rationale
Reaction temperature is too high.	Lower the reaction temperature.	Elimination reactions are generally favored at higher temperatures over substitution reactions.[7]
Strongly basic conditions.	Consider using a milder base if the reaction allows.	Strong bases, especially when combined with heat, promote elimination.
Sterically hindered substrate.	If possible, use a less sterically hindered substrate. For example, in Williamson ether synthesis, it's preferable to use a primary alkyl halide and a secondary alkoxide rather than a secondary alkyl halide and a primary alkoxide.	Increased steric hindrance around the reaction center makes nucleophilic attack more difficult, allowing elimination to become the dominant pathway.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Reaction Temperature

This protocol provides a systematic approach to determining the optimal reaction temperature for a given synthesis in ethyl-isopropyl ether.

• Initial Small-Scale Reactions:

  • Set up a series of identical small-scale reactions in parallel.

  • Based on literature for similar reactions, choose a range of temperatures to investigate. For example, for a nucleophilic substitution, you might test 40°C, 50°C, 60°C, and 70°C.

  • Ensure all other reaction parameters (reactant concentrations, solvent volume, stirring rate) are kept constant across all reactions.

• Reaction Monitoring:

  • Monitor the progress of each reaction at regular intervals using an appropriate analytical technique (e.g., Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC)).

  • Note the time it takes for the starting material to be consumed and the relative amount of product and any major side products formed at each temperature.

• Analysis of Results:

  • After a set reaction time (e.g., 4 hours), quench all reactions.

  • Analyze the product mixture from each reaction to determine the yield of the desired product and the percentage of any significant impurities.

• Selection of Optimal Temperature:

  • Based on the results, identify the temperature that provides the best balance of reaction rate and product purity (i.e., the highest yield of the desired product with the lowest level of side products).

• Scale-Up:

  • Once the optimal temperature has been determined on a small scale, the reaction can be scaled up.

The following diagram illustrates the workflow for this optimization protocol.

Caption: Experimental workflow for temperature optimization.

References

• 1. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 2. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labproinc.com [labproinc.com]
• 4. ethyl isopropyl ether [stenutz.eu]
• 5. byjus.com [byjus.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]

preventing elimination byproducts in Williamson ether synthesis of ethyl-isopropyl ether

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges in the Williamson ether synthesis of ethyl-isopropyl ether, with a focus on preventing elimination byproducts.

Troubleshooting Guide: Minimizing Elimination Byproducts

Users experiencing low yields of ethyl-isopropyl ether and the formation of propene as a major byproduct should consult this guide. The primary cause is the competing E2 elimination reaction, which is favored under certain conditions.

Problem: Low yield of ethyl-isopropyl ether and significant formation of an alkene byproduct (propene).

This issue arises because the synthesis of ethyl-isopropyl ether involves a secondary alkoxide or a secondary alkyl halide, which are prone to the E2 elimination reaction.[1][2][3] The alkoxide, being a strong base, can abstract a proton from the β-carbon of the alkyl halide, leading to the formation of an alkene instead of the desired ether.[4][5]

Troubleshooting Steps:

Symptom	Potential Cause	Recommended Solution	Expected Outcome
High propene formation	Incorrect choice of reactants. Using an isopropyl halide with sodium ethoxide. The secondary alkyl halide is sterically hindered, favoring E2 elimination.[6][7]	Reverse the roles of the nucleophile and electrophile. Use sodium isopropoxide and an ethyl halide (a primary alkyl halide).[8]	Increased yield of ethyl-isopropyl ether and a significant reduction in propene formation.
Low reaction rate and low yield	Insufficiently strong base. Incomplete deprotonation of the alcohol to form the alkoxide.	Use a stronger base like sodium hydride (NaH) to ensure complete formation of the alkoxide.[2][9]	Faster reaction rate and higher conversion to the ether product.
Persistent elimination byproduct	Reaction temperature is too high. Higher temperatures tend to favor the E2 elimination pathway over the SN2 substitution pathway.[10][11]	Lower the reaction temperature. A typical range for Williamson ether synthesis is 50-100 °C.[4][11]	Reduced formation of the alkene byproduct and an increase in the ether yield.
Sluggish reaction	Poor solvent choice. The solvent may not be effectively solvating the cation of the alkoxide, reducing its nucleophilicity.	Use a polar aprotic solvent. Solvents like DMF, DMSO, or acetonitrile (B52724) are preferred as they enhance the nucleophilicity of the alkoxide.[2][5][11]	Increased reaction rate and improved yield.

Experimental Protocol: Optimized Synthesis of Ethyl-Isopropyl Ether

This protocol is designed to maximize the yield of ethyl-isopropyl ether while minimizing the formation of propene.

Materials:

• Isopropanol (B130326)

• Sodium hydride (NaH)

• Ethyl bromide (or ethyl iodide)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add a 60% dispersion of sodium hydride in mineral oil.

• Wash the sodium hydride with anhydrous hexane (B92381) to remove the mineral oil and then carefully decant the hexane.

• Add anhydrous DMF to the flask.

• Slowly add isopropanol dropwise to the stirred suspension of NaH in DMF at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the sodium isopropoxide.

• Cool the mixture back to 0 °C and add ethyl bromide dropwise via the dropping funnel.

• After the addition, allow the reaction mixture to warm to room temperature and then heat to 50 °C for 1-3 hours. Monitor the reaction progress by TLC or GC.

• Cool the reaction mixture to 0 °C and cautiously quench the excess NaH by the slow addition of water.

• Partition the mixture between diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ethyl-isopropyl ether by distillation.

Frequently Asked Questions (FAQs)

Q1: Why is the Williamson ether synthesis of ethyl-isopropyl ether prone to elimination byproducts?

A1: The Williamson ether synthesis proceeds via an SN2 mechanism.[1][10] For the synthesis of an unsymmetrical ether like ethyl-isopropyl ether, there are two possible combinations of reactants:

• Route A: Sodium ethoxide (a primary alkoxide) + Isopropyl halide (a secondary alkyl halide)

• Route B: Sodium isopropoxide (a secondary alkoxide) + Ethyl halide (a primary alkyl halide)

In Route A, the secondary alkyl halide is sterically hindered, which makes the backside attack required for the SN2 reaction difficult.[2][3] The ethoxide, being a strong base, will instead preferentially abstract a proton from a beta-carbon of the isopropyl halide, leading to an E2 elimination reaction and the formation of propene.[6][7][8] Therefore, Route B is the preferred method to minimize elimination.[8]

Q2: What is the best combination of reactants for synthesizing ethyl-isopropyl ether?

A2: The best combination is to use a primary alkyl halide and the more sterically hindered alkoxide.[12] For ethyl-isopropyl ether, this means reacting sodium isopropoxide with an ethyl halide (e.g., ethyl bromide or ethyl iodide).[8] This approach minimizes steric hindrance at the electrophilic carbon, favoring the SN2 pathway over the E2 pathway.[6][7]

Q3: How does the choice of base affect the reaction?

A3: The base is used to deprotonate the alcohol to form the alkoxide nucleophile. A strong, non-nucleophilic base is ideal. Sodium hydride (NaH) is a common choice because it irreversibly deprotonates the alcohol, and the byproduct, hydrogen gas, simply evolves from the reaction mixture.[6][9] Weaker bases like sodium hydroxide (B78521) (NaOH) may not fully deprotonate the alcohol, leading to a lower concentration of the active nucleophile and a slower reaction.

Q4: What is the role of the solvent in this synthesis?

A4: The solvent plays a crucial role. Polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or acetonitrile are preferred.[2][5][11] These solvents are poor at solvating the alkoxide anion, which leaves it more "naked" and therefore more nucleophilic, accelerating the desired SN2 reaction. Protic solvents, like ethanol, can solvate the alkoxide, reducing its nucleophilicity and can also promote elimination reactions.

Q5: Can I use a tertiary alkyl halide in the Williamson ether synthesis?

A5: No, tertiary alkyl halides will almost exclusively undergo elimination (E2) in the presence of a strong base like an alkoxide.[1][3][6] The steric hindrance around the tertiary carbon completely prevents the backside attack required for an SN2 reaction.[2]

Visual Guides

Caption: Competing SN2 and E2 pathways in Williamson ether synthesis.

Caption: Decision tree for troubleshooting low yields of ethyl-isopropyl ether.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. chemistnotes.com [chemistnotes.com]
• 4. byjus.com [byjus.com]
• 5. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. How is ethyl iso-propyl ether prepared ? [allen.in]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. An In-depth Overview on the Williamson Synthesis Concept [unacademy.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]

compatibility of ethyl-isopropyl ether with common drying agents

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective use of ethyl-isopropyl ether, with a focus on its compatibility with common drying agents.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a drying agent for ethyl-isopropyl ether?

A1: The main considerations are the required level of dryness, the chemical compatibility of the drying agent with the ether, the potential for peroxide formation, and the intended downstream application. Ethyl-isopropyl ether, like other ethers, can form explosive peroxides upon exposure to air and light.[1][2] Therefore, the choice of drying agent should not promote peroxide formation. Additionally, strong acids can cleave the ether bond, so acidic drying agents should be used with caution.

Q2: Is ethyl-isopropyl ether prone to peroxide formation?

A2: Yes, ethyl-isopropyl ether is classified as a peroxide-forming chemical.[1][2] It is crucial to test for the presence of peroxides before use, especially before distillation or any process that concentrates the ether.

Q3: How can I test for peroxides in ethyl-isopropyl ether?

A3: Peroxides can be detected using commercially available test strips or through a wet chemical test. A common method involves adding a solution of potassium iodide in glacial acetic acid to the ether. A yellow to brown color indicates the presence of peroxides.[3]

Q4: What should I do if my ethyl-isopropyl ether tests positive for peroxides?

A4: If peroxides are present, they must be removed before the ether is used, particularly before heating or distillation. Common methods for peroxide removal include passing the ether through a column of activated alumina (B75360) or washing it with a ferrous sulfate (B86663) solution.[3]

Q5: Can I use reactive drying agents like sodium metal with ethyl-isopropyl ether?

A5: While sodium metal is a very effective drying agent for achieving anhydrous conditions, it is also highly reactive and should be used with extreme caution. It will react vigorously with any water present and can also react with peroxides, which can be hazardous. This method is typically reserved for applications requiring exceptionally dry solvents, such as Grignard reactions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Cloudy appearance of ethyl-isopropyl ether after adding a drying agent.	The drying agent is saturated with water and has reached its capacity.	Add more drying agent until the ether becomes clear. If a large amount of water is present, consider a preliminary drying step with a less reactive agent like anhydrous sodium sulfate before using a more efficient one.
A yellow or brown color develops in the ether during storage.	Formation of peroxides.	Test for peroxides immediately. If positive, remove the peroxides using a recommended procedure before using the ether.[3]
Low yield in a water-sensitive reaction despite using a dried ether.	The ether was not sufficiently dry, or the drying agent was not effective.	Use a more efficient drying agent like activated molecular sieves (3Å or 4Å). Ensure the drying agent is properly activated before use. Verify the dryness of the ether using a Karl Fischer titrator if the application is highly sensitive.
Unexpected side products in a reaction.	The drying agent may have reacted with the ether or a reactant. For example, acidic drying agents can cause decomposition of acid-sensitive compounds.	Choose an inert and neutral drying agent like anhydrous sodium sulfate (for preliminary drying) or molecular sieves. Avoid drying agents that can act as Lewis acids if your substrates are sensitive.

Quantitative Data on Drying Agents

The following table summarizes the compatibility and efficiency of common drying agents for ethers. The quantitative data is primarily based on studies with tetrahydrofuran (B95107) (THF), a structurally similar ether, and can be used as a reliable estimate for ethyl-isopropyl ether.

Drying Agent	Chemical Formula	Capacity (g H₂O / g agent)	Efficiency (Residual H₂O)	Speed	Compatibility with Ethers	Potential Issues
Sodium Sulfate	Na₂SO₄	High	Low	Slow	Good (Neutral)	Inefficient for achieving very low water levels in ethers.[4][5]
Magnesium Sulfate	MgSO₄	Moderate	Moderate	Fast	Fair	Can be slightly acidic, potentially causing reactions with acid-sensitive compounds.[5]
Calcium Chloride	CaCl₂	Moderate	Moderate	Fast	Fair	Can form alcoholates and may not be suitable for drying alcohols if they are present as impurities. Can also form complexes with ethers.
Molecular Sieves (3Å)	KₙNa₁₂₋ₙ[(AlO₂)₁₂(SiO₂)₁₂]·xH₂O	High	Very High	Moderate	Excellent	Must be activated (heated) before use to be effective.[6]
Molecular Sieves (4Å)	Na₁₂[(AlO₂)₁₂(SiO₂)₁₂]·27H₂O	High	Very High	Moderate	Excellent	Must be activated (heated) before use. Adsorbs a wider range of small molecules than 3Å sieves.[6]
Potassium Hydroxide	KOH	High	High	Fast	Good (Basic)	Caustic and reactive. Suitable for pre-drying but will introduce basicity.
Sodium Metal	Na	Very High	Extremely High	Fast	Use with Caution	Highly reactive with water and peroxides. Fire hazard. For ultra-dry applications only.

Experimental Protocols

Protocol for Peroxide Testing in Ethyl-Isopropyl Ether

Objective: To qualitatively determine the presence of peroxides in ethyl-isopropyl ether.

Materials:

• Ethyl-isopropyl ether sample

• Potassium iodide (KI)

• Glacial acetic acid

• Test tube or small vial

Procedure:

• In a clean, dry test tube, add approximately 1-2 mL of the ethyl-isopropyl ether to be tested.

• Prepare a fresh test solution by dissolving about 100 mg of potassium iodide in 1 mL of glacial acetic acid.

• Add the potassium iodide/acetic acid solution to the ether sample.

• Gently shake the mixture and observe any color change against a white background.

• Interpretation of Results:

  • No color change: Peroxides are not present in detectable amounts.

  • Pale yellow color: A low concentration of peroxides is present.

  • Bright yellow or brown color: A high and potentially hazardous concentration of peroxides is present. The ether should be decontaminated before use.[3]

Process Diagrams

Decision-Making Workflow for Drying Agent Selection

The following diagram illustrates a logical workflow for selecting an appropriate drying agent for ethyl-isopropyl ether based on experimental requirements.

Caption: Workflow for selecting a suitable drying agent for ethyl-isopropyl ether.

References

• 1. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sciencemadness Discussion Board - Ethyl Isopropyl Ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jalonzeolite.com [jalonzeolite.com]

Technical Support Center: Managing Emulsions in Extractions with Ethyl-Isopropyl Ether

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in managing emulsions during liquid-liquid extractions using ethyl-isopropyl ether.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion in the context of a liquid-liquid extraction?

An emulsion is a stable mixture of two immiscible liquids, such as ethyl-isopropyl ether and an aqueous solution, where one liquid is dispersed in the other as microscopic or submicroscopic droplets.[1] This typically appears as a cloudy or milky layer between the organic and aqueous phases, making a clean separation difficult.[2]

Q2: What are the common causes of emulsion formation when using ethyl-isopropyl ether?

Several factors can contribute to the formation of a stable emulsion during extraction:

• Vigorous Shaking: Excessive agitation of the separatory funnel creates very fine droplets of one phase within the other, which are slow to coalesce.[3]

• Presence of Surfactant-like Molecules: Samples, particularly those from biological sources, may contain endogenous substances like phospholipids, fatty acids, proteins, or high-molecular-weight compounds that act as emulsifying agents.[3]

• Similar Densities of the Two Phases: While ethyl-isopropyl ether has a relatively low density, slight variations in the composition of the aqueous phase can reduce the density difference, hindering separation.

• Presence of Finely Divided Particulate Matter: Insoluble solids can accumulate at the interface of the two layers, stabilizing an emulsion.

• High Concentration of Solute: A high concentration of the target analyte or other dissolved substances can increase the viscosity of either phase and promote emulsion formation.

Q3: How can I prevent emulsions from forming in the first place?

Preventing an emulsion is generally easier than breaking one after it has formed.[3] Key prevention strategies include:

• Gentle Mixing: Instead of vigorous shaking, gently swirl or rock the separatory funnel. This increases the surface area for extraction while minimizing the agitation that leads to emulsions.[3]

• Pre-emptive "Salting Out": Before extraction, add a saturated solution of sodium chloride (brine) or solid salt to the aqueous phase. This increases the ionic strength and density of the aqueous layer, which can help prevent emulsion formation.[4]

• Solvent Choice and Volume: Ensure a sufficient volume of ethyl-isopropyl ether is used. In some cases, diluting the organic phase can help prevent emulsions.[5]

• Alternative Extraction Techniques: For samples that are highly prone to emulsion formation, consider methods like Supported Liquid Extraction (SLE), which avoids the direct vigorous mixing of two liquid phases.[3]

Q4: Are there any specific safety concerns with using ethyl-isopropyl ether for extractions?

Yes, a significant concern with ethers, including ethyl-isopropyl ether, is the formation of explosive peroxides upon exposure to air and light.[6][7] It is crucial to:

• Date Bottles Upon Receipt and Opening: This helps track the age of the solvent.

• Store Properly: Keep containers tightly sealed, away from light and heat.[6]

• Test for Peroxides: Regularly test for the presence of peroxides, especially in older containers or before distillation/evaporation.[7]

• Discard Expired Solvents: Dispose of ether that is past its recommended shelf life or if peroxides are detected.[8]

Troubleshooting Guide

Problem: A persistent emulsion has formed between the aqueous and ethyl-isopropyl ether layers. What should I do?

Follow this step-by-step troubleshooting guide. Start with the simplest and least invasive methods first.

Troubleshooting workflow for breaking emulsions.

A1: Patience and Gentle Agitation

The simplest first step is to let the separatory funnel stand undisturbed for 15 to 60 minutes.[9] Gravity alone can sometimes break a mild emulsion. Gentle swirling of the funnel or tapping the side of the glass can also help the dispersed droplets coalesce.[9]

A2: "Salting Out"

If the emulsion persists, the next step is to increase the ionic strength of the aqueous layer. This is achieved by adding a saturated solution of sodium chloride (brine) or solid NaCl.[4] This makes the aqueous phase more polar and forces the separation of the organic and aqueous layers.

A3: Centrifugation

For more stubborn emulsions, centrifugation is a highly effective method.[4] The applied g-force will compel the separation of the two phases. This is particularly useful for fine emulsions that have a small droplet size.

A4: Filtration

Another physical method is to filter the emulsified mixture. This can be done by passing the mixture through a plug of glass wool or a pad of a filter aid like Celite® in a funnel.[4] These materials can help to coalesce the fine droplets.

A5: Other Chemical Methods

If the above methods fail, consider these chemical approaches:

• Addition of a Different Organic Solvent: Adding a small amount of a different organic solvent can alter the polarity of the organic phase and may help to break the emulsion.[3]

• pH Adjustment: If the emulsion is suspected to be stabilized by acidic or basic impurities, careful adjustment of the aqueous phase pH can sometimes break the emulsion by neutralizing these emulsifying agents.[2]

Data Presentation

Table 1: Physical Properties of Ethyl-Isopropyl Ether

Property	Value	Reference(s)
Molecular Formula	C5H12O	[10]
Molecular Weight	88.15 g/mol	[10]
Density	0.720 - 0.73 g/mL	[10][11]
Boiling Point	51 - 54 °C	[10][11]
Water Solubility	24.09 g/L	[10]

Table 2: Comparison of Emulsion Breaking Techniques

Technique	Principle	Speed	Considerations	Reference(s)
Allowing to Stand	Gravity-based coalescence of droplets.	Slow (15-60 min)	Ineffective for stable emulsions.	[9]
Salting Out (Brine)	Increases ionic strength of the aqueous phase, reducing organic solubility.	Moderate	May affect the solubility of the target compound in the aqueous phase.	[4]
Centrifugation	Accelerates phase separation through applied centrifugal force.	Fast	Requires access to a centrifuge of appropriate size.	[4][12]
Filtration (Glass Wool/Celite®)	Physical coalescence of droplets on the filter medium's surface.	Moderate	Potential for product loss due to adsorption onto the filter medium.	[4]
pH Adjustment	Neutralizes acidic or basic emulsifying agents.	Moderate to Fast	The analyte's chemical stability might be affected by pH changes.	[2]

Experimental Protocols

Protocol 1: Salting Out

• Preparation: Prepare a saturated sodium chloride (NaCl) solution (brine) by dissolving solid NaCl in distilled water until no more salt dissolves.

• Addition: Carefully add the brine solution in small portions (e.g., 5-10 mL for a 250 mL separatory funnel) to the separatory funnel containing the emulsion.[13]

• Mixing: After each addition, stopper the funnel and gently rock or swirl it a few times. Do not shake vigorously.

• Observation: Allow the funnel to stand and observe if the emulsion begins to break. Continue adding brine in portions until a clear interface between the two layers is observed.

• Separation: Once the layers have separated, carefully drain the lower aqueous layer, followed by the upper organic layer.

Experimental workflow for the "Salting Out" method.

Protocol 2: Centrifugation

• Transfer: Carefully pour the entire emulsified mixture from the separatory funnel into appropriately sized centrifuge tubes. Ensure the tubes are balanced.[13]

• Centrifuge: Place the tubes in a centrifuge. Spin the mixture at a moderate speed (e.g., 3000-5000 rpm) for 5-15 minutes.[13]

• Removal: Carefully remove the tubes from the centrifuge. The mixture should now be separated into distinct organic and aqueous layers, possibly with a small amount of solid debris at the interface.

• Separation: Carefully separate the layers by decanting or using a pipette.[13]

Experimental workflow for breaking emulsions by centrifugation.

References

• 1. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 2. azom.com [azom.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. biotage.com [biotage.com]
• 5. guidechem.com [guidechem.com]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. Peroxide Forming Solvents [sigmaaldrich.com]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 10. ETHYL ISOPROPYL ETHER price,buy ETHYL ISOPROPYL ETHER - chemicalbook [chemicalbook.com]
• 11. ethyl isopropyl ether [stenutz.eu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

improving the efficiency of crystallization from ethyl-isopropyl ether

Technical Support Center: Crystallization from Ethyl-Isopropyl Ether

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the efficiency and outcomes of crystallization experiments using ethyl-isopropyl ether.

Troubleshooting Guide

This section addresses common problems encountered during crystallization from ethyl-isopropyl ether in a question-and-answer format.

Q1: My compound has "oiled out" instead of forming crystals. What should I do?

A1: "Oiling out" is the separation of the solute as a liquid phase instead of a solid crystalline phase.[1][2] This often happens when a solution is supersaturated at a temperature above the melting point of the solute, or when significant impurities are present.[1] Ethyl-isopropyl ether has a low boiling point (51-54.1 °C), which can lead to rapid cooling and a sudden increase in supersaturation, promoting oiling out.[3][4]

Troubleshooting Steps:

• Re-heat and Add Solvent: Gently warm the mixture to re-dissolve the oil. Add a small amount of additional ethyl-isopropyl ether to reduce the supersaturation level.

• Slow Cooling: Allow the solution to cool much more slowly. You can do this by placing the flask in a warm bath that is allowed to cool to room temperature gradually, or by insulating the flask. Slow cooling is a standard method to improve crystal quality.

• Seeding: Once the solution has cooled slightly below the saturation temperature, introduce a small, high-quality seed crystal of the target compound. This provides a template for crystal growth and can help bypass the nucleation barrier for oiling out.

• Reduce Impurity Levels: Impurities can lower the melting point of your compound and promote oiling out.[1] Consider purifying the material further before crystallization, for example, by using activated charcoal to remove colored impurities.[1]

• Use an Anti-Solvent: If direct cooling crystallization is problematic, consider an anti-solvent approach. Dissolve your compound in a good solvent, and then slowly add ethyl-isopropyl ether (as the anti-solvent) at a constant temperature until turbidity is observed.

Q2: The crystallization yield is very low. How can I improve it?

A2: A low yield suggests that a significant amount of your compound remains dissolved in the mother liquor.[1]

Troubleshooting Steps:

• Minimize Solvent Volume: Ensure you are using the minimum amount of hot ethyl-isopropyl ether necessary to fully dissolve your compound. Excess solvent will lead to higher losses.

• Lower the Final Temperature: Ethyl-isopropyl ether has a very low melting point (approx. -117 °C), allowing for cooling to very low temperatures.[3] Cool the flask in an ice bath or a freezer to maximize the precipitation of your product.

• Evaporate Some Solvent: If the solution is too dilute, you can carefully evaporate some of the ethyl-isopropyl ether to increase the concentration. Given its volatility, this should be done cautiously in a fume hood, without direct heat, to avoid bumping or excessive solvent loss.

• Check for Peroxides: Ethers like ethyl-isopropyl ether can form peroxides over time, which could potentially degrade the target compound.[5][6] Ensure you are using a fresh bottle or test for peroxides before use.

Q3: The crystals are too small or have formed as a powder. How can I grow larger crystals?

A3: The formation of small crystals or powder is typically due to rapid nucleation caused by high supersaturation.

Troubleshooting Steps:

• Decrease the Rate of Supersaturation: This is the most critical factor.

  • Slower Cooling: As mentioned for oiling out, a very slow cooling rate allows fewer crystal nuclei to form and grow larger.[7]

  • Vapor Diffusion: For small-scale crystallization, the vapor diffusion method is excellent.[8] Dissolve your compound in a small amount of a slightly better solvent and place this vial inside a larger, sealed container with ethyl-isopropyl ether. The ether will slowly diffuse into the primary solvent, reducing the compound's solubility and promoting slow crystal growth.

• Reduce the Concentration: Starting with a slightly more dilute solution (while still ensuring saturation upon cooling) can provide more space and time for individual crystals to grow.[9]

• Use a Co-solvent System: A mixture of solvents can sometimes provide better control over solubility and crystal growth. You could dissolve your compound in a good solvent and use ethyl-isopropyl ether as the anti-solvent, adding it very slowly.

Frequently Asked Questions (FAQs)

Q: What are the key properties of ethyl-isopropyl ether as a crystallization solvent?

A: Ethyl-isopropyl ether is a colorless, volatile, and highly flammable liquid.[10] Its key properties relevant to crystallization are summarized in the table below. Its moderate polarity makes it suitable for dissolving a range of nonpolar to slightly polar compounds.[11]

Q: What are the primary safety concerns with ethyl-isopropyl ether?

A:

• Flammability: It is highly flammable with a low flash point and can form explosive mixtures with air.[10] Always handle it in a well-ventilated fume hood, away from ignition sources.

• Peroxide Formation: Like many ethers, it can form explosive peroxides upon exposure to air and light, especially in opened containers stored for extended periods.[5][11] Containers should be dated upon opening, stored in a cool, dark place, and tested for peroxides if stored for more than a few months.[5][6] Never open a container if crystalline solids are observed around the cap or in the liquid, as these could be shock-sensitive peroxides.[12][13]

Q: How does ethyl-isopropyl ether compare to diethyl ether or MTBE for crystallization?

A: It has a higher boiling point than diethyl ether (34.6 °C), making it slightly less volatile and easier to handle. Its boiling point is similar to methyl tert-butyl ether (MTBE) (55.2 °C). All are peroxide-formers and require similar safety precautions. The choice often depends on the specific solubility characteristics of the compound being crystallized.

Data Presentation

Table 1: Physical Properties of Ethyl-Isopropyl Ether Compared to Other Common Ethers

Property	Ethyl-Isopropyl Ether	Diethyl Ether	Methyl tert-Butyl Ether (MTBE)
Formula	C₅H₁₂O[14]	C₄H₁₀O	C₅H₁₂O
Molecular Weight	88.15 g/mol [3]	74.12 g/mol	88.15 g/mol
Boiling Point	51-54.1 °C[3][4]	34.6 °C	55.2 °C
Melting Point	~ -117 °C[3]	-116.3 °C	-109 °C
Density	~ 0.73 g/cm³[3][15]	0.713 g/cm³	0.740 g/cm³
Water Solubility	24.09 g/L[3][14]	60.5 g/L (25 °C)	51 g/L
Peroxide Former	Yes (potential)[4]	Yes (high risk)	Yes (inhibited)

Experimental Protocols

Protocol 1: Standard Cooling Crystallization

• Dissolution: Place the crude solid in a clean Erlenmeyer flask. In a fume hood, add a minimal volume of ethyl-isopropyl ether and gently warm the mixture (e.g., in a warm water bath, not exceeding 40-45 °C) with swirling until the solid completely dissolves. If needed, add more solvent dropwise until a clear solution is obtained.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask. This step should be done quickly to prevent premature crystallization.

• Cooling & Crystallization: Cover the flask (e.g., with a watch glass) and allow it to cool slowly to room temperature. To further improve yield, subsequently place the flask in an ice bath or freezer for at least 30 minutes.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner or Hirsch funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethyl-isopropyl ether to remove any residual soluble impurities.

• Drying: Allow the crystals to dry on the filter funnel by drawing air through them for a few minutes. For final drying, transfer the crystals to a watch glass or use a vacuum desiccator.

Mandatory Visualization

Below is a troubleshooting workflow for common crystallization issues encountered when using ethyl-isopropyl ether.

A decision-making workflow for troubleshooting common crystallization problems.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mt.com [mt.com]
• 3. ETHYL ISOPROPYL ETHER price,buy ETHYL ISOPROPYL ETHER - chemicalbook [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. louisville.edu [louisville.edu]
• 6. Peroxide Forming Solvents [sigmaaldrich.com]
• 7. umpir.ump.edu.my [umpir.ump.edu.my]
• 8. unifr.ch [unifr.ch]
• 9. xray.chem.ufl.edu [xray.chem.ufl.edu]
• 10. CAS 625-54-7: Ethyl isopropyl ether | CymitQuimica [cymitquimica.com]
• 11. Buy Ethyl isopropyl ether | 625-54-7 [smolecule.com]
• 12. ehs.washington.edu [ehs.washington.edu]
• 13. ehs.tcu.edu [ehs.tcu.edu]
• 14. Page loading... [wap.guidechem.com]
• 15. labproinc.com [labproinc.com]

Technical Support Center: Stability of Ethyl-Isopropyl Ether with Lewis Acids

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides guidance on the stability of ethyl-isopropyl ether when used in the presence of common Lewis acids. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to assist in your laboratory work.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during experiments involving ethyl-isopropyl ether and Lewis acids.

Question/Issue	Answer/Troubleshooting Steps
Why is my reaction mixture turning dark or polymerizing when I add a Lewis acid to ethyl-isopropyl ether?	This often indicates decomposition of the ether. Strong Lewis acids can catalyze the cleavage of the C-O bond, leading to the formation of reactive carbocations. The isopropyl group in ethyl-isopropyl ether can form a relatively stable secondary carbocation, which can then participate in side reactions, including polymerization of any alkene present or formed. Troubleshooting: 1. Lower the reaction temperature: Many Lewis acid-ether adducts are stable at lower temperatures. Running your reaction at 0 °C, -20 °C, or even -78 °C can significantly reduce the rate of ether cleavage. 2. Use a milder Lewis acid: If your reaction chemistry allows, consider a less reactive Lewis acid. The reactivity generally follows the order: AlCl₃ > TiCl₄ > SnCl₄ > BF₃·OEt₂. 3. Slow addition: Add the Lewis acid slowly to your reaction mixture to control any exothermic processes that might accelerate ether decomposition.
I'm observing unexpected byproducts in my reaction. Could they be from the ether solvent?	Yes, cleavage of ethyl-isopropyl ether by a Lewis acid can generate isopropyl alcohol, ethanol, ethyl halides, and isopropyl halides (if a halide source is present from the Lewis acid). These can then react with other components in your mixture. For example, the alcohols can act as nucleophiles. Troubleshooting: 1. Analyze your crude reaction mixture: Use techniques like GC-MS or NMR to identify the byproducts and confirm if they are derived from the ether. 2. Run a blank reaction: Mix ethyl-isopropyl ether with your Lewis acid under your reaction conditions (without your primary substrates) to observe the stability of the ether in isolation.
How can I choose a Lewis acid that is less likely to degrade ethyl-isopropyl ether?	The stability of the ether depends on the strength of the Lewis acid and the reaction conditions. Boron trifluoride etherate (BF₃·OEt₂) is often a good starting point as it is a weaker Lewis acid and is already complexed with an ether, suggesting a degree of compatibility. Tin(IV) chloride (SnCl₄) can also be a milder option compared to aluminum chloride (AlCl₃) and titanium(IV) chloride (TiCl₄).[1] However, stability is highly dependent on temperature and reaction time.
What is the mechanism of ethyl-isopropyl ether cleavage with a Lewis acid?	The general mechanism involves the coordination of the Lewis acid to the ether oxygen, making it a better leaving group.[2] The subsequent cleavage can proceed through an Sₙ1 or Sₙ2 pathway. For ethyl-isopropyl ether, an Sₙ2 pathway is more likely, where a nucleophile (e.g., a halide from the Lewis acid) attacks the less sterically hindered ethyl group, leading to the formation of an ethyl-nucleophile species and isopropyl alcohol.[3][4][5][6] If the Lewis acid is strong enough and conditions are harsh, an Sₙ1 pathway involving the formation of the more stable isopropyl carbocation can also occur.
Are there any signs of ether degradation I can watch for during my experiment?	Besides color change and polymerization, you might observe gas evolution (from the decomposition of carbocations to alkenes) or a significant exotherm upon addition of the Lewis acid. If you are monitoring the reaction by TLC, the appearance of new, unexpected spots could also indicate ether decomposition.

Quantitative Data on Ether Stability

Lewis Acid	General Reactivity with Ethers	Expected Stability of Ethyl-Isopropyl Ether (Relative)	Potential Cleavage Products	Notes
BF₃·OEt₂	Forms stable complexes; cleavage generally requires elevated temperatures.	High	Isopropyl alcohol, Ethyl fluoride (B91410) (with excess BF₃)	Often used as a mild Lewis acid catalyst in ether solvents.
SnCl₄	Can cleave ethers, but often requires forcing conditions or specific substrates.[1]	Moderate to High	Isopropyl alcohol, Ethyl chloride	Generally considered a milder alternative to TiCl₄ and AlCl₃.
TiCl₄	Known to cleave ethers, sometimes at room temperature.[7]	Moderate to Low	Isopropyl alcohol, Ethyl chloride	Reactivity can be substrate-dependent.
AlCl₃	A very strong Lewis acid that readily cleaves ethers.	Low	Isopropyl alcohol, Ethyl chloride	High likelihood of decomposition and side reactions at room temperature.

Experimental Protocols

Protocol 1: General Procedure for Testing the Stability of Ethyl-Isopropyl Ether with a Lewis Acid

This protocol describes a method to screen for the stability of ethyl-isopropyl ether with various Lewis acids.

1. Materials and Equipment:

• Ethyl-isopropyl ether (anhydrous)

• Lewis acids (BF₃·OEt₂, AlCl₃, TiCl₄, SnCl₄)

• Anhydrous solvent (e.g., dichloromethane, if needed)

• Inert gas supply (Nitrogen or Argon)

• Schlenk line or glovebox

• Dry glassware (round-bottom flask, syringes)

• Magnetic stirrer and stir bar

• Low-temperature bath (e.g., ice-water, dry ice/acetone)

• Quenching solution (e.g., saturated aqueous NaHCO₃, cooled)

• Internal standard for GC-MS or NMR analysis (e.g., dodecane)

• GC-MS and/or NMR spectrometer

2. Procedure:

• Set up a dry round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Add a known amount of anhydrous ethyl-isopropyl ether to the flask. If using a co-solvent, add it at this stage.

• Add a known amount of an internal standard.

• Cool the mixture to the desired reaction temperature (e.g., 0 °C).

• Slowly add the Lewis acid (typically 0.1 to 1.0 equivalent) to the stirred solution via a syringe.

• Take aliquots of the reaction mixture at specific time points (e.g., 0, 15 min, 30 min, 1 hr, 2 hr, 4 hr).

• Immediately quench each aliquot by adding it to a vial containing a cold quenching solution (e.g., saturated aqueous NaHCO₃).

• Extract the organic components from the quenched aliquot with a suitable solvent (e.g., diethyl ether or dichloromethane).

• Dry the organic extract over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Analyze the organic extract by GC-MS and/or ¹H NMR to identify and quantify the remaining ethyl-isopropyl ether and any decomposition products.

3. Data Analysis:

• GC-MS: Monitor the disappearance of the ethyl-isopropyl ether peak and the appearance of new peaks corresponding to cleavage products. Use the internal standard to quantify the concentration changes over time.

• ¹H NMR: Monitor the characteristic signals of ethyl-isopropyl ether and look for the appearance of new signals corresponding to products like isopropyl alcohol and ethanol.

Protocol 2: Quenching and Work-up Procedures

Properly quenching the reaction is critical for safety and to obtain a clean product.

Lewis Acid	Quenching Procedure	Work-up Considerations
BF₃·OEt₂	Slowly add saturated aqueous NaHCO₃ or water at 0 °C.	Standard aqueous work-up. Boron salts are generally water-soluble.
AlCl₃	Slowly and carefully add the reaction mixture to a vigorously stirred, cold (0 °C) aqueous solution (e.g., water, dilute HCl, or Rochelle's salt solution). This is highly exothermic.	Aluminum salts can form gels, making extractions difficult. A wash with a solution of Rochelle's salt (sodium potassium tartrate) can help to break up these emulsions.
TiCl₄	Similar to AlCl₃, quench by slow addition to a cold aqueous solution. A saturated solution of NH₄Cl can also be used. This is also very exothermic and will produce HCl gas.	Titanium dioxide (TiO₂) will precipitate. This can often be removed by filtration through a pad of celite.
SnCl₄	Quench by slow addition to cold water or saturated aqueous NaHCO₃.	Tin salts are typically removed during the aqueous work-up.

Visualizations

Lewis Acid-Catalyzed Ether Cleavage Pathway

Caption: General mechanism for Lewis acid-catalyzed cleavage of ethyl-isopropyl ether.

Experimental Workflow for Stability Testing

Caption: Workflow for monitoring the stability of ethyl-isopropyl ether with Lewis acids.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. SnCl4 Promoted Efficient Cleavage of Acetal/Ketal Groups with the Assistance of Water in CH2Cl2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lewis Acid Accelerated Aryl Ether Bond Cleavage with Nickel: Orders of Magnitude Rate Enhancement Using AlMe3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Ethereal Solvents in Grignard Reactions: Diethyl Ether vs. Ethyl-Isopropyl Ether

For researchers, scientists, and professionals in drug development, the choice of solvent in a Grignard reaction is critical to its success, influencing reaction initiation, yield, and safety. Diethyl ether has long been the gold standard for this cornerstone of carbon-carbon bond formation. This guide provides a detailed comparison between diethyl ether and the less common ethyl-isopropyl ether, with supporting data and protocols. Due to a scarcity of literature on ethyl-isopropyl ether's performance in Grignard reactions, diisopropyl ether is also included as a structurally similar and more frequently studied, albeit often inferior, alternative.

Performance and Properties: A Quantitative Comparison

The selection of an appropriate ether solvent hinges on a balance of physical properties, reactivity, and safety considerations. Diethyl ether is widely favored due to its ability to effectively solvate the Grignard reagent, facilitating its formation and reactivity.[1][2][3] In contrast, bulkier ethers like diisopropyl ether are known to be less satisfactory, often leading to significantly lower yields or complete reaction failure.[4]

Property	Diethyl Ether	Ethyl Isopropyl Ether	Diisopropyl Ether
Boiling Point	34.6 °C[5][6]	51-54 °C[5][7][8]	68.5 °C[9]
Flash Point	-45 °C[6][10]	-23.7 °C (Predicted)[7]	-28 °C[11]
Density	0.713 g/mL[6]	0.721-0.73 g/mL[5][7][8]	0.725 g/mL[9][11]
Grignard Reagent Yield (Ethylmagnesium Bromide)	~86-96%[4][12]	No data available	22.5%[4][13]
Peroxide Formation Hazard	Forms explosive peroxides upon concentration; test every 12 months.[9][14][15]	Classified as a peroxide former.[5][10]	Severe peroxide hazard; forms explosive levels without concentration. Test every 3 months.[7][9][12][15]

Safety Profile: The Peroxide Menace

A significant safety concern with ethereal solvents is their propensity to form explosive peroxides upon exposure to air and light.[7][12][16] Diisopropyl ether is notoriously hazardous in this regard, forming peroxides more readily and rapidly than diethyl ether.[16] It is classified as a severe peroxide hazard, capable of forming explosive peroxide levels even without concentration.[7][9][15] Consequently, it is recommended that containers of diisopropyl ether be tested for peroxides every three months, compared to a twelve-month interval for diethyl ether.[9] Ethyl isopropyl ether is also classified as a peroxide-forming chemical.[5][10] Due to this risk, all ethereal solvents should be handled with care, stored in tightly sealed, opaque containers, and tested for peroxides before use, especially before distillation or concentration.[15]

Experimental Protocols

Detailed experimental procedures for Grignard reactions in diethyl ether are well-established. Below is a representative protocol for the preparation of a Grignard reagent. No reliable, high-yield protocol for the use of diisopropyl ether or ethyl-isopropyl ether as the primary solvent for Grignard reagent formation was identified in the surveyed literature.

Preparation of Ethylmagnesium Bromide in Diethyl Ether

Objective: To synthesize ethylmagnesium bromide from bromoethane (B45996) and magnesium turnings in anhydrous diethyl ether.

Materials:

• Magnesium turnings (2.4 g)

• Bromoethane (11.0 g, 7.4 mL)

• Anhydrous diethyl ether (50 mL)

• Iodine crystal (optional, as initiator)

• Round-bottom flask (250 mL), reflux condenser, dropping funnel (all oven-dried)

• Heating mantle and magnetic stirrer

Procedure:

• Glassware Preparation: All glassware must be rigorously dried in an oven (e.g., overnight at 120°C) to remove any trace of water, which would quench the Grignard reagent.[11][13] Assemble the apparatus while still warm and protect it from atmospheric moisture using drying tubes.

• Reaction Setup: Place the magnesium turnings in the round-bottom flask. A small crystal of iodine can be added to help initiate the reaction.[17]

• Initiation: Prepare a solution of bromoethane in about 20 mL of anhydrous diethyl ether in the dropping funnel. Add a small portion (a few mL) of this solution to the magnesium. The reaction is indicated by the disappearance of the iodine color, gentle bubbling, and the appearance of a cloudy or grayish solution.[1][18] Gentle warming may be required to start the reaction.[9]

• Addition: Once the reaction has initiated, add the remaining bromoethane solution dropwise from the funnel at a rate that maintains a gentle reflux of the ether solvent.[11][16] The reaction is exothermic, and an ice bath should be kept on hand for cooling if the reaction becomes too vigorous.[9][16]

• Completion: After the addition is complete, the mixture may be stirred and gently heated under reflux for an additional 15-30 minutes to ensure all the magnesium has reacted.[11] The resulting gray-to-brown solution is the Grignard reagent and should be used immediately in the subsequent reaction step.[16]

Logical Workflow for Solvent Selection

The decision-making process for selecting a suitable Grignard solvent can be visualized as a logical flow, prioritizing safety and efficacy.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Ethyl Isopropyl Ether | CAS#:625-54-7 | Chemsrc [chemsrc.com]
• 3. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. Ethyl Ether Solvent Properties [macro.lsu.edu]
• 7. Page loading... [wap.guidechem.com]
• 8. ETHYL ISOPROPYL ETHER CAS#: 625-54-7 [m.chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. Ethyl isopropyl ether | C5H12O | CID 12256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. community.wvu.edu [community.wvu.edu]
• 12. Ethylmagnesium bromide synthesis - chemicalbook [chemicalbook.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. scribd.com [scribd.com]
• 15. tcichemicals.com [tcichemicals.com]
• 16. researchgate.net [researchgate.net]
• 17. web.mnstate.edu [web.mnstate.edu]
• 18. Ethylmagnesium Bromide: A Versatile Reagent in Organic Synthesis_Chemicalbook [chemicalbook.com]

A Comparative Guide to the Extraction Efficiency of Ethyl-Isopropyl Ether and Other Solvents

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical step in achieving efficient and selective extraction of target compounds. While a vast array of solvents are available, ethers are frequently employed due to their favorable solubility characteristics for a wide range of organic compounds. This guide provides a comparative overview of the extraction efficiency of ethyl-isopropyl ether against other commonly used ether solvents like diethyl ether and methyl tert-butyl ether (MTBE), as well as other organic solvents.

Due to a scarcity of direct comparative studies focusing specifically on ethyl-isopropyl ether, this guide draws upon the physicochemical properties of these solvents and established principles of liquid-liquid extraction to provide a predictive comparison of their performance.

Physicochemical Properties and Their Impact on Extraction Efficiency

The efficiency of a solvent in a liquid-liquid extraction process is governed by several key physical and chemical properties. These include polarity, which determines the solvent's affinity for the target compound; density, which dictates the layering in a biphasic system; and boiling point, which is crucial for the ease of solvent removal post-extraction.

Property	Ethyl-Isopropyl Ether	Diethyl Ether	Methyl tert-Butyl Ether (MTBE)	Dichloromethane	Hexane
Molecular Formula	C5H12O	C4H10O	C5H12O	CH2Cl2	C6H14
Molar Mass ( g/mol )	88.15	74.12	88.15	84.93	86.18
Boiling Point (°C)	54	34.6	55.2	39.6	69
Density (g/mL)	0.725	0.713	0.740	1.33	0.655
Solubility in water	Moderately soluble	6.9 g/100 mL (20 °C)	4.2 g/100 mL (20 °C)	1.3 g/100 mL (20 °C)	0.001 g/100 mL (20 °C)
Polarity (Dielectric Constant)	~4.0 (estimated)	4.3	4.5	9.1	1.9

Analysis of Properties:

• Ethyl-Isopropyl Ether is structurally intermediate between diethyl ether and diisopropyl ether. Its boiling point is comparable to MTBE, making it relatively easy to remove after extraction, though not as volatile as diethyl ether. Its expected polarity is similar to other ethers, suggesting good solvency for a broad range of moderately polar to nonpolar organic compounds.

• Diethyl Ether is a widely used extraction solvent due to its high volatility, which allows for easy removal. However, its high flammability and tendency to form explosive peroxides are significant safety concerns.

• Methyl tert-Butyl Ether (MTBE) is often considered a safer alternative to diethyl ether due to its lower tendency to form peroxides. Its extraction efficiency is comparable for many applications, particularly in lipidomics.

• Dichloromethane is a denser-than-water solvent with higher polarity than ethers, making it effective for extracting a wider range of polar compounds. However, its toxicity and environmental concerns have led to restrictions on its use.

• Hexane is a nonpolar solvent, ideal for extracting nonpolar compounds like lipids. Its low toxicity and cost-effectiveness are advantageous.

Experimental Protocol: A General Method for Comparing Solvent Extraction Efficiency

To empirically determine the most effective solvent for a specific application, a standardized experimental protocol should be followed. Below is a general procedure for a liquid-liquid extraction that can be adapted to compare the efficiency of ethyl-isopropyl ether with other solvents.

Objective: To compare the extraction efficiency of a target analyte from an aqueous solution using ethyl-isopropyl ether, diethyl ether, and MTBE.

Materials:

• Separatory funnels (125 mL)

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Pipettes

• Rotary evaporator

• Analytical balance

• Aqueous solution containing the target analyte of known concentration

• Ethyl-isopropyl ether

• Diethyl ether

• Methyl tert-butyl ether (MTBE)

• Sodium sulfate (B86663) (anhydrous)

• Analytical standard of the target analyte

• Instrumentation for analysis (e.g., GC-MS, HPLC)

Procedure:

• Preparation of the Aqueous Phase: Prepare an aqueous solution with a known concentration of the analyte to be extracted.

• Liquid-Liquid Extraction: a. To a 125 mL separatory funnel, add 50 mL of the aqueous analyte solution. b. Add 25 mL of the first extraction solvent (e.g., ethyl-isopropyl ether). c. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup. d. Allow the layers to separate completely. e. Drain the lower aqueous layer into a clean beaker. f. Pour the upper organic layer from the top of the separatory funnel into a clean Erlenmeyer flask. g. Repeat the extraction of the aqueous layer with a fresh 25 mL portion of the same solvent. h. Combine the two organic extracts.

• Drying the Organic Extract: Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water. Swirl the flask until the drying agent no longer clumps together.

• Solvent Removal: Decant the dried organic extract into a pre-weighed round-bottom flask. Remove the solvent using a rotary evaporator.

• Quantification: a. Once the solvent is fully evaporated, weigh the round-bottom flask to determine the mass of the extracted analyte. b. Alternatively, redissolve the extract in a known volume of a suitable solvent and analyze by an appropriate chromatographic technique (e.g., GC-MS, HPLC) against a calibration curve prepared from the analytical standard.

• Repeat for Other Solvents: Repeat steps 2-5 using the other solvents to be compared (diethyl ether and MTBE).

• Calculate Extraction Efficiency: The extraction efficiency (or percent recovery) can be calculated using the following formula:

  Extraction Efficiency (%) = (Mass of analyte extracted / Initial mass of analyte in aqueous solution) x 100

Experimental Workflow Diagram

The following diagram illustrates the general workflow for comparing the extraction efficiency of different solvents.

Caption: General workflow for comparing solvent extraction efficiencies.

Conclusion

For any specific application, the optimal solvent must be determined empirically. The provided experimental protocol offers a robust framework for conducting a comparative study to evaluate the extraction efficiency of ethyl-isopropyl ether against other candidate solvents, enabling researchers to make data-driven decisions for their purification and isolation needs. As the demand for greener and safer solvents grows, further research into the performance of ethers like ethyl-isopropyl ether is warranted.

A Comparative Guide to Analytical Methods for the Quantification of Ethyl-Isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of residual solvents such as ethyl-isopropyl ether is a critical aspect of quality control in the pharmaceutical industry. Ensuring that the concentration of such ethers remains below established safety limits is paramount for patient safety and regulatory compliance. This guide provides a comparative overview of analytical methodologies for the quantification of ethyl-isopropyl ether, with a focus on Gas Chromatography (GC) as the most prevalent and suitable technique. While direct comparative studies on ethyl-isopropyl ether are not extensively documented in publicly available literature, this guide consolidates information from validated methods for structurally similar ethers, primarily ethyl ether and isopropyl ether, to provide illustrative protocols and performance characteristics.

Comparison of Analytical Methods

Gas Chromatography with Flame Ionization Detection (GC-FID) is the standard and most widely accepted method for the analysis of volatile residual solvents like ethyl-isopropyl ether. High-Performance Liquid Chromatography (HPLC) can also be employed, particularly when derivatization is feasible or when the analyte exhibits sufficient UV absorbance, though it is less common for this specific application.

The following table summarizes the key performance parameters for the quantification of ethers using GC-FID, based on established methods for analogous compounds.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds in a gaseous mobile phase with detection by flame ionization.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Typical Stationary Phase	DB-624, DB-1, or equivalent capillary column[1][2]	C8 or C18 reverse-phase column[3][4]
Linearity (R²)	> 0.999[3][4][5]	> 0.99[6]
Accuracy (% Recovery)	98.0 - 102.0%[7]	90.2 - 102.1%[3][4]
Precision (RSD)	< 2%[7]	< 7%[3][4]
Limit of Detection (LOD)	Typically in the low µg/mL or ppm range. For example, 0.8 µg/g for similar chlorides.[8]	0.96 µg/g for a related compound (isopropyl p-toluenesulfonate).[3][4]
Limit of Quantification (LOQ)	Typically in the low µg/mL or ppm range. For example, 2.4 µg/g for similar chlorides.[8]	2.91 µg/g for a related compound (isopropyl p-toluenesulfonate).[3][4]

Experimental Protocols

The following are illustrative experimental protocols based on validated methods for ether quantification. These should be adapted and validated for the specific analysis of ethyl-isopropyl ether.

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This protocol is adapted from the NIOSH 1618 method for isopropyl ether and NIOSH 1610 method for ethyl ether.[9][10]

1. Sample Preparation:

• Accurately weigh the sample containing ethyl-isopropyl ether into a headspace vial.

• Add a suitable diluent, such as dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF).[8][11]

• Seal the vial immediately.

• The sample is then heated in the headspace autosampler to allow the volatile ether to partition into the gas phase.

2. GC-FID Conditions:

• Column: DB-624 (30 m x 0.32 mm, 1.8 µm film thickness) or equivalent.[1]

• Carrier Gas: Nitrogen or Helium.

• Injector Temperature: 150 °C[9]

• Detector Temperature: 220 °C[9]

• Oven Temperature Program: Initial temperature of 80 °C held for a specified time, followed by a temperature ramp to ensure separation from other volatile components.[9]

• Injection Mode: Headspace injection.

3. Calibration:

• Prepare a series of calibration standards of ethyl-isopropyl ether in the chosen diluent covering the expected concentration range.

• Analyze the standards under the same conditions as the samples.

• Plot a calibration curve of peak area versus concentration.

4. Validation Parameters:

The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[12][13]

Workflow for Analytical Method Validation

The following diagram illustrates the typical workflow for the validation of an analytical method for quantifying ethyl-isopropyl ether.

Caption: Workflow for the validation of an analytical method.

Conclusion

The quantification of ethyl-isopropyl ether in pharmaceutical preparations is most effectively and commonly achieved using a validated headspace GC-FID method. While HPLC presents a potential alternative, GC is generally superior for such volatile analytes. The provided protocols and validation parameters, derived from established methods for similar ethers, offer a robust starting point for developing and validating a suitable analytical procedure. Adherence to comprehensive validation guidelines, such as those from ICH, is essential to ensure the generation of reliable and accurate data for regulatory submission and quality control.[12][13]

References

• 1. Analytical Method Development and Validation for the Quantification of Acetone and Isopropyl Alcohol in the Tartaric Acid Base Pellets of Dipyridamole Modified Release Capsules by Using Headspace Gas Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. oatext.com [oatext.com]
• 4. oatext.com [oatext.com]
• 5. BiochemSphere [biochemicalsci.com]
• 6. scielo.br [scielo.br]
• 7. ikev.org [ikev.org]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. mdcampbell.com [mdcampbell.com]
• 10. scribd.com [scribd.com]
• 11. sciensage.info [sciensage.info]
• 12. ijrrjournal.com [ijrrjournal.com]
• 13. ema.europa.eu [ema.europa.eu]

Ethyl-Isopropyl Ether vs. THF in Organometallic Reactions: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical parameter in the design and execution of organometallic reactions, directly influencing reaction initiation, kinetics, yield, and product selectivity. Tetrahydrofuran (THF) has long been a stalwart in this field, prized for its excellent solvating properties. However, the exploration of alternative ethers, such as ethyl-isopropyl ether (EIPE), warrants a detailed comparison to assess its potential benefits and drawbacks. This guide provides an objective comparison of the performance of EIPE and THF in common organometallic reactions, supported by available experimental data and established chemical principles.

Executive Summary

Tetrahydrofuran (THF) remains the superior solvent for most common organometallic reactions when compared to ethyl-isopropyl ether (EIPE). THF's favorable performance stems from its strong coordinating ability, which stabilizes reactive organometallic intermediates. In contrast, the steric bulk of EIPE's isopropyl group significantly hinders its ability to coordinate effectively with metal centers. This leads to demonstrably lower yields in Grignard reactions and suggests poor performance in other reactions that rely on strong solvent coordination, such as lithium-halogen exchange and certain cross-coupling reactions. While EIPE may offer a higher boiling point, this advantage is largely overshadowed by its inferior performance in facilitating key organometallic transformations.

Physical and Chemical Properties

A solvent's physical and chemical properties are fundamental to its function in a reaction. The table below summarizes key properties of EIPE and THF.

Property	Ethyl-Isopropyl Ether (EIPE)	Tetrahydrofuran (THF)	Significance in Organometallic Reactions
Molecular Formula	C₅H₁₂O	C₄H₈O	-
Molar Mass	88.15 g/mol	72.11 g/mol	-
Boiling Point	54 °C	66 °C	Higher boiling points can allow for a wider reaction temperature range.[1]
Density	~0.725 g/cm³	~0.889 g/cm³	Affects volumetric measurements and layer separation during workup.
Dielectric Constant	~4.1	7.5	Higher dielectric constant can aid in dissolving polar reagents.
Coordinating Ability	Low (Sterically hindered)	High	Crucial for solvating and stabilizing metal centers (e.g., Mg in Grignard reagents, Li in organolithiums), which is essential for reagent formation and reactivity.[1][2]
Peroxide Formation	Forms peroxides	Forms explosive peroxides	Both ethers pose a safety risk and require proper handling and storage to prevent the formation of dangerous peroxides upon exposure to air.

Performance in Grignard Reactions

The Grignard reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds. The ether solvent is not merely a medium but plays a crucial role by coordinating to the magnesium center, stabilizing the Grignard reagent.[3]

Direct, modern comparative data for EIPE is scarce. However, a 1931 study by Rathmann and Leighty on the closely related di-isopropyl ether provides the most direct experimental comparison. The steric hindrance of the isopropyl group in di-isopropyl ether is comparable to that in EIPE, making this data a valuable proxy. The study revealed significantly inferior performance compared to standard ethereal solvents.

Table 1: Yield Comparison in Grignard Reagent Formation and Subsequent Reaction

Reaction	Solvent	Yield (%)	Reference
Formation of Ethylmagnesium Iodide	Diethyl Ether	86%	Rathmann & Leighty, 1931
Di-isopropyl Ether	22.5%	Rathmann & Leighty, 1931
Formation of Phenylmagnesium Bromide	Diethyl Ether	High (Implied)	Rathmann & Leighty, 1931
Di-isopropyl Ether	34%	Rathmann & Leighty, 1931
Reaction of EtMgBr with Benzaldehyde	Diethyl Ether	Baseline	Rathmann & Leighty, 1931
Di-isopropyl Ether	<50% of Diethyl Ether yield	Rathmann & Leighty, 1931

The data clearly indicates that the sterically hindered isopropyl ether is a poor solvent for both the formation and subsequent reaction of Grignard reagents. The authors noted that the magnesium metal often became coated with a passivating layer, halting the reaction.[4] In contrast, THF is an excellent solvent for Grignard reactions, often preferred over diethyl ether due to its higher boiling point and superior ability to solvate the Grignard reagent, which can lead to faster reactions and higher yields.[1]

Caption: Logical workflow for Grignard solvent selection.

Experimental Protocol: General Procedure for Grignard Reagent Formation

This is a generalized protocol and should be adapted for specific substrates and scales. All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Magnesium turnings

• Alkyl or aryl halide

• Anhydrous solvent (THF or EIPE)

• Iodine crystal (as an initiator)

• Reaction flask, condenser, dropping funnel

Procedure:

• Place magnesium turnings and a crystal of iodine in a flame-dried, three-necked flask equipped with a condenser, a dropping funnel, and a nitrogen inlet.

• Add a small portion of the anhydrous solvent to the flask.

• Dissolve the alkyl or aryl halide in the remaining anhydrous solvent and add it to the dropping funnel.

• Add a small amount of the halide solution to the magnesium. The reaction is initiated when the color of the iodine fades and bubbling is observed. Gentle warming may be necessary.

• Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir and reflux the mixture until the magnesium is consumed.

Performance in Lithium-Halogen Exchange

Lithium-halogen exchange is a powerful method for preparing organolithium compounds. The reaction rate and equilibrium position are highly dependent on the solvent. Ethereal solvents are crucial as they deaggregate the highly associated organolithium reagents, increasing their reactivity.

While no direct experimental data comparing EIPE and THF for this reaction was found, the mechanism provides insight into their likely performance. The reaction is believed to proceed through an "ate-complex," where the ether solvent coordinates to the lithium atom.

Caption: Simplified mechanism of lithium-halogen exchange.

Given the established principles:

• THF: As a strong Lewis base, THF effectively coordinates to lithium, breaking up the aggregates of organolithium reagents (like n-BuLi) and facilitating the exchange.

• EIPE: The steric hindrance of the isopropyl group would severely limit its ability to coordinate with the lithium center. This would result in a lower concentration of the reactive, monomeric organolithium species, leading to a significantly slower and less efficient exchange reaction compared to THF.

Therefore, EIPE is predicted to be a very poor solvent choice for lithium-halogen exchange reactions.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are vital for C-C bond formation in modern drug development. The solvent must dissolve the substrates, reagents, and catalyst, and it can also influence the stability and activity of the catalytic species.

Common solvents for Suzuki-Miyaura reactions include THF (often in a mixture with water), dioxane, and toluene.[5] The choice depends on the specific substrates and catalyst system.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Organometallics and Wittig reactions in synthesis [mail.almerja.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]

A Comparative Investigation of Reaction Kinetics in Ethers for Pharmaceutical and Industrial Applications

For researchers, scientists, and drug development professionals, understanding the reaction kinetics of ethers is paramount for process optimization, safety, and the synthesis of novel compounds. This guide provides a comparative analysis of the reaction kinetics of ethyl-isopropyl ether and other commonly used ethers, including diethyl ether, methyl tert-butyl ether (MTBE), and tetrahydrofuran (B95107) (THF). The information is supported by experimental data and detailed methodologies to aid in the selection and application of these critical solvents and reagents.

This report delves into three primary reaction types relevant to the application of ethers: pyrolysis, oxidation, and acid-catalyzed cleavage. A comprehensive understanding of these reactions is crucial for predicting ether stability, reactivity, and potential hazards.

Comparative Reaction Kinetics Data

The following tables summarize key kinetic parameters for the pyrolysis, oxidation, and acid-catalyzed cleavage of the selected ethers. Direct quantitative kinetic data for ethyl-isopropyl ether is limited in publicly available literature; therefore, its reactivity is discussed qualitatively based on structural analogies and mechanistic principles.

Table 1: Pyrolysis Reaction Kinetics of Various Ethers

Ether	Temperature (°C)	Pressure	Activation Energy (Ea) (kcal/mol)	Rate Constant (k)
Diethyl Ether	560 - 640	10 - 360 mmHg	54 - 62	Varies with conditions
Methyl tert-butyl ether (MTBE)	700 - 1420 K	267 Pa	~40-50 (theoretical)	-
Tetrahydrofuran (THF)	800 - 1800 K	2 - 10 atm	Overall representation available	τ(all) = 10⁻¹⁴.⁴exp(19590/T) [C₄H₈O]⁰.²⁷²[O₂]⁻⁰.⁹⁸⁴[AR]⁻⁰.¹⁸⁹

Note: The pyrolysis of diethyl ether is a complex process with evidence for both molecular and free-radical chain mechanisms, with the overall order of reaction varying between 1 and 1.5.[1] The primary decomposition pathway for MTBE is the formation of methanol (B129727) and isobutene.[2]

Table 2: Oxidation Reaction Kinetics of Various Ethers

Ether	Temperature (°C)	Oxidant	Activation Energy (Ea) (kcal/mol)	Rate Constant (k)
Diethyl Ether	400 - 900 K	O₂	-	Exhibits two negative temperature coefficient (NTC) zones
Methyl tert-butyl ether (MTBE)	20 - 50	Persulfate	24.5 ± 1.6	Pseudo-first-order, 0.13 x 10⁻⁴ to 5.8 x 10⁻⁴ s⁻¹
Methyl tert-butyl ether (MTBE)	Ambient	KMnO₄	-	Second-order, 1.426 x 10⁻⁶ L/(mg·h)
Tetrahydrofuran (THF)	450 - 675 K	O₂	-	Time-resolved concentrations of key species have been reported

Note: The oxidation of diethyl ether shows complex behavior with two negative temperature coefficient (NTC) zones, indicating a shift in reaction mechanism with temperature.[3] MTBE oxidation by persulfate follows a pseudo-first-order decay model.[4]

Table 3: Acid-Catalyzed Cleavage Reaction Kinetics of Various Ethers

Ether	Acid	Temperature (°C)	Mechanism	Rate Constant (k)
Ethyl-isopropyl Ether	HBr, HI	-	SN2	Qualitative: Slower than ethers that can form stable carbocations
Diethyl Ether	HI, HBr	Reflux	SN2	-
Methyl tert-butyl ether (MTBE)	Dilute Aqueous Acid (pH ≥ 1)	26	SN1	Second-order, ~0.9 x 10⁻² M⁻¹ h⁻¹

Note: The acid-catalyzed cleavage of ethers can proceed through either an SN1 or SN2 mechanism, depending on the structure of the ether.[5] Ethers with primary alkyl groups, like diethyl ether, tend to react via an SN2 mechanism. Ethers with tertiary alkyl groups, such as MTBE, which can form a stable carbocation, favor an SN1 pathway.[6] Ethyl-isopropyl ether, having a primary and a secondary alkyl group, is expected to react via an SN2 mechanism, with the nucleophile attacking the less sterically hindered ethyl group.

Experimental Protocols

1. Gas-Phase Pyrolysis of Ethers

A common experimental setup for studying the gas-phase pyrolysis of ethers is a flow reactor or a shock tube coupled with analytical instrumentation.

• Apparatus: A quartz or stainless-steel flow reactor placed inside a furnace for temperature control. A system for introducing the ether and a carrier gas (e.g., argon, nitrogen) at controlled flow rates. A pressure control system to maintain the desired reaction pressure. Analytical instruments such as a gas chromatograph-mass spectrometer (GC-MS) or a molecular-beam mass spectrometer (MBMS) for product identification and quantification.[7][8]

• Procedure:

  • The reactor is heated to the desired pyrolysis temperature.

  • A dilute mixture of the ether in a carrier gas is introduced into the reactor at a constant flow rate.

  • The reaction is allowed to proceed for a specific residence time, which is controlled by the flow rate and reactor volume.

  • The product stream is continuously sampled and analyzed by GC-MS or MBMS to identify and quantify the reactants and products.

  • Experiments are repeated at different temperatures, pressures, and residence times to determine the reaction kinetics.

2. Liquid-Phase Oxidation of Ethers

The liquid-phase oxidation of ethers can be investigated using a batch reactor setup.

• Apparatus: A jacketed glass or stainless-steel batch reactor equipped with a magnetic or mechanical stirrer, a temperature controller, a reflux condenser, and ports for sampling and reagent addition. An oxygen or air supply with a flow meter. Analytical instruments such as high-performance liquid chromatography (HPLC) or GC-MS for analyzing the reaction mixture.

• Procedure:

  • The ether and any catalyst or initiator are charged into the reactor.

  • The reactor is heated to the desired temperature.

  • Oxygen or air is bubbled through the reaction mixture at a controlled flow rate.

  • Samples are withdrawn from the reactor at regular intervals.

  • The samples are analyzed by HPLC or GC-MS to determine the concentration of the ether and its oxidation products over time.

  • The kinetic data is then used to determine the reaction order and rate constant.

3. Acid-Catalyzed Cleavage of Ethers

The kinetics of acid-catalyzed ether cleavage can be studied in a batch reactor.

• Apparatus: A round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a temperature-controlled heating mantle.

• Procedure:

  • The ether and a solution of the strong acid (e.g., HBr or HI) are placed in the round-bottom flask.

  • The mixture is heated to the desired reaction temperature under stirring.

  • Aliquots of the reaction mixture are taken at different time intervals.

  • The reaction in the aliquots is quenched, for example, by neutralization with a base.

  • The concentrations of the ether, alcohol, and alkyl halide products are determined using a suitable analytical technique like gas chromatography (GC).

  • The rate law and rate constant are determined by analyzing the change in concentration of reactants and products over time.

Mandatory Visualizations

Caption: Experimental workflow for gas-phase ether pyrolysis.

Caption: General pathways for acid-catalyzed ether cleavage.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Pyrolysis of methyl tert-butyl ether (MTBE). 2. Theoretical study of decomposition pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arc.aiaa.org [arc.aiaa.org]
• 4. Kinetics of heat-assisted persulfate oxidation of methyl tert-butyl ether (MTBE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ether cleavage - Wikipedia [en.wikipedia.org]
• 6. Hydrolysis of tert-butyl methyl ether (MTBE) in dilute aqueous acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyrolysis of methyl tert-butyl ether (MTBE). 1. Experimental study with molecular-beam mass spectrometry and tunable synchrotron VUV photoionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Williamson Ether Synthesis: A Comparative Analysis of Alkyl Halide Reactivity and Yield

For researchers, scientists, and professionals in drug development, the Williamson ether synthesis is a cornerstone reaction for the formation of ether linkages. Its efficiency, however, is critically dependent on the choice of substrates, particularly the alkyl halide. This guide provides an objective comparison of product yields when using primary, secondary, and tertiary alkyl halides, supported by experimental data and detailed protocols.

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. This mechanism is highly sensitive to steric hindrance at the electrophilic carbon of the alkyl halide. As a result, the structure of the alkyl halide has a profound impact on the reaction's outcome, dictating the yield of the desired ether product versus competing elimination byproducts.

Impact of Alkyl Halide Structure on Reaction Yield

The yield of ether in a Williamson synthesis is inversely proportional to the steric bulk of the alkyl halide. Primary alkyl halides are ideal substrates, providing the highest yields of the corresponding ether. Secondary alkyl halides are less effective, as the increased steric hindrance promotes a competing elimination (E2) reaction, leading to the formation of alkenes and a significant reduction in ether yield. With tertiary alkyl halides, the SN2 reaction is almost completely inhibited by steric hindrance, and the major product is the alkene formed through the E2 pathway, resulting in negligible yields of the ether.[1][2][3]

The following table summarizes the relative reaction rates for bromoalkanes in a typical SN2 reaction, which serves as a strong indicator of the expected yield in a Williamson ether synthesis.

Alkyl Halide	Structure	Type	Relative Rate of SN2 Reaction	Expected Ether Yield
Ethyl bromide	CH₃CH₂Br	Primary (1°)	~1	High
Isopropyl bromide	(CH₃)₂CHBr	Secondary (2°)	~0.02	Low to Moderate
tert-Butyl bromide	(CH₃)₃CBr	Tertiary (3°)	Negligible	Very Low to None

Data compiled from kinetic studies of SN2 reactions.[4]

Experimental Protocol: Synthesis of Ethyl Propyl Ether

This protocol provides a representative procedure for the Williamson ether synthesis using a primary alkyl halide.

Materials:

• Sodium metal

• Anhydrous propanol (B110389)

• 1-Bromoethane

• Anhydrous diethyl ether

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Sodium Propoxide: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), carefully add small pieces of sodium metal to an excess of anhydrous propanol at room temperature. The reaction is exothermic and will produce hydrogen gas. Allow the reaction to proceed until all the sodium has reacted to form sodium propoxide.

• Reaction with Alkyl Halide: To the solution of sodium propoxide, add 1-bromoethane dropwise with stirring.

• Reflux: Heat the reaction mixture to a gentle reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding water. Transfer the mixture to a separatory funnel and add diethyl ether to extract the product.

• Extraction: Wash the organic layer sequentially with water and then with brine.

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude ethyl propyl ether.

• Purification: The crude product can be further purified by distillation.

Reaction Mechanism and Steric Hindrance

The following diagram illustrates the mechanistic pathways for the Williamson ether synthesis with different classes of alkyl halides.

Caption: Reaction pathways in Williamson ether synthesis.

The diagram above illustrates how the structure of the alkyl halide dictates the reaction pathway. For primary alkyl halides, the SN2 pathway is favored, leading to a high yield of the ether product. As steric hindrance increases with secondary and tertiary alkyl halides, the E2 elimination pathway becomes more favorable, resulting in the formation of alkenes as the major byproducts and a corresponding decrease in the yield of the desired ether.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

Assessing Ethyl-Isopropyl Ether Purity: A Comparative Guide to GC and NMR Analysis

For researchers, scientists, and drug development professionals, the precise determination of chemical purity is fundamental to ensuring the validity and reproducibility of experimental results. This guide offers a detailed comparison of two robust analytical techniques—Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy—for assessing the purity of ethyl-isopropyl ether.

This document provides a head-to-head comparison of performance metrics, detailed experimental protocols for both GC and NMR, and visual workflows to aid in selecting the most appropriate method for specific analytical needs.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key performance characteristics of Gas Chromatography with Flame Ionization Detection (GC-FID) and quantitative ¹H NMR (qNMR) for the purity analysis of ethyl-isopropyl ether.

Parameter	Gas Chromatography (GC-FID)	Quantitative ¹H NMR (qNMR)	Remarks
Principle	Separation of compounds based on their volatility and interaction with a stationary phase, followed by detection.	The intensity of an NMR signal is directly proportional to the number of atomic nuclei.	GC provides a separative analysis, while NMR allows for direct quantification of components in a mixture.
Purity (%)	Typically ≥99.5%	Typically ≥99.0%	Both methods are capable of confirming high levels of purity. GC-FID often provides a more detailed profile of volatile impurities.[1]
Limit of Detection (LOD)	Approximately 0.01%	Approximately 0.1%	GC-FID offers superior sensitivity for the detection of trace volatile impurities.[1]
Limit of Quantitation (LOQ)	Approximately 0.05%	Approximately 0.5%	GC-FID enables more precise quantification of impurities at low levels.[1]
Identified Impurities	Potential impurities include ethanol, isopropanol, diethyl ether, diisopropyl ether, water (with an appropriate column and detector), residual starting materials, and other volatile organic compounds.[2]	Can detect proton-containing impurities such as residual solvents (e.g., ethanol, isopropanol), water, and structurally related ethers.	GC-FID is highly effective for identifying and quantifying volatile and structurally similar impurities. NMR is adept at detecting any impurity that contains protons.
Analysis Time (per sample)	Approximately 15-30 minutes	Approximately 10-15 minutes	¹H NMR can provide a faster analysis time for each sample.[1]
Sample Preparation	Involves dilution of the sample in a suitable volatile solvent.	Requires dissolution of the sample in a deuterated solvent, typically with the addition of an internal standard.	Both techniques involve straightforward and minimal sample preparation steps.[1]
Structural Information	Retention time is used for identification against known standards. Coupling with Mass Spectrometry (MS) provides fragmentation patterns for detailed structural analysis.	Provides comprehensive structural information for the primary compound and any observable impurities through chemical shifts and spin-spin coupling constants.	NMR offers unambiguous structural elucidation for proton-containing molecules directly from the spectrum.

Experimental Protocols

Gas Chromatography (GC-FID) Method

This protocol is based on established methodologies for the analysis of ethers and other volatile organic compounds.[3][4]

Instrumentation:

• A gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

• Capillary column: A DB-624 column (30 m length x 0.32 mm internal diameter, 1.8 µm film thickness) or an equivalent phase is recommended.

• Carrier gas: High-purity helium or nitrogen.

Sample Preparation:

• Prepare a stock solution of ethyl-isopropyl ether in a suitable solvent such as methanol (B129727) or dichloromethane (B109758) at a concentration of approximately 1000 µg/mL.

• Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 200 µg/mL.

• For the sample undergoing analysis, accurately weigh about 100 mg of ethyl-isopropyl ether and dilute it with the chosen solvent to achieve a final concentration that falls within the established calibration range.

GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial temperature: 40 °C, held for 5 minutes.

  • Temperature ramp: Increase at a rate of 10 °C/min to 200 °C, and hold for 5 minutes.

• Carrier Gas Flow Rate: 1.5 mL/min (in constant flow mode).

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

Data Analysis:

• Record the chromatograms for both the calibration standards and the sample.

• Identify the peak corresponding to ethyl-isopropyl ether by its retention time.

• Identify and quantify any impurity peaks by comparing their retention times with those of known standards.

• The purity of the ethyl-isopropyl ether sample can be calculated using either the area normalization method or a calibration curve.

Quantitative ¹H NMR (qNMR) Method

This protocol adheres to standard guidelines for conducting quantitative NMR analysis.[5][6]

Instrumentation:

• An NMR spectrometer with a proton frequency of 400 MHz or higher is recommended to achieve better signal dispersion.

Sample and Standard Preparation:

• Accurately weigh approximately 10-20 mg of the ethyl-isopropyl ether sample into a clean, dry vial.

• Choose a suitable high-purity internal standard that has a simple ¹H NMR spectrum with signals that do not overlap with those of the analyte (e.g., maleic acid or 1,4-dinitrobenzene). Accurately weigh an appropriate amount of this internal standard into the same vial.

• Dissolve the mixture in a known volume (e.g., 0.6 mL) of a deuterated solvent, such as Chloroform-d (CDCl₃).

• Transfer the resulting solution into a 5 mm NMR tube.

NMR Data Acquisition:

• Pulse Sequence: A standard 90° pulse sequence should be used.

• Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest. A delay of 30-60 seconds is generally sufficient for accurate quantification.

• Number of Scans: Acquire a sufficient number of scans to achieve a signal-to-noise ratio of at least 250:1 for the peaks being used for quantification.

• Spectral Width: Ensure the spectral width is adequate to encompass all signals of interest.

Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Integrate a well-resolved, characteristic signal of ethyl-isopropyl ether (for instance, the quartet of the -OCH₂- group) and a signal from the internal standard.

• Calculate the purity of the ethyl-isopropyl ether using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons corresponding to the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_standard = Purity of the internal standard

Mandatory Visualization

Caption: Workflow for purity assessment by Gas Chromatography.

Caption: Workflow for purity assessment by quantitative ¹H NMR.

Conclusion

Both GC-FID and qNMR are highly effective and dependable methods for determining the purity of ethyl-isopropyl ether. The selection between these two techniques often hinges on the specific requirements of the analysis.

• GC-FID is the method of choice when high sensitivity is paramount for the detection and quantification of trace volatile impurities. Its superior separation capabilities make it an invaluable tool for conducting a comprehensive impurity profile.

• Quantitative ¹H NMR is outstanding for providing rapid and accurate purity measurements, with the significant benefit of offering structural confirmation of the main component and any proton-containing impurities.[5] It is an ideal technique for routine quality control and for instances where absolute quantification is needed without a specific reference standard for the analyte. While its sensitivity is lower compared to GC-FID, it delivers a more direct measurement of the molar quantity of the analyte.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. news-medical.net [news-medical.net]
• 3. ispub.com [ispub.com]
• 4. bibliotekanauki.pl [bibliotekanauki.pl]
• 5. benchchem.com [benchchem.com]
• 6. pubsapp.acs.org [pubsapp.acs.org]

Navigating the Risks: A Comparative Guide to Peroxide Formation in Ethyl-Isopropyl Ether and Di-isopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate solvents is a critical consideration in research and pharmaceutical development, with safety and stability being paramount. Ethers, while versatile solvents, are notorious for their potential to form explosive peroxides upon storage. This guide provides a detailed comparison of the peroxide formation rates and associated hazards of two common ether solvents: ethyl-isopropyl ether and di-isopropyl ether. Understanding the differences in their reactivity is crucial for ensuring laboratory safety and the integrity of experimental results.

Executive Summary

Di-isopropyl ether exhibits a significantly higher rate of peroxide formation compared to ethyl-isopropyl ether. This increased reactivity is attributed to the presence of two secondary carbon atoms adjacent to the ether oxygen in di-isopropyl ether, which are more susceptible to hydrogen abstraction in the initial step of autoxidation. Consequently, di-isopropyl ether is classified as a more hazardous peroxide-forming solvent, requiring more stringent monitoring and shorter testing intervals. While direct quantitative data comparing the two is scarce, qualitative evidence and established safety guidelines consistently indicate that ethyl-isopropyl ether is the more stable of the two.

Peroxide Formation: A Tale of Two Ethers

The propensity of an ether to form peroxides is largely dictated by its molecular structure. The generally accepted mechanism for peroxide formation is a free-radical chain reaction initiated by the abstraction of a hydrogen atom from a carbon adjacent to the ether oxygen.

Di-isopropyl ether , with its two isopropyl groups, possesses two tertiary hydrogens on the carbons bonded to the oxygen atom. These tertiary hydrogens are more easily abstracted than the secondary hydrogens in an ethyl group, leading to a more readily formed and stable initial radical. This structural feature is the primary reason for the accelerated rate of peroxide formation in di-isopropyl ether.

Ethyl-isopropyl ether , on the other hand, has one ethyl group and one isopropyl group. The presence of the less reactive ethyl group is believed to contribute to a comparatively lower overall rate of peroxide formation.

Quantitative Comparison of Peroxide Formation Rates

Safety guidelines from various institutions consistently categorize di-isopropyl ether as a high-risk peroxide former, often recommending a testing frequency of every 3 months. In contrast, ethyl-isopropyl ether is less frequently mentioned and is generally considered to pose a lower, though not negligible, risk.

Feature	Ethyl-isopropyl Ether	Di-isopropyl Ether
Relative Rate of Peroxide Formation	Lower	Higher (at least 2x faster than diethyl ether in daylight)[1]
Structural Contribution	One ethyl and one isopropyl group	Two isopropyl groups with tertiary hydrogens
Hazard Classification	Generally considered a lower-risk peroxide former	Consistently classified as a high-risk peroxide former
Recommended Testing Frequency	Typically 6-12 months (inferred)	Every 3 months

Experimental Protocols for Peroxide Detection

Accurate and regular testing for peroxides is a critical safety measure when working with ethers. The following are common methods for the qualitative and quantitative determination of peroxides.

Qualitative Test: Potassium Iodide (KI) Method

This simple and rapid test provides a visual indication of the presence of peroxides.

Procedure:

• To 1 mL of the ether sample in a test tube, add 1 mL of a freshly prepared 10% potassium iodide solution.

• Add a few drops of glacial acetic acid to acidify the mixture.

• Shake the test tube and observe any color change.

Interpretation:

• No color change: Peroxides are likely absent or below the detection limit.

• Yellow to brown color: Indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

Quantitative Analysis: Iodometric Titration

This method provides a quantitative measure of the peroxide concentration, often expressed as peroxide value (meq/kg).

Materials:

• Ether sample

• Saturated potassium iodide solution

• Glacial acetic acid

• Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (e.g., 0.1 N or 0.01 N)

• Starch indicator solution

• Solvent (e.g., a mixture of glacial acetic acid and chloroform (B151607) or isooctane)

Procedure:

• Accurately weigh a specific amount of the ether sample into a flask.

• Add a sufficient volume of the solvent mixture to dissolve the sample.

• Add a measured volume of saturated potassium iodide solution.

• Stopper the flask and swirl to mix. Allow the reaction to proceed in the dark for a designated time (e.g., 5-10 minutes).

• Add a known volume of distilled water.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow iodine color almost disappears.

• Add a few drops of starch indicator solution, which will turn the solution blue.

• Continue the titration with sodium thiosulfate until the blue color is completely discharged.

• Perform a blank titration using the same procedure but without the ether sample.

Calculation: The peroxide value is calculated using the following formula: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the ether sample (g)

Factors Influencing Peroxide Formation

Several external factors can significantly accelerate the rate of peroxide formation in ethers. Understanding and controlling these factors is essential for safe storage and handling.

Caption: Factors accelerating peroxide formation in ethers.

Conclusion and Recommendations

The evidence strongly indicates that di-isopropyl ether poses a greater risk of peroxide formation than ethyl-isopropyl ether due to its molecular structure. Researchers and drug development professionals should exercise a higher degree of caution when handling and storing di-isopropyl ether.

Key Recommendations:

• Solvent Selection: Whenever possible, consider substituting di-isopropyl ether with a less hazardous alternative, such as ethyl-isopropyl ether or other solvents with lower peroxide-forming tendencies.

• Procurement and Storage: Purchase ethers in the smallest practical quantities and in containers with inhibitors. Store all ethers in tightly sealed, opaque containers in a cool, dark, and well-ventilated area, away from heat and light.

• Dating and Inventory: Clearly label all ether containers with the date of receipt and the date of opening. Maintain a regularly updated inventory of all peroxide-forming chemicals.

• Regular Testing: Adhere to a strict testing schedule. For di-isopropyl ether, testing every 3 months is recommended. For ethyl-isopropyl ether, a testing interval of 6 to 12 months is a prudent starting point, with the frequency adjusted based on storage conditions and usage.

• Safe Handling: Never distill or evaporate ethers to dryness. Always test for peroxides before any concentration steps.

• Disposal: Dispose of any ether that has exceeded its recommended shelf life or shows a high concentration of peroxides according to institutional safety guidelines. Do not attempt to open containers with visible crystal formation, as these may be explosive.

By implementing these best practices, the risks associated with peroxide formation in ethers can be effectively managed, ensuring a safer laboratory environment.

References

• 1. researchgate.net [researchgate.net]

Ethyl-Isopropyl Ether: A Comparative Review of Its Solvent Effects on Reaction Outcomes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of solvent is a critical parameter that can significantly influence reaction rates, yields, and selectivity. Ethereal solvents, prized for their relative inertness and ability to solvate a wide range of organic compounds, are mainstays in the modern laboratory. While diethyl ether (DEE), tetrahydrofuran (B95107) (THF), and methyl tert-butyl ether (MTBE) are ubiquitously employed, less common ethers such as ethyl-isopropyl ether (EIPE) offer a unique combination of properties that merit closer examination. This guide provides a comparative literature review of the solvent effects of ethyl-isopropyl ether on various reaction outcomes, supported by available experimental data and detailed protocols.

Physicochemical Properties: A Comparative Overview

The performance of a solvent is intrinsically linked to its physical and chemical properties. Ethyl-isopropyl ether occupies an intermediate position among common ether solvents in terms of steric bulk and several key physicochemical parameters. A summary of these properties is presented in Table 1.

Table 1: Physical Properties of Ethyl-Isopropyl Ether and Other Common Ether Solvents

Property	Ethyl-Isopropyl Ether (EIPE)	Diethyl Ether (DEE)	Tetrahydrofuran (THF)	Methyl tert-Butyl Ether (MTBE)	Di-isopropyl Ether (DIPE)
CAS Number	625-54-7[1]	60-29-7	109-99-9	1634-04-4	108-20-3
Molecular Formula	C5H12O[1]	C4H10O	C4H8O	C5H12O	C6H14O
Molecular Weight ( g/mol )	88.15[1]	74.12	72.11	88.15	102.17
Boiling Point (°C)	54	34.6	66	55.2	68.3
Density (g/mL at 20°C)	~0.74	0.713	0.889	0.741	0.725
Dipole Moment (D)	Data not readily available	1.15	1.75	1.31	1.3
Dielectric Constant (at 20°C)	Data not readily available	4.34	7.5	4.5	3.88
Solubility in Water ( g/100 mL)	Moderate	6.9	Miscible	4.8	1.2

Note: Some specific physical property data for ethyl-isopropyl ether, such as dipole moment and dielectric constant, are not as widely reported in readily accessible literature compared to more common solvents.

Impact on Reaction Outcomes: A Reaction-Specific Analysis

The unique steric and electronic properties of ethyl-isopropyl ether can lead to distinct outcomes in various organic reactions. The following sections detail its performance in key reaction classes, with comparisons to other ethereal solvents.

Organometallic Reactions: The Grignard Reaction

The formation and reactivity of Grignard reagents are highly sensitive to the coordinating ability and steric bulk of the ethereal solvent. While diethyl ether and THF are the most common solvents for Grignard reactions, studies on analogous ethers provide valuable insights into the potential performance of ethyl-isopropyl ether.

A study on the use of di-isopropyl ether (DIPE) as a solvent for the Grignard reaction revealed significantly lower yields compared to diethyl ether. For instance, the yield of ethylmagnesium bromide was found to be 22.5% in DIPE, whereas it was 86% in diethyl ether. This has been attributed to the increased steric hindrance around the oxygen atom in DIPE, which impedes its ability to effectively solvate and stabilize the Grignard reagent. Given that ethyl-isopropyl ether is sterically less hindered than DIPE but more hindered than diethyl ether, it is reasonable to predict that it would afford intermediate yields in Grignard reactions.

Experimental Protocol: Preparation of Ethylmagnesium Bromide in Diethyl Ether (for comparison)

• Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is assembled and flame-dried.

• Reagents: Magnesium turnings (1.2 g, 50 mmol) are placed in the flask. Anhydrous diethyl ether (20 mL) is added. A solution of ethyl bromide (5.5 g, 50 mmol) in anhydrous diethyl ether (30 mL) is placed in the dropping funnel.

• Reaction: A small portion of the ethyl bromide solution is added to the magnesium turnings. The reaction is initiated, often with gentle warming or the addition of a crystal of iodine. Once the reaction has started, the remaining ethyl bromide solution is added dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, the reaction mixture is refluxed for an additional 30 minutes to ensure complete reaction. The resulting Grignard reagent is a grayish, cloudy solution.

A similar protocol would be followed to evaluate the efficacy of ethyl-isopropyl ether, with the reaction temperature being maintained near the boiling point of EIPE (54 °C).

Nucleophilic Substitution and Elimination Reactions

The balance between substitution (SN1, SN2) and elimination (E1, E2) pathways is profoundly influenced by the nature of the solvent. The polarity and coordinating ability of the solvent play a crucial role in stabilizing intermediates and transition states.

• SN2 and E2 Reactions: These bimolecular reactions are generally favored by polar aprotic solvents. Ethereal solvents, including ethyl-isopropyl ether, are considered polar aprotic. The rate of an SN2 reaction can be influenced by the solvent's ability to solvate the cation of the nucleophilic salt, thereby "freeing" the anion to act as a nucleophile. The steric bulk of the solvent can also play a role in solvating the transition state. In the case of competing E2 reactions, a bulkier solvent might favor elimination by hindering the approach of the nucleophile to the carbon center, while still allowing it to act as a base and abstract a proton. For the reaction of 2-bromopropane (B125204) with sodium ethoxide in ethanol, elimination to give propene competes with substitution to give ethyl isopropyl ether[2].

• SN1 and E1 Reactions: These unimolecular reactions proceed through a carbocation intermediate and are favored by polar protic solvents that can stabilize this charged species. While ethers are not protic, their polarity can still influence the rate of these reactions. A more polar ether like THF would be expected to favor SN1/E1 pathways more than less polar ethers like diethyl ether. The expected effect of ethyl-isopropyl ether would likely fall between that of diethyl ether and THF, depending on its effective polarity in the reaction medium.

Experimental Protocol: A General Workflow for Comparing Solvent Effects on a Substitution/Elimination Reaction

The following diagram illustrates a typical workflow for comparing the efficacy of different solvents in a given reaction.

A general workflow for comparing solvent effects.

Conclusion

Ethyl-isopropyl ether presents a viable, albeit less common, alternative to traditional ethereal solvents in organic synthesis. Its physical properties, particularly its boiling point and steric profile, suggest that it may offer advantages in specific applications where reaction temperature control is crucial or where the reactivity needs to be modulated. While direct comparative studies are limited, existing data on structurally similar ethers allow for reasonable predictions of its behavior. For Grignard reactions, it is anticipated to provide yields intermediate to those obtained in diethyl ether and di-isopropyl ether. In substitution and elimination reactions, its performance will be dictated by the specific mechanism at play, with its moderate polarity and steric bulk influencing the delicate balance between these competing pathways. Further systematic studies are warranted to fully elucidate the solvent effects of ethyl-isopropyl ether and to identify niche applications where its unique properties can be leveraged to improve reaction outcomes.

References

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. aliphatic nucleophilic substitution [employees.csbsju.edu]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Ethyl-Isopropyl Ether

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals are paramount. Ethyl-isopropyl ether, a flammable solvent, requires strict adherence to disposal protocols to ensure the safety of laboratory personnel and environmental protection. This guide provides essential, step-by-step instructions for the proper disposal of ethyl-isopropyl ether, aligning with best practices in laboratory safety and chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle ethyl-isopropyl ether with the utmost care due to its hazardous properties. It is a highly flammable liquid and vapor that can form explosive peroxides upon exposure to air and light.[1][2][3][4][5]

Key safety measures include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (such as nitrile or polyvinyl alcohol), and a lab coat.[2]

• Ventilation: Handle ethyl-isopropyl ether in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of harmful vapors.[2][6]

• Ignition Sources: Keep the chemical away from all sources of ignition, such as open flames, hot surfaces, and sparks.[2][7][8] Use non-sparking tools and explosion-proof equipment when handling.[6]

• Static Discharge: Take precautionary measures to prevent static discharge.[7]

Step-by-Step Disposal Protocol

The disposal of ethyl-isopropyl ether must be managed through your institution's Environmental Health and Safety (EHS) or equivalent hazardous waste management program.[1][9] Never pour ethers down the drain. [7]

• Date and Monitor: Upon receipt and upon opening, all containers of ethyl-isopropyl ether must be dated.[1][2] This is critical for tracking the potential for peroxide formation.

• Peroxide Testing: Periodically test the ether for the presence of peroxides, especially if the container has been open for an extended period.[2] If the test is positive or if crystals are observed around the container lid, do not move the container and contact your EHS office immediately.[2][10]

• Segregate for Disposal: When the ether is no longer needed or has passed its recommended shelf life, it must be segregated for hazardous waste disposal.

• Use Appropriate Waste Containers:

  • Collect waste ethyl-isopropyl ether in a designated, compatible hazardous waste container.[9][11] The container must be in good condition, with no leaks or cracks.[11]

  • If possible, use the original container for leftover ether, ensuring it is tightly sealed and clearly labeled.[12]

  • Keep the waste container closed except when adding waste.[9][11]

• Proper Labeling:

  • The waste container must be clearly labeled with a hazardous waste tag provided by your EHS office.[9]

  • The label should include the full chemical name ("Ethyl-isopropyl ether") and the approximate concentration or percentage of the contents.[9]

• Arrange for Pickup: Contact your institution's hazardous waste disposal service to arrange for the collection of the waste container.[1][9][12] Do not transport hazardous waste yourself.[1]

Quantitative Data for Peroxide-Forming Ethers

The risk of peroxide formation necessitates strict timelines for the disposal of ethers. The following table summarizes the classification and recommended disposal timelines for various peroxide-forming chemicals, which are applicable to ethyl-isopropyl ether.

Peroxide Former Classification	Hazard Description	Recommended Disposal Timeline (after opening)	Examples
Class A	Spontaneously form explosive levels of peroxides without concentration.	3 months	Isopropyl ether, Divinyl acetylene, Potassium amide, Sodium amide
Class B	Peroxide hazard upon concentration (e.g., through distillation or evaporation).	1 year	Diethyl ether, Ethyl-isopropyl ether (by analogy) , Dioxane, Tetrahydrofuran (THF), Cumene
Class C	Unsaturated monomers that can autopolymerize initiated by peroxide formation.	1 year	Styrene, Vinyl acetate, Acrylic acid, Methyl methacrylate

Data compiled from multiple sources.[11][13][14] Note that opened containers of ethyl ether are often recommended for disposal within 6 months.[1][2][3] Given its structural similarity, a conservative approach for ethyl-isopropyl ether is prudent.

Experimental Protocols Cited

The information presented in this guide is based on established safety protocols and guidelines from safety data sheets and institutional laboratory safety manuals. Specific experimental use of ethyl-isopropyl ether should always be preceded by a thorough review of its Safety Data Sheet (SDS) and the development of a standard operating procedure (SOP) specific to the planned experiment.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of ethyl-isopropyl ether.

Caption: Logical workflow for the safe disposal of ethyl-isopropyl ether.

Spill Management

In the event of a spill, immediate and cautious action is required.[7]

• Small Spills (<1 L): If you are trained and have the appropriate spill kit, you may clean up the spill.[2] Use an inert absorbent material like sand or vermiculite (B1170534) (do not use combustible materials like sawdust).[7] Place the absorbed material in a sealed container for hazardous waste disposal.[2][7]

• Large Spills (>1 L): Evacuate the area immediately.[2] Avoid breathing vapors and eliminate all ignition sources.[2] Contact your institution's emergency response team or EHS for assistance.[2]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific guidelines for chemical waste management.

References

• 1. vumc.org [vumc.org]
• 2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 3. vumc.org [vumc.org]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. umdearborn.edu [umdearborn.edu]
• 11. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 12. solvent-recyclers.com [solvent-recyclers.com]
• 13. odu.edu [odu.edu]
• 14. ehrs.upenn.edu [ehrs.upenn.edu]